Heliotrine

• CAS: 303-33-3

Core Science & Biosynthesis

The Botanical Compendium of Heliotrine: A Guide for Scientific and Industrial Research

An In-depth Technical Guide on the Natural Sources, Biosynthesis, and Analysis of Heliotrine for Researchers, Scientists, and Drug Development Professionals.

Introduction

Heliotrine, a prominent member of the pyrrolizidine alkaloid (PA) class of secondary metabolites, has garnered significant scientific interest due to its cytotoxic, antimicrobial, and antiviral properties, alongside its well-documented hepatotoxicity. As a monoester pyrrolizidine alkaloid, its molecular structure and biological activity make it a subject of intensive research in toxicology, pharmacology, and drug development. This technical guide provides a comprehensive overview of the natural sources of Heliotrine, its biosynthetic pathway, and detailed methodologies for its extraction and quantification, tailored for the scientific community.

Natural Sources of Heliotrine

Heliotrine is predominantly found in flowering plants, with its primary sources belonging to the Boraginaceae family, particularly the genus Heliotropium.[1][2][3][4] Several other plant families, including Asteraceae and Fabaceae, are also known to produce a wide array of pyrrolizidine alkaloids.[2][3][5]

Primary Botanical Sources: The Heliotropium Genus

The genus Heliotropium encompasses over 250 species, many of which are recognized as prolific producers of Heliotrine and its derivatives.[6][7] These plants are widely distributed in tropical and subtropical regions.[6]

Key Heliotropium species identified as natural sources of Heliotrine include:

• Heliotropium indicum : Commonly known as Indian heliotrope, this species is a well-documented source of Heliotrine.[6][8] It also contains other related alkaloids such as indicine, acetyl indicine, and their N-oxides.[6][8]

• Heliotropium europaeum : This species, prevalent in the Mediterranean region, has been implicated in cases of livestock poisoning due to its high PA content, including Heliotrine.[9][10]

• Heliotropium transoxanum : Research has confirmed the presence of Heliotrine, lasiocarpine, and heliotrine N-oxide in the aerial parts of this Iranian native species.

• Heliotropium rotundifolium and Heliotropium suaveolens : Studies have shown that these species contain heliotrine-type PAs.[9][11]

• Heliotropium lasiocarpum : Contamination of wheat with seeds from this species has led to human poisoning due to its high concentration of PAs, with heliotrine N-oxide being a major component.[7]

Other Botanical Sources

While the Heliotropium genus is the most direct source, other plants within the Boraginaceae family and beyond have been found to contain various pyrrolizidine alkaloids. It is important for researchers to be aware of these as potential sources of contamination or for comparative studies.

• Boraginaceae Family : Plants like borage (Borago officinalis) and comfrey (Symphytum officinale) contain a range of PAs, although the specific presence and concentration of Heliotrine may vary.[12][13][14][15] Borage leaves and roots are known to contain PAs, while the seed oil is generally considered free of them if properly processed.[16][17] Comfrey contains numerous PAs, and its use is often restricted due to toxicity concerns.[14][15][18]

• Asteraceae and Fabaceae Families : These families contain a vast number of PA-producing species.[2][3][5] While not the primary sources of Heliotrine itself, they contribute to the overall landscape of PA research and potential co-occurrence in environmental or food samples.

Quantitative Data on Heliotrine Content

The concentration of Heliotrine and other PAs can vary significantly depending on the plant species, the specific plant part, geographical location, and harvesting time.[3][9] The flowers of Heliotropium species often contain the highest concentrations of PAs.[9][10]

Plant Species	Plant Part	Total Pyrrolizidine Alkaloid Content (% of dry weight)	Specific Heliotrine Content Data	Reference
Heliotropium europaeum	Flowers, Roots	0.5 - 5%	Heliotrine-N-oxide is a prominent PA	[9][10]
Heliotropium rotundifolium	All major parts	0.5 - 5%	Over 90% of total PAs are heliotrine-type	[9][11]
Heliotropium suaveolens	All major parts	0.5 - 5%	Heliotrine-type PAs account for 72-89% of total PAs	[9][11]
Heliotropium indicum	Not specified	~0.01%	Contains Heliotrine and related alkaloids	[2]
Heliotropium transoxanum	Aerial parts	Not specified	Contains Heliotrine, lasiocarpine, and heliotrine N-oxide
Heliotropium crispum	Whole plant	Not specified	2.809 mg of Heliotrine isolated	[19]
Heliotropium curassavicum	Whole plant	Not specified	2.656 mg of Heliotrine isolated	[19]
Comfrey (Symphytum sp.)	Leaves and Roots	Up to 0.29%	Contains a variety of PAs	[20]
Borage (Borago officinalis)	Leaves and Roots	< 0.001%	Contains various PAs	[16]

Biosynthesis of Heliotrine

The biosynthesis of Heliotrine is a complex enzymatic process that involves the formation of a necine base, heliotridine, and a necic acid, heliotric acid. These two precursors are then esterified to form Heliotrine.[21]

Biosynthesis of the Necine Base: Heliotridine

The formation of the pyrrolizidine core structure begins with the amino acid L-ornithine, which is converted to putrescine.[21] Two molecules of putrescine are then condensed to form homospermidine, a reaction catalyzed by homospermidine synthase (HSS), the first committed enzyme in the PA biosynthetic pathway.[21] Homospermidine is subsequently oxidized to a dialdehyde intermediate, which then undergoes cyclization and reduction to form the necine base.[21]

Caption: Biosynthetic pathway of the necine base, heliotridine.

Biosynthesis of the Necic Acid: Heliotric Acid

The necic acid moiety, heliotric acid, is derived from the branched-chain amino acid L-valine.[21] A key enzyme, C7-hydroxyacid synthase (C7HAS), catalyzes the transfer of an activated acetaldehyde from pyruvate to 2-oxoisovalerate, forming the direct precursor of C7-necic acids like heliotric acid.[21]

Final Esterification

The final step in Heliotrine biosynthesis is the esterification of the heliotridine with heliotric acid.[21] The specific transferase enzyme responsible for this reaction has yet to be fully characterized.[21]

Caption: Final esterification step in the formation of Heliotrine.

Experimental Protocols

Extraction and Isolation of Heliotrine

A general protocol for the extraction and isolation of Heliotrine from plant material involves the following steps:

• Drying and Grinding: The collected plant material (e.g., aerial parts of Heliotropium species) is air-dried in the shade and then ground into a coarse powder.

• Maceration: The powdered plant material is subjected to cold maceration with methanol for several days. This process is often repeated to ensure complete extraction.

• Filtration and Concentration: The methanolic extract is filtered, and the solvent is evaporated under reduced pressure to obtain a crude extract.

• Acid-Base Extraction: The crude extract is dissolved in an acidic solution (e.g., 2% sulfuric acid) and then washed with a non-polar solvent (e.g., chloroform) to remove fats and pigments. The aqueous layer is then made alkaline (e.g., with ammonia) and extracted with a polar solvent (e.g., chloroform or ethyl acetate) to isolate the free base alkaloids.

• Chromatographic Purification: The resulting alkaloid fraction is further purified using column chromatography on silica gel or alumina, followed by preparative thin-layer chromatography (PTLC) or high-performance liquid chromatography (HPLC) to isolate pure Heliotrine.

Quantification of Heliotrine

High-Performance Liquid Chromatography (HPLC) is a widely used and reliable method for the quantification of Heliotrine in plant extracts.

• Instrumentation: A standard HPLC system equipped with a UV or mass spectrometry (MS) detector is used.

• Column: A C18 reversed-phase column is typically employed.

• Mobile Phase: A gradient of acetonitrile and water (often with an acid modifier like formic acid) is commonly used for separation.

• Detection: UV detection is often set at a wavelength around 220 nm. For higher specificity and sensitivity, LC-MS/MS is the preferred method.

• Quantification: A calibration curve is generated using a certified reference standard of Heliotrine. The concentration of Heliotrine in the sample is then determined by comparing its peak area to the calibration curve.

Caption: General workflow for the quantification of Heliotrine using HPLC.

Conclusion

This technical guide has provided a detailed overview of the natural sources, biosynthesis, and analytical methodologies for Heliotrine. The genus Heliotropium stands out as the primary botanical source of this important pyrrolizidine alkaloid. The information presented herein is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, toxicology, and drug development, facilitating further investigation into the properties and potential applications of Heliotrine. The provided protocols and diagrams offer a foundational framework for experimental design and a deeper understanding of the scientific principles governing the study of this compound.

References

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• 2. Safety Issues Affecting Herbs: Pyrrolizidine Alkaloids [itmonline.org]
• 3. Heliotrine - Cfm Oskar Tropitzsch GmbH [cfmot.de]
• 4. tandfonline.com [tandfonline.com]
• 5. 404 - File not found [ua-bw.de:443]
• 6. Systematic review of the phytochemical compounds use of Heliotropium indicum taking advantage of its advantage in modern medicine - MedCrave online [medcraveonline.com]
• 7. Heliotropium - Wikipedia [en.wikipedia.org]
• 8. tropical.theferns.info [tropical.theferns.info]
• 9. Comparative Risk Assessment of Three Native Heliotropium Species in Israel - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. edepot.wur.nl [edepot.wur.nl]
• 12. Analysis of Levels of the Pyrrolizidine Alkaloid Lycopsamine in Borage and Control Honeys | National Agricultural Library [nal.usda.gov]
• 13. mskcc.org [mskcc.org]
• 14. Reduction of Pyrrolizidine Alkaloid Levels in Comfrey (Symphytum officinale) Hairy Roots by RNAi Silencing of Homospermidine Synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. METABOLISM, GENOTOXICITY, AND CARCINOGENICITY OF COMFREY - PMC [pmc.ncbi.nlm.nih.gov]
• 16. consumerlab.com [consumerlab.com]
• 17. Borage: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 18. Analysis of herbal teas made from the leaves of comfrey (Symphytum officinale): reduction of N-oxides results in order of magnitude increases in the measurable concentration of pyrrolizidine alkaloids | Public Health Nutrition | Cambridge Core [cambridge.org]
• 19. researchgate.net [researchgate.net]
• 20. Comfrey and Pyrrolizidine Alkaloids: Research [nantahala-farm.com]
• 21. benchchem.com [benchchem.com]

Technical Whitepaper: The Heliotrine Biosynthesis Pathway in Heliotropium Species

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: Pyrrolizidine alkaloids (PAs) are a diverse group of plant secondary metabolites, notable for their hepatotoxic, genotoxic, and tumorigenic properties.[1][2] Heliotrine, a prominent PA found in many Heliotropium species, is of significant interest to toxicologists, pharmacologists, and drug development professionals.[3] This technical guide provides a comprehensive overview of the heliotrine biosynthetic pathway, detailing the formation of its constituent parts—the necine base heliotridine and the necic acid heliotric acid. It includes a summary of quantitative data, detailed experimental protocols for PA analysis, and visualizations of the key pathways and workflows to facilitate a deeper understanding of this complex metabolic process.

The Biosynthesis of Heliotrine: A Dual-Pathway Process

The biosynthesis of heliotrine is a complex process that involves two distinct branches of secondary metabolism converging to form the final alkaloid. These pathways synthesize the two core components of heliotrine: the necine base (heliotridine) and the necic acid (heliotric acid).[4] These components are then joined via an ester linkage.[4]

Pathway I: Biosynthesis of the Necine Base, Heliotridine

The formation of the characteristic bicyclic pyrrolizidine core of heliotridine begins with common amino acids and proceeds through a series of enzymatic steps. Heliotridine is a stereoisomer of retronecine, another common necine base.[1][5]

• Precursors : The pathway originates from the amino acids L-arginine or L-ornithine.[4] In plants, L-ornithine is typically decarboxylated to form putrescine.

• Homospermidine Formation : The first committed step in PA biosynthesis is the condensation of two putrescine molecules to form homospermidine.[1][2] This reaction is catalyzed by Homospermidine Synthase (HSS) , an enzyme that has evolved independently multiple times through the duplication of the deoxyhypusine synthase gene involved in primary metabolism.[4][6]

• Oxidation and Cyclization : Homospermidine undergoes oxidation, likely catalyzed by a copper-dependent diamine oxidase known as Homospermidine Oxidase (HSO) .[4][7] This creates a dialdehyde intermediate, which then spontaneously undergoes an intramolecular cyclization (Mannich-type reaction) to form the core pyrrolizidine ring system.[4]

• Further Modifications : Subsequent reduction, desaturation, and hydroxylation steps, catalyzed by enzymes that are not yet fully characterized, convert the initial cyclized product into the final necine base, (+)-heliotridine.[1]

Caption: The biosynthetic pathway for the necine base heliotridine.

Pathway II: Biosynthesis of the Necic Acid, Heliotric Acid

The necic acid moiety, heliotric acid, provides the ester group for the final alkaloid. Its biosynthesis originates from branched-chain amino acid metabolism.

• Precursors : Heliotric acid is derived from the amino acid L-valine and an activated acetaldehyde unit from pyruvate.[4]

• Key Enzymatic Step : Research in Heliotropium indicum has identified C7-hydroxyacid synthase (C7HAS) as the first specific enzyme in this pathway.[4] This enzyme, a duplicate of an acetohydroxyacid synthase (AHAS) catalytic subunit, catalyzes the transfer of the activated acetaldehyde from pyruvate to 2-oxoisovalerate (derived from L-valine).[4]

• Final Modifications : The resulting precursor is then converted into heliotric acid through a series of subsequent enzymatic modifications that are still under investigation.[4]

Final Assembly: Esterification

The final step in heliotrine biosynthesis is the esterification of the heliotridine necine base with the heliotric acid.

• Esterification : The hydroxyl group at C-9 of heliotridine is esterified with the carboxyl group of heliotric acid to form heliotrine.[4] The specific enzyme catalyzing this reaction has not yet been identified but is presumed to be a transferase.[4] In some Heliotropium species, a further acetylation can occur to yield acetylheliotrine, a reaction likely catalyzed by an O-acetyltransferase.[4]

References

• 1. Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Effect of Heliotrine, a Pyrrolizidine Alkaloid, on Human Liver Cells in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Pyrrolizidine alkaloid biosynthesis, evolution of a pathway in plant secondary metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Roots of Indian heliotrope (Heliotropium indicum) produce simple pyrrolizidine alkaloids using the same homospermidine oxidase involved in biosynthesis of complex pyrrolizidine alkaloids in aerial parts - PMC [pmc.ncbi.nlm.nih.gov]

Heliotrine: A Comprehensive Technical Guide on its Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a naturally occurring pyrrolizidine alkaloid (PA) found in numerous plant species, particularly those belonging to the Heliotropium, Crotalaria, and Senecio genera.[1] Historically, PAs have been recognized for their significant hepatotoxicity, posing risks to both livestock and humans through contaminated food sources.[2] However, emerging research has unveiled a spectrum of pharmacological activities associated with heliotrine, including anti-inflammatory, antioxidant, and anticancer properties, sparking interest in its potential therapeutic applications.[1][3] This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, biological activities, and toxicological profile of heliotrine, with a focus on quantitative data and detailed experimental methodologies.

Chemical Structure and Physicochemical Properties

Heliotrine is a monoester pyrrolizidine alkaloid.[4] Its chemical structure consists of a necine base, heliotridine, esterified with heliotric acid.

Table 1: Chemical and Physicochemical Properties of Heliotrine

Property	Value	Reference
Chemical Name	[(7S,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-methoxyethyl]-3-methylbutanoate	[5]
CAS Number	303-33-3	[5]
Molecular Formula	C₁₆H₂₇NO₅	[5]
Molecular Weight	313.39 g/mol	[5]
Appearance	White powder	[5]
Solubility	Soluble in chloroform and ethanol	[5]
logP (Octanol/Water Partition Coefficient)	0.327 (Crippen Calculated)	[6]
Water Solubility (logS)	-1.42 (Crippen Calculated)	[6]
SMILES	C--INVALID-LINK--C)(C(=O)OCC1=CCN2[C@H]1--INVALID-LINK--O)O">C@HOC	[7]
InChIKey	LMFKRLGHEKVMNT-UJDVCPFMSA-N	[7]

Biological Activities and Mechanism of Action

The biological effects of heliotrine are complex and primarily attributed to its metabolic activation in the liver.

Metabolic Activation and Toxicity

Heliotrine itself is a pro-toxicant and requires metabolic activation by cytochrome P450 (CYP) enzymes, particularly CYP3A4 and CYP2B6, in the liver.[8] This process generates highly reactive pyrrolic metabolites, known as dehydroheliotridine (DHH). These electrophilic metabolites can readily alkylate cellular macromolecules such as DNA and proteins, leading to cytotoxicity, genotoxicity, and the characteristic hepatotoxicity associated with PAs.[8][9] The primary toxic outcome is hepatic sinusoidal obstruction syndrome (HSOS), previously known as veno-occlusive disease (VOD).[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The effect of heliotrine, a pyrrolizidine alkaloid, on human liver cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. Heliotrine | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. Heliotrine (7S) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. (+)-Heliotrine | C16H27NO5 | CID 906426 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. informaticsjournals.co.in [informaticsjournals.co.in]
• 9. benchchem.com [benchchem.com]

Toxicological Profile of Heliotrine and Related Pyrrolizidine Alkaloids: A Technical Guide

Executive Summary

Pyrrolizidine alkaloids (PAs) are a large class of phytotoxins produced by thousands of plant species, which can contaminate food, animal feed, and herbal medicines.[1][2] This guide provides an in-depth technical overview of the toxicological profile of heliotrine, a representative monoester PA, and its structurally related compounds. The toxicity of these alkaloids is not intrinsic but is a consequence of metabolic activation, primarily in the liver, by cytochrome P450 enzymes into highly reactive pyrrolic esters.[3][4] These metabolites readily form covalent adducts with cellular macromolecules, including DNA and proteins, leading to a spectrum of toxic effects such as hepatotoxicity, genotoxicity, and carcinogenicity.[5][6] The severity of these effects is strongly dependent on the specific chemical structure of the PA, with diesters generally exhibiting greater toxicity than monoesters like heliotrine.[5][7] This document details the toxicokinetics, mechanisms of action, and key toxicological endpoints, presenting quantitative data in comparative tables. Furthermore, it provides detailed experimental protocols and visual diagrams of critical pathways and workflows to support researchers, scientists, and drug development professionals in this field.

Introduction to Pyrrolizidine Alkaloids (PAs)

Pyrrolizidine alkaloids are secondary metabolites synthesized by an estimated 3% of the world's flowering plants, notably within the Boraginaceae, Asteraceae, and Fabaceae families, as a defense mechanism against herbivores.[2][7] Structurally, PAs consist of a necine base (a fused, bicyclic amino alcohol) esterified with one or two necic acids.[2][8] They can be classified based on the structure of the necine base—such as retronecine, heliotridine, and otonecine—and the degree of esterification.[5][9]

The toxicity of PAs is almost exclusively associated with those containing a double bond at the 1,2-position of the necine base.[6][8] Heliotrine is a heliotridine-type monoester PA, characterized by a single ester linkage.[5][9] In contrast, alkaloids like lasiocarpine are open-chain diesters, while others such as retrorsine and senecionine are macrocyclic diesters, a structural feature that significantly enhances their toxic potential.[5][7] Human exposure is a significant health concern, often occurring through the consumption of contaminated grains, honey, milk, eggs, and herbal teas.[1][2][10]

Toxicokinetics and Metabolism

The biological effects of heliotrine and related PAs are dictated by their absorption, distribution, metabolism, and excretion (ADME).

Absorption and Distribution: Following ingestion, PAs are absorbed from the gastrointestinal tract. Studies using Caco-2 cell monolayers, a model for the intestinal barrier, have shown that the passage of PAs is structure-dependent.[11] For heliotrine and the open-chained diester echimidine, passage across this barrier is limited by an active efflux mechanism driven by P-glycoprotein (ABCB1), which transports the alkaloids back into the intestinal lumen, thereby reducing their oral bioavailability.[11][12] After absorption, PAs are transported to the liver, the primary site of metabolism and toxicity.[12] A pharmacokinetic study in rats showed that after oral administration, heliotrine had an absolute bioavailability of 23.3%.[13]

Metabolism: A Double-Edged Sword The metabolism of PAs is the critical determinant of their toxicity. It involves competing pathways of bioactivation and detoxification.

• Bioactivation: In the liver, PAs are oxidized by cytochrome P450 (CYP) monooxygenases, particularly CYP3A4, into highly reactive dehydropyrrolizidine alkaloids (DHPAs), also known as pyrrolic esters.[3][4][5][7] These electrophilic metabolites can alkylate cellular nucleophiles like DNA and proteins, forming adducts and initiating toxicity.[6] These DHPAs can also undergo hydrolysis to form dehydronecine metabolites like 6,7-dihydro-7-hydroxy-1-hydroxymethyl-5H-pyrrolizine (DHP), which are also toxic but less reactive.[6][8]

• Detoxification: Two main detoxification routes exist. The first is N-oxidation of the necine base to form PA N-oxides, which are more water-soluble and less toxic.[6][8] The second involves the conjugation of reactive DHPAs with glutathione (GSH), forming conjugates that can be safely excreted.[4][6] However, PA N-oxides can be metabolically converted back to their toxic parent PAs in the body.[6]

Metabolic activation and detoxification pathways of Heliotrine.

Mechanism of Toxicity

The toxicity of heliotrine and related PAs stems from the covalent binding of their electrophilic metabolites (DHPAs) to cellular macromolecules.[5][6] This interaction disrupts normal cellular function and triggers multiple adverse outcome pathways.

Genotoxicity and the DNA Damage Response: The formation of DNA adducts is a primary mechanism of PA-induced genotoxicity and carcinogenicity.[5][6] These adducts can lead to DNA strand breaks, mutations, and chromosomal aberrations. The cell responds to this damage by activating a complex signaling network known as the DNA Damage Response (DDR).[3] This response attempts to repair the DNA. If the damage is too severe, the cell may be directed towards programmed cell death (apoptosis) or cellular senescence.[3] Key proteins like p53 are activated as part of this response.[7] Studies have shown that heliotrine can induce both the phosphorylation of histone H2AX (a marker of DNA double-strand breaks) and the activation of p53.[7]

Simplified DNA Damage Response pathway initiated by PA metabolites.

Hepatotoxicity: The liver is the primary target organ for PA toxicity. Acute poisoning can lead to hepatic sinusoidal obstruction syndrome (HSOS), also known as veno-occlusive disease (VOD), characterized by hepatomegaly, ascites, and liver failure.[1][12][14] Chronic exposure to low levels of PAs can result in liver fibrosis, cirrhosis, and the development of liver tumors.[1][5] The underlying mechanism involves the damage and death of liver sinusoidal endothelial cells and hepatocytes due to the binding of reactive metabolites.

Toxicological Endpoints and Quantitative Data

The toxicity of PAs varies significantly based on their chemical structure. The following tables summarize quantitative data for heliotrine and other representative alkaloids from in vitro and in vivo studies.

Table 1: In Vitro Cytotoxicity of Pyrrolizidine Alkaloids

Pyrrolizidine Alkaloid	Cell Line	Assay Endpoint	Result	Reference
Heliotrine	HepG2-CYP3A4	Cell Viability (24h)	>75% at 500 µM (EC50 not calculable)	[7]
Heliotrine	Primary Human Hepatocytes (PHH)	Cell Viability (24h)	>75% at 500 µM (EC50 not calculable)	[7]
Lasiocarpine	HepG2-CYP3A4	Cell Viability (24h)	EC50 = 12 µM	[7]
Retrorsine	Primary Human Hepatocytes (PHH)	Cell Viability (24h)	Significant dose-dependent decrease	[7]
Lycopsamine	HepG2-CYP3A4	Cell Viability (24h)	>75% at 500 µM (EC50 not calculable)	[7]
Monocrotaline	HepG2-CYP3A4	Cell Viability (24h)	>75% at 500 µM (EC50 not calculable)	[7]

Table 2: In Vitro Genotoxicity of Pyrrolizidine Alkaloids

Pyrrolizidine Alkaloid	Cell Line	Assay	Endpoint	Result	Reference
Heliotrine	Primary Human Hepatocytes (PHH)	Comet Assay	BMDL	< 7 µM	[3][7]
Heliotrine	HepG2-CYP3A4	γH2AX Assay	Fold Induction	>2-fold at 10 µM	[7]
Heliotrine	HepG2-CYP3A4	p53 Assay	Fold Induction	>2-fold at 25 µM	[7]
Lasiocarpine	Primary Human Hepatocytes (PHH)	Comet Assay	BMDL	Most potent of PAs tested	[7]
Retrorsine	HepG2-CYP3A4	γH2AX Assay	Fold Induction	>2-fold at 0.05 µM	[7]
Riddelliine	Primary Human Hepatocytes (PHH)	Comet Assay	BMDL	More potent than Heliotrine	[7]
Monocrotaline	Primary Human Hepatocytes (PHH)	Comet Assay	BMDL	Less potent than Heliotrine	[7]
Lycopsamine	Primary Human Hepatocytes (PHH)	Comet Assay	BMDL	~15-fold less potent than Heliotrine	[7]

Table 3: In Vivo Acute Toxicity and Toxicokinetics of Heliotrine in Rats

Parameter	Species/Model	Dosing	Result	Reference
Acute Toxicity	Male Wistar Rats	Single oral gavage	Pulmonary lesions at ≥ 160 mg/kg	[14]
Acute Toxicity	Wistar Rat Pups	Single oral dose	Fatalities within 60 days at 150-300 mg/kg	[14]
Max Concentration (Cmax)	Rats	Oral	320 ± 26 ng/mL	[13]
Time to Cmax (Tmax)	Rats	Oral	0.75 ± 0.00 h	[13]
Clearance (CL)	Rats	IV	5.86 ± 0.17 L/h/kg	[13]
Oral Bioavailability	Rats	Oral vs. IV	23.3%	[13]

Structure-Activity Relationships (SAR)

The toxic potential of PAs is intricately linked to their chemical structure. Key determinants include:

• 1,2-Unsaturated Necine Base: A double bond at the 1,2-position is a prerequisite for metabolic activation to toxic pyrrolic esters.[6][8] Saturated PAs are generally considered non-toxic.[5]

• Esterification: The type and number of ester groups are critical. Diester PAs are significantly more toxic and genotoxic than monoester PAs.[3][5][7] Macrocyclic diesters (e.g., retrorsine, senecionine) are among the most potent PAs.[5][7]

• Necine Base Stereochemistry: The stereochemistry of the necine base (e.g., retronecine vs. heliotridine) also influences toxicity.[15]

• Genotoxicity Potency Ranking: Based on studies in primary human hepatocytes, a general rank order of decreasing genotoxic potential has been established: Lasiocarpine > Riddelliine > Retrorsine > Heliotrine > Monocrotaline > Lycopsamine .[7] This highlights that even as a monoester, heliotrine possesses considerable genotoxic activity.

Experimental Protocols

Detailed and standardized protocols are essential for the accurate assessment of PA toxicity.

6.1 Protocol: In Vitro Genotoxicity Assessment (γH2AX Assay) This assay quantifies DNA double-strand breaks by measuring the phosphorylation of histone H2AX.

• Cell Culture: Plate metabolically competent liver cells (e.g., HepaRG or CYP3A4-overexpressing HepG2) in 96-well plates and allow them to adhere and differentiate.[16]

• Exposure: Treat cells with a range of concentrations of the test PA (e.g., heliotrine) and appropriate controls (vehicle and positive control) for 24 hours.[16]

• Fixation: Remove the medium, wash cells with D-PBS, and fix with 4% paraformaldehyde in D-PBS.[16]

• Permeabilization: Wash the cells and permeabilize them to allow antibody access.

• Blocking & Staining: Block non-specific antibody binding sites. Incubate with a primary antibody against γH2AX, followed by a fluorescently-labeled secondary antibody. A nuclear counterstain (e.g., DAPI) is also used.

• Imaging and Quantification: Acquire images using a high-content imaging system. Quantify the fluorescence intensity of γH2AX within the nucleus. The fold-induction of γH2AX relative to the vehicle control is calculated to determine genotoxicity.

6.2 Protocol: Sample Preparation and Analysis by LC-MS/MS This protocol is for the extraction and quantification of PAs from a complex matrix like herbal material.

• Homogenization: Weigh approximately 1 gram of the homogenized plant material into a centrifuge tube.[17]

• Extraction: Add 10 mL of an acidic extraction solvent (e.g., 0.05 M sulfuric acid in 50% methanol). Vortex for 1 minute and shake for 1 hour to extract the PAs.[17]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet solid material.[17]

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a cation exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by water.[17][18]

  • Load the supernatant from the extraction step onto the cartridge.

  • Wash the cartridge with an acidic solution (e.g., 2% formic acid in water) and then methanol to remove interferences.[17]

  • Elute the PAs with a basic organic solvent (e.g., 5% ammonium hydroxide in methanol).[17]

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.[17]

• LC-MS/MS Analysis: Analyze the sample using a liquid chromatograph coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.[18]

General experimental workflow for the analysis of PAs.

Conclusion

Heliotrine and related pyrrolizidine alkaloids represent a significant toxicological concern due to their potent, structure-dependent genotoxicity and hepatotoxicity. The central mechanism of their toxicity is a metabolic bioactivation process, primarily mediated by hepatic CYP enzymes, which transforms the relatively inert parent compounds into highly reactive alkylating agents. While diester PAs are generally more potent, monoesters like heliotrine exhibit substantial genotoxic effects that warrant careful consideration in risk assessment. A thorough understanding of their toxicokinetics, mechanisms of action, and structure-activity relationships, supported by robust analytical and toxicological methodologies, is critical for professionals in food safety, toxicology, and drug development to accurately evaluate and mitigate the risks associated with human exposure to these prevalent natural toxins.

References

• 1. Hepatotoxic pyrrolizidine alkaloids induce DNA damage response in rat liver in a 28-day feeding study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Genotoxicity of pyrrolizidine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Levels, Toxic Effects, and Risk Assessment of Pyrrolizidine Alkaloids in Foods: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. thieme-connect.com [thieme-connect.com]
• 11. Structure-activity relationship in the passage of different pyrrolizidine alkaloids through the gastrointestinal barrier: ABCB1 excretes heliotrine and echimidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 14. Bioinfo Publications - Peer Reviewed Academic Journals [bioinfopublication.org]
• 15. Hepatotoxic pyrrolizidine alkaloids induce DNA damage response in rat liver in a 28-day feeding study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bioassay-directed analysis-based identification of relevant pyrrolizidine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]

Potential Therapeutic Effects of Heliotrine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a naturally occurring pyrrolizidine alkaloid (PA) predominantly found in plant species of the Heliotropium genus.[1] Historically, PAs have been recognized for their significant toxicity, particularly hepatotoxicity, which has limited their clinical application.[1][2] However, a growing body of preclinical research has illuminated a range of pharmacological activities for heliotrine, including anticancer, anti-inflammatory, antioxidant, antimicrobial, and antiviral effects.[1][3][4][5] This has positioned heliotrine as a valuable lead compound for the development of novel therapeutics.[1]

This technical guide provides a comprehensive overview of the current state of research into the potential therapeutic applications of heliotrine. It consolidates quantitative data, details key experimental methodologies, and visualizes the underlying biological pathways to serve as a resource for professionals in the field of drug discovery and development. The primary challenge remains balancing the compound's therapeutic efficacy with its inherent toxicity, a factor that underscores the importance of developing targeted drug delivery systems and structure-activity relationship studies.[1][6]

Mechanisms of Action

The biological effects of heliotrine are multifaceted, stemming from its chemical structure and metabolic activation. Its therapeutic potential is primarily linked to its anticancer and anti-inflammatory properties.

Anticancer Activity

The anticancer properties of heliotrine are largely attributed to its metabolic activation by cytochrome P450 enzymes in the liver.[1] This process generates reactive pyrrolic metabolites, or dehydroheliotrine (DHP), which are potent alkylating agents.[1][5] These metabolites can form cross-links with biological nucleophiles like DNA and proteins, leading to the inhibition of DNA and RNA synthesis, cell cycle arrest, and ultimately, apoptosis.[5][7][8] Studies on human liver cells in culture show that heliotrine's primary action is the inhibition of DNA synthesis, with a secondary effect on RNA synthesis.[7][8] It is proposed that heliotrine acts in the major groove of the DNA helix, inhibiting DNA polymerase.[8]

Anti-inflammatory and Antioxidant Activity

Heliotrine has demonstrated significant anti-inflammatory capabilities, primarily by inhibiting the production of nitric oxide (NO), a key mediator in the inflammatory cascade.[9][10] The precise mechanism for this inhibition is still under investigation but represents a key area of its therapeutic potential.[1] Additionally, heliotrine exhibits antioxidant effects, which are likely due to its ability to scavenge free radicals and mitigate oxidative stress, a pathological component of many diseases.[1]

Other Pharmacological Activities

Beyond its anticancer and anti-inflammatory effects, heliotrine has shown a broader spectrum of bioactivity:

• Antimicrobial and Antiviral Effects: Heliotrine has demonstrated activity against various bacteria and fungi.[3] It has also shown antiviral properties, specifically against Poliomyelitis and Vesicular stomatitis viruses at a concentration of 10 µg/mL.[5][11]

• Acetylcholinesterase Inhibition: Some related pyrrolizidine alkaloids have shown inhibitory effects on acetylcholinesterase, suggesting a potential role in modulating cholinergic pathways, which could be relevant for both anti-inflammatory effects and neurological conditions.[9][12]

• Ganglion Blocking Activity: Early pharmacological studies identified heliotrine as having ganglion-blocking activity.[3][13][14]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies on heliotrine.

Table 1: In Vitro Efficacy and Genotoxicity

Assay Type	Cell Line	Endpoint	Value	Reference
Anti-inflammatory	RAW 264.7 Macrophages	IC₅₀ (NO Inhibition)	52.4 µM	[10]
Genotoxicity	HepG2-CYP3A4	BMDL (γH2AX induction)	10 µM	[15]
Genotoxicity	HepG2-CYP3A4	BMDL (Comet Assay)	10 µM	[15]

| Genotoxicity | Primary Human Hepatocytes | BMDL (γH2AX induction) | < 7 µM |[15] |

IC₅₀: Half-maximal inhibitory concentration; BMDL: Benchmark Dose Level

Table 2: Pharmacokinetic Parameters in Rats (Male)

Administration Route	Dose	Cₘₐₓ (ng/mL)	AUC₀₋ₜ (ng/mL·h)	Absolute Oral Bioavailability (%)	Reference
Intravenous (IV)	1 mg/kg	-	170 ± 5	-	[16][17]

| Oral (PO) | 10 mg/kg | 320 ± 26 | 396 ± 18 | 23.3 |[16][17] |

Cₘₐₓ: Maximum plasma concentration; AUC₀₋ₜ: Area under the plasma concentration-time curve from time zero to the last measurable concentration.

Table 3: Acute Toxicity Data

Species	Administration Route	LD₅₀	Reference

| Mice | Intraperitoneal (i.p.) | 350 mg/kg |[1][13] |

LD₅₀: The dose that is lethal to 50% of the tested population.

Signaling Pathways and Mechanisms

Visual representations of key biological pathways modulated by heliotrine provide a clearer understanding of its molecular interactions.

Caption: Proposed mechanism of anticancer activity for heliotrine.

Caption: Postulated mechanism of anti-inflammatory action via NO inhibition.

Experimental Protocols & Workflows

Detailed methodologies are essential for the replication and validation of research findings.

MTT Cell Viability Assay

This assay is commonly used to assess the cytotoxic effects of a compound on cancer cell lines.

Materials:

• Target cancer cell line (e.g., MCF-7 breast cancer)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Heliotrine stock solution (dissolved in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density and allow them to attach overnight in a humidified incubator (37°C, 5% CO₂).[1]

• Compound Treatment: Treat the cells with serial dilutions of heliotrine for a specified duration (e.g., 48-72 hours). Include vehicle-only (DMSO) controls.[1]

• MTT Incubation: After treatment, add MTT solution to each well and incubate for 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.[1]

• Formazan Solubilization: Carefully remove the medium and dissolve the formazan crystals in DMSO.[1]

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[1]

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value.

Caption: Experimental workflow for the MTT cell viability assay.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Test microorganism (bacterial or fungal strain)

• Appropriate broth medium (e.g., Mueller-Hinton for bacteria)

• Heliotrine stock solution

• 96-well microplates

• Viability indicator (e.g., resazurin)

Protocol:

• Preparation: Prepare serial dilutions of heliotrine in the broth medium directly in a 96-well plate.

• Inoculation: Add a standardized inoculum of the test microorganism to each well.

• Incubation: Incubate the plate under conditions suitable for the microorganism's growth (e.g., 37°C for 24 hours for bacteria).[1]

• Growth Assessment: After incubation, add a viability indicator like resazurin and incubate for a few more hours. A color change indicates metabolic activity and growth.[1]

• MIC Determination: The MIC is the lowest concentration of heliotrine that shows no visible growth (i.e., no color change).[1]

Safety and Toxicology

The foremost challenge in the therapeutic development of heliotrine is its inherent toxicity, a characteristic of many pyrrolizidine alkaloids.[1] The same metabolic activation that confers its anticancer effects is also responsible for its dose-dependent hepatotoxicity, which can lead to hepatic veno-occlusive disease.[1][2][18] The reported LD₅₀ of heliotrine in mice is 350 mg/kg.[1][13]

Therefore, any progression toward clinical application necessitates a careful therapeutic window assessment. Future research must prioritize strategies to mitigate systemic toxicity, such as the development of targeted drug delivery systems (e.g., antibody-drug conjugates, nanoparticles) that can selectively deliver the active compound to tumor tissues or sites of inflammation, thereby minimizing exposure to healthy organs like the liver.[1]

Conclusion and Future Directions

Heliotrine is a pyrrolizidine alkaloid that exhibits a compelling range of preclinical therapeutic activities, particularly in oncology and inflammation.[1] The available quantitative data on its cytotoxicity, anti-inflammatory effects, and pharmacokinetics provide a solid foundation for further investigation.

However, the significant hepatotoxicity associated with PAs remains a major obstacle to clinical translation.[1] The path forward for heliotrine in drug development will likely depend on medicinal chemistry and pharmaceutical innovations. Key areas for future research include:

• Elucidating Detailed Mechanisms: A deeper molecular understanding of heliotrine's targets is required to refine its therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating heliotrine derivatives may lead to analogues with an improved therapeutic index—higher efficacy with lower toxicity.[1]

• Development of Targeted Delivery Systems: Encapsulating or conjugating heliotrine to targeting moieties is a critical strategy to enhance its safety profile by increasing its concentration at the site of disease.[1]

• Rigorous In Vivo Studies: Validating the promising preclinical findings in relevant animal models of cancer and inflammatory diseases is a necessary next step to assess both efficacy and safety.[1]

While the direct clinical use of heliotrine is currently limited by safety concerns, it serves as an important chemical scaffold and lead compound for the design and development of next-generation therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Current Knowledge and Perspectives of Pyrrolizidine Alkaloids in Pharmacological Applications: A Mini-Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rjpharmacognosy.ir [rjpharmacognosy.ir]
• 6. itmonline.org [itmonline.org]
• 7. The Effect of Heliotrine, a Pyrrolizidine Alkaloid, on Human Liver Cells in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effect of heliotrine, a pyrrolizidine alkaloid, on human liver cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Systematic review of the phytochemical compounds use of Heliotropium indicum taking advantage of its advantage in modern medicine - MedCrave online [medcraveonline.com]
• 10. mdpi.com [mdpi.com]
• 11. mail.greenpharmacy.info [mail.greenpharmacy.info]
• 12. benchchem.com [benchchem.com]
• 13. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 14. Isolation and pharmacological action of heliotrine, the major alkaloid of Heliotropium indicum seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparative Pharmacokinetic Study of Two Pyrrolizidine Alkaloids Lasiocarpine and Heliotrine in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]
• 18. informaticsjournals.co.in [informaticsjournals.co.in]

In Vitro Cytotoxicity of Heliotrine on Cancer Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heliotrine, a pyrrolizidine alkaloid found in various plant species of the Heliotropium genus, has garnered scientific interest for its potential cytotoxic effects against cancer cells. This technical guide provides a comprehensive overview of the current understanding of Heliotrine's in vitro cytotoxicity, focusing on its mechanisms of action, effects on specific signaling pathways, and quantitative data from preclinical studies. Detailed experimental protocols for key cytotoxicity assays are provided to facilitate further research in this area. While data on isolated Heliotrine is still emerging, this guide synthesizes the available information to support ongoing drug discovery and development efforts.

Introduction

Pyrrolizidine alkaloids (PAs) are a large class of naturally occurring compounds, some of which are known for their hepatotoxicity. However, emerging research has highlighted the potential anticancer properties of certain PAs, including Heliotrine. Understanding the cytotoxic mechanisms of Heliotrine and its efficacy against various cancer cell lines is crucial for evaluating its therapeutic potential. This document serves as a technical resource, consolidating the existing data on Heliotrine's in vitro anticancer activities.

Mechanism of Action

The cytotoxic effects of Heliotrine are primarily attributed to its metabolic activation by cytochrome P450 enzymes within the cell. This process converts Heliotrine into a reactive pyrrolic metabolite, dehydroheliotridine (DHH).[1] DHH is an electrophilic compound that can readily form covalent adducts with cellular macromolecules such as DNA and proteins.[1] The formation of these adducts disrupts critical cellular processes, including DNA replication and transcription, ultimately leading to cellular damage and cell death, which can occur through apoptosis or necrosis.[1] Studies have indicated that Heliotrine can inhibit both DNA and RNA synthesis.[1]

Quantitative Cytotoxicity Data

The cytotoxic potency of a compound is typically expressed as its half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50). The available quantitative data for Heliotrine's cytotoxicity against cancer cell lines is summarized below. It is important to note that data for a wide range of human cancer cell lines is still limited in the published literature.

Table 1: In Vitro Cytotoxicity of Heliotrine

Compound	Cell Line	Assay	Concentration (µM)	Effect	Reference
Heliotrine	Chicken Hepatocarcinoma (CRL-2118)	Not Specified	~73	IC50	[2]
Heliotrine	HepG2-CYP3A4 (Human Liver Cancer)	Cell Viability	2 - 60	EC50 (after 72h)	[3]
Heliotrine	Primary Human Hepatocytes	Not Specified	>500	Weak cytotoxicity, EC50 not calculable	[2][3]

Note: The study on HepG2-CYP3A4 cells evaluated a panel of pyrrolizidine alkaloids, and the EC50 for Heliotrine fell within the 2-60 µM range.[3]

Research on a crude extract of Heliotropium bacciferum, which contains Heliotrine, has shown dose-dependent growth inhibition on MCF-7 (human breast cancer) and A549 (human lung cancer) cell lines. While not specific to isolated Heliotrine, this data suggests potential activity that warrants further investigation with the pure compound.

Signaling Pathways

Wnt/β-catenin Signaling Pathway

Recent studies investigating the anti-metastatic properties of a Heliotropium bacciferum extract on the MCF-7 human breast cancer cell line suggest that Heliotrine may exert its effects through the modulation of the Wnt/β-catenin signaling pathway.[1][4] This pathway is crucial in cell proliferation, differentiation, and apoptosis, and its dysregulation is a common feature in many cancers.[1]

In the canonical Wnt pathway, the binding of Wnt ligands to their receptors leads to the stabilization and nuclear translocation of β-catenin. In the nucleus, β-catenin acts as a transcriptional co-activator, promoting the expression of target genes such as c-myc and cyclin D1, which drive cell proliferation. Molecular docking studies have suggested that Heliotrine can bind to key proteins in this pathway, including Wnt2, Glycogen Synthase Kinase 3β (GSK3β), and β-catenin itself.[1][4] This interaction is hypothesized to disrupt the signaling cascade, leading to a decrease in the expression of downstream target genes and subsequently inhibiting cancer cell growth and metastasis.[1][4] However, it is important to emphasize that these findings are based on studies with a plant extract and computational modeling; further validation with isolated Heliotrine using techniques like Western blotting is necessary to confirm these effects on protein expression.

Proposed mechanism of Heliotrine's interference with the Wnt/β-catenin pathway.

Apoptosis and Cell Cycle Arrest

While the induction of apoptosis and cell cycle arrest are plausible consequences of the DNA damage caused by Heliotrine's reactive metabolites, specific quantitative data from flow cytometry analysis for isolated Heliotrine on cancer cell lines is currently lacking in the scientific literature. Studies on extracts from Heliotropium species suggest that these effects occur, but further research with the purified compound is required to definitively characterize Heliotrine's impact on these processes.

Experimental Protocols

The following are detailed protocols for the key in vitro assays discussed in this guide.

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Materials:

  • Target cancer cell line

  • Complete cell culture medium

  • 96-well plates

  • Heliotrine stock solution (dissolved in a suitable solvent, e.g., DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Microplate reader

• Protocol:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of Heliotrine in culture medium. Replace the medium in the wells with 100 µL of the diluted Heliotrine solutions. Include vehicle control wells (medium with the same concentration of solvent as the highest Heliotrine concentration) and untreated control wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

A typical experimental workflow for an in vitro cytotoxicity (MTT) assay.

Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Target cancer cell line

  • 6-well plates

  • Heliotrine stock solution

  • Annexin V-FITC/PI Apoptosis Detection Kit

  • Binding Buffer

  • Flow cytometer

• Protocol:

  • Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Heliotrine for a specified time. Include an untreated control.

  • Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.

  • Staining: Resuspend the cell pellet in binding buffer. Add Annexin V-FITC and PI according to the kit manufacturer's instructions.

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Viable cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Cell Cycle Analysis by Propidium Iodide Staining

This method uses flow cytometry to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Materials:

  • Target cancer cell line

  • 6-well plates

  • Heliotrine stock solution

  • Cold 70% ethanol

  • Propidium Iodide (PI) staining solution containing RNase A

  • Flow cytometer

• Protocol:

  • Cell Seeding and Treatment: Seed cells and treat with Heliotrine as described for the apoptosis assay.

  • Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix by dropwise addition of cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

  • Staining: Centrifuge the fixed cells, wash with PBS to remove the ethanol, and resuspend the pellet in PI staining solution containing RNase A.

  • Incubation: Incubate in the dark at room temperature for 30 minutes.

  • Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA.

Western Blot for Wnt/β-catenin Pathway Proteins

This technique is used to detect and quantify specific proteins in a cell lysate.

• Materials:

  • Target cancer cell line (e.g., MCF-7)

  • Heliotrine stock solution

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels and electrophoresis apparatus

  • Transfer apparatus and membranes (e.g., PVDF)

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-β-catenin, anti-GSK3β, anti-c-myc, anti-cyclin D1, anti-β-actin)

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

• Protocol:

  • Cell Lysis: Treat cells with Heliotrine, wash with cold PBS, and lyse with lysis buffer.

  • Protein Quantification: Determine the protein concentration of the lysates.

  • SDS-PAGE: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

  • Protein Transfer: Transfer the separated proteins to a membrane.

  • Blocking: Block the membrane to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with an HRP-conjugated secondary antibody.

  • Detection: Add chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion and Future Directions

The available evidence suggests that Heliotrine possesses cytotoxic properties against certain cancer cell lines, with its mechanism of action involving metabolic activation and subsequent damage to cellular macromolecules. The Wnt/β-catenin pathway has been identified as a potential target for Heliotrine's anticancer effects, particularly in breast cancer. However, there is a significant need for further research to fully elucidate its therapeutic potential.

Future studies should focus on:

• Determining the IC50 values of isolated Heliotrine across a broader panel of human cancer cell lines.

• Conducting detailed quantitative analyses of Heliotrine-induced apoptosis and cell cycle arrest using flow cytometry.

• Validating the effects of isolated Heliotrine on the protein expression levels within the Wnt/β-catenin signaling pathway and its downstream targets.

A more comprehensive understanding of Heliotrine's in vitro cytotoxicity will be instrumental in guiding future preclinical and clinical investigations into its potential as a novel anticancer agent.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-metastatic Effect of Heliotropium bacciferum on MCF-7 Human Breast Cancer Cell Line - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Genotoxic and Mutagenic Profile of Heliotrine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine, a pyrrolizidine alkaloid (PA) predominantly found in plants of the Heliotropium genus, has been identified as a significant genotoxic and mutagenic agent.[1][2] PAs are a class of naturally occurring compounds that can contaminate food, herbal remedies, and animal feed, posing a potential risk to human health. This technical guide provides an in-depth overview of the genotoxicity and mutagenicity studies of Heliotrine, presenting key quantitative data, detailed experimental protocols, and visualizations of the underlying mechanisms and workflows. Understanding the genotoxic profile of Heliotrine is crucial for risk assessment and the development of strategies to mitigate human exposure.

Core Mechanism of Genotoxicity

The genotoxicity of Heliotrine is not intrinsic but arises from its metabolic activation, primarily in the liver by cytochrome P450 (CYP) enzymes. This process converts Heliotrine into highly reactive pyrrolic esters, which are electrophilic metabolites. These metabolites can then covalently bind to cellular macromolecules, most notably DNA, to form DNA adducts.[1] The formation of these adducts is a critical initiating event in the cascade of genotoxic effects, leading to DNA damage, mutations, and potentially carcinogenesis.[1]

Summary of Genotoxicity and Mutagenicity Data

A battery of in vitro and in vivo assays has been employed to characterize the genotoxic and mutagenic potential of Heliotrine. The following tables summarize the key quantitative findings from these studies.

In Vitro Assay	Cell Line/Organism	Metabolic Activation	Concentration/Dose Range	Key Findings	Reference
Ames Test	Salmonella typhimurium TA100	S9 Mix	Not specified	Mutagenic	[3]
γH2AX Assay	HepG2-CYP3A4 cells	Endogenous (CYP3A4 overexpression)	10 µM	>2-fold induction of γH2AX	[4]
p53 Activation	HepG2-CYP3A4 cells	Endogenous (CYP3A4 overexpression)	25 µM	>2-fold induction of p53	[4]
Comet Assay	HepG2-CYP3A4 cells	Endogenous (CYP3A4 overexpression)	Not specified	Structure-dependent genotoxicity	[4]
Chromosome Aberration	Chinese Hamster Ovary (CHO) cells	S9 Mix	Not specified	Induction of structural chromosomal abnormalities	[5]

In Vivo Assay	Organism	Tissue/Cell Type	Dose Range	Key Findings	Reference
Micronucleus Assay	Mouse	Bone Marrow	Not specified	Increased frequency of micronucleated polychromatic erythrocytes	[6][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section outlines the protocols for key genotoxicity assays used in the study of Heliotrine.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used short-term bacterial reverse mutation assay to assess the mutagenic potential of chemical compounds.[8]

Principle: The assay utilizes strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth. The test measures the ability of a substance to cause mutations that restore the gene function, allowing the bacteria to grow on a histidine-free medium.[8]

Protocol Outline:

• Bacterial Strains: Salmonella typhimurium strain TA100 is commonly used for detecting base-pair substitution mutagens.[3][9]

• Metabolic Activation: Since Heliotrine requires metabolic activation, the test is performed in the presence of a mammalian microsomal fraction, typically S9 mix from induced rat liver.[3][8]

• Procedure (Pre-incubation method):

  • A mixture of the bacterial culture, the test compound (Heliotrine), and the S9 mix (or buffer for the non-activation control) is pre-incubated.

  • Molten top agar is added to the mixture.

  • The entire mixture is poured onto a minimal glucose agar plate.

  • Plates are incubated for 48-72 hours at 37°C.

• Data Analysis: The number of revertant colonies (his+) per plate is counted. A dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.[8]

In Vitro Micronucleus Assay

The in vitro micronucleus assay is a genotoxicity test that detects both clastogens (agents that cause chromosome breaks) and aneugens (agents that cause chromosome loss).[10]

Principle: Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. An increase in the frequency of micronucleated cells indicates chromosomal damage.[10]

Protocol Outline:

• Cell Lines: Mammalian cell lines such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes are commonly used.[5][10]

• Metabolic Activation: The assay is conducted with and without an exogenous metabolic activation system (S9 mix).[10]

• Procedure:

  • Cells are exposed to various concentrations of Heliotrine for a short period (e.g., 3-6 hours) with and without S9 mix, and for a longer period (e.g., 1.5-2 normal cell cycle lengths) without S9 mix.

  • Following exposure, the cells are cultured for a period that allows for chromosome damage to be expressed as micronuclei.

  • To ensure that only cells that have divided are scored, a cytokinesis blocker such as cytochalasin B is often added, resulting in binucleated cells.

  • Cells are harvested, fixed, and stained.

• Data Analysis: The frequency of micronucleated cells is determined by microscopic analysis. A statistically significant, dose-dependent increase in the number of micronucleated cells is considered a positive result.[10]

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA single- and double-strand breaks, as well as alkali-labile sites in individual cells.[11]

Principle: Cells are embedded in agarose on a microscope slide, lysed to remove membranes and proteins, leaving behind the DNA as "nucleoids." The slides are then subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet" shape. The amount of DNA in the comet tail is proportional to the amount of DNA damage.[11]

Protocol Outline:

• Cell Lines: Metabolically competent cell lines like HepG2-CYP3A4 are suitable for testing pro-mutagens like Heliotrine.[4][11]

• Procedure (Alkaline Comet Assay):

  • Cells are treated with different concentrations of Heliotrine.

  • A suspension of single cells is mixed with low melting point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

  • The slides are immersed in a lysis solution to remove cellular proteins.

  • The slides are then placed in an alkaline electrophoresis buffer to unwind the DNA.

  • Electrophoresis is performed.

  • The slides are neutralized and stained with a fluorescent DNA dye.

• Data Analysis: Comets are visualized using a fluorescence microscope. Image analysis software is used to quantify the extent of DNA damage, typically by measuring the percentage of DNA in the tail, tail length, and tail moment.[11]

Chromosome Aberration Test

The in vitro chromosome aberration test is used to identify substances that cause structural damage to chromosomes.[5]

Principle: The assay evaluates the frequency of structural chromosomal abnormalities in cultured mammalian cells.[5]

Protocol Outline:

• Cell Lines: Human peripheral blood lymphocytes or established cell lines like Chinese Hamster Ovary (CHO) cells are used.[5]

• Metabolic Activation: The test is performed with and without S9 metabolic activation.[5]

• Procedure:

  • Cell cultures are treated with several concentrations of Heliotrine for a short duration (e.g., 4 hours) in the presence of S9 mix and for a longer duration (e.g., 24 hours) in the absence of S9.

  • A spindle inhibitor (e.g., colcemid) is added to arrest cells in metaphase.

  • Cells are harvested, treated with a hypotonic solution, fixed, and spread onto microscope slides.

  • Chromosomes are stained and analyzed for structural aberrations (e.g., breaks, gaps, exchanges).

• Data Analysis: A statistically significant, dose-dependent increase in the percentage of cells with chromosomal aberrations indicates a positive result.[5]

γH2AX Assay

The γH2AX assay is a sensitive method for detecting DNA double-strand breaks (DSBs), a critical type of DNA damage.[12][13]

Principle: Following the induction of DSBs, the histone variant H2AX is rapidly phosphorylated at serine 139 to form γH2AX. These γH2AX molecules accumulate at the sites of DNA damage, forming distinct nuclear foci that can be visualized and quantified using immunofluorescence.[12][13]

Protocol Outline:

• Cell Lines: A variety of cell lines can be used, including HepG2 cells.[12]

• Procedure:

  • Cells are exposed to Heliotrine.

  • After treatment, cells are fixed and permeabilized.

  • Cells are incubated with a primary antibody specific for γH2AX.

  • A fluorescently labeled secondary antibody is used for detection.

  • The cell nuclei are counterstained with a DNA dye (e.g., DAPI).

• Data Analysis: The number and intensity of γH2AX foci per nucleus are quantified using fluorescence microscopy and image analysis software. An increase in γH2AX foci indicates the induction of DNA double-strand breaks.[14]

Signaling Pathways and Experimental Workflows

The genotoxic effects of Heliotrine trigger cellular stress responses, including the activation of DNA damage signaling pathways. Visualizing these pathways and the experimental workflows used to study them can aid in understanding the complex biological responses to this compound.

Heliotrine-Induced DNA Damage and p53 Activation Pathway

Caption: Heliotrine-induced p53 signaling pathway.

Experimental Workflow for In Vitro Genotoxicity Testing

Caption: Workflow for in vitro genotoxicity assessment.

Conclusion

The comprehensive body of evidence from a variety of genotoxicity and mutagenicity assays unequivocally demonstrates that Heliotrine is a potent genotoxic agent following metabolic activation. It induces a wide spectrum of genetic damage, including point mutations, chromosomal aberrations, and DNA strand breaks. The formation of DNA adducts by its reactive metabolites is the primary mechanism underlying its genotoxicity. This technical guide provides researchers, scientists, and drug development professionals with a consolidated resource on the genotoxic profile of Heliotrine, including quantitative data and detailed experimental protocols, to support informed risk assessment and guide future research in this area.

References

• 1. Genotoxicity of pyrrolizidine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Mutagenicity of pyrrolizidine alkaloids in the Salmonella/mammalian-microsome test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Chromosome Aberration Test — MB Biosciences [mbbiosciences.com]
• 6. In Vivo Micronucleus Assay in Mouse Bone Marrow - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In Vivo Micronucleus Assay in Mouse Bone Marrow | Springer Nature Experiments [experiments.springernature.com]
• 8. Microbial Mutagenicity Assay: Ames Test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Salmonella typhimurium TA100 and TA1535 and E. coli WP2 uvrA are highly sensitive to detect the mutagenicity of short Alkyl-N-Nitrosamines in the Bacterial Reverse Mutation Test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. criver.com [criver.com]
• 11. benchchem.com [benchchem.com]
• 12. γH2AX Double Strand DNA Damage Response Assay | Cyprotex | Evotec [evotec.com]
• 13. The γH2AX DNA damage assay from a drop of blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. High-Throughput γ-H2AX Assay Using Imaging Flow Cytometry | Springer Nature Experiments [experiments.springernature.com]

A Historical Perspective on Heliotrine Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a naturally occurring pyrrolizidine alkaloid found in various plant species of the Heliotropium genus. Historically recognized for its toxic properties, particularly its hepatotoxicity, research into heliotrine has evolved to explore its complex mechanisms of action, potential therapeutic applications, and the intricate cellular pathways it perturbs. This technical guide provides an in-depth historical perspective on heliotrine research, summarizing key findings, experimental methodologies, and the current understanding of its biological effects.

Historical Overview

The investigation into heliotrine is intertwined with the broader study of pyrrolizidine alkaloids (PAs), a class of compounds known for their widespread presence in the plant kingdom and their toxicity to livestock and humans. Early research in the mid-20th century identified heliotrine as a significant contributor to the liver damage observed in animals grazing on PA-containing plants. These initial studies laid the groundwork for decades of research into its toxicological profile.

A pivotal discovery in understanding heliotrine's toxicity was the realization that its harmful effects are not caused by the parent molecule itself, but rather by its metabolic activation in the liver. This process, primarily mediated by cytochrome P450 enzymes, converts heliotrine into highly reactive pyrrolic esters. These electrophilic metabolites can then form covalent adducts with cellular macromolecules, including DNA and proteins, leading to widespread cellular damage.

Early in vitro studies using human liver cells in culture demonstrated that heliotrine inhibits the synthesis of both DNA and RNA, with a primary impact on DNA synthesis.[1] This genotoxic effect was proposed to be the underlying cause of the observed cytotoxicity and carcinogenicity. Further research has since elucidated the specific types of DNA adducts formed and the cellular responses to this genetic damage.

Beyond its toxicity, some early pharmacological investigations also explored other biological activities of heliotrine. Notably, it was found to possess ganglion-blocking activity, hinting at a broader range of physiological effects. More recent research has revisited the potential of heliotrine and other PAs in the context of cancer therapy, given their cytotoxic and antimitotic properties. However, the inherent toxicity of these compounds remains a major hurdle for their therapeutic development.

Quantitative Toxicological and Pharmacokinetic Data

The following tables summarize key quantitative data from various studies on heliotrine, providing a comparative overview of its toxicity and pharmacokinetic profile.

Table 1: Acute Toxicity of Heliotrine

Species	Route of Administration	LD50 (mg/kg)	Confidence Limits (mg/kg)	Reference
Male Wistar Rats	Oral	510	405 - 1142	[2]
Rats ('hooded strain')	Intraperitoneal	296	Not Reported	[2]

Table 2: In Vitro Cytotoxicity of Heliotrine

Cell Line	Assay	IC50	Reference
Chicken Hepatocarcinoma (CRL-2118)	MTT	~73 µM	[3]
Murine macrophage-like cells	Nitric Oxide Production	52.4 µM	[4]
HepG2-CYP3A4	Cytotoxicity (72h)	EC50 between 2-60 µM	[5]
Primary Human Hepatocytes	Cytotoxicity (24h)	> 500 µM (EC50 not calculable)	[5]

Table 3: Pharmacokinetics of Heliotrine in Male Rats

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)	Reference
AUC (0-t) (ng/mL*h)	170 ± 5	396 ± 18	[6][7]
Cmax (ng/mL)	Not Applicable	320 ± 26	[6][7]
Absolute Oral Bioavailability (%)	Not Applicable	23.3	[6][7]

Experimental Protocols

This section details the methodologies for key experiments frequently cited in heliotrine research.

In Vitro Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay is a standard method for assessing cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of heliotrine in the appropriate cell culture medium. Remove the existing medium from the wells and add the heliotrine solutions. Include a vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plates for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent, such as DMSO or acidified isopropanol, to dissolve the purple formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan using a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of heliotrine that inhibits cell viability by 50%).

2. Lactate Dehydrogenase (LDH) Assay

This assay measures the release of the cytosolic enzyme LDH from damaged cells, indicating a loss of membrane integrity.

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells. Carefully collect the supernatant from each well.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH reaction mixture, containing lactate, NAD+, and a tetrazolium salt, to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature, protected from light, for a specified time (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the resulting formazan product at a wavelength of 490 nm using a microplate reader.

• Data Analysis: Determine the amount of LDH released and calculate the percentage of cytotoxicity relative to a positive control (cells lysed to release maximum LDH) and a negative control (untreated cells).

In Vivo Acute Oral Toxicity Study (Up-and-Down Procedure - OECD Test Guideline 425)

This method is used to determine the LD50 of a substance with a reduced number of animals.

• Animal Selection: Use a single sex of a standard laboratory rodent strain (e.g., male Wistar rats).

• Housing and Acclimatization: House animals individually with controlled temperature, humidity, and a 12-hour light/dark cycle. Allow for an acclimatization period of at least 5 days before dosing.

• Dosing: Administer heliotrine orally by gavage. The dose for each subsequent animal is adjusted up or down based on the outcome (survival or death) of the previously dosed animal. A default dose progression factor of 3.2 is typically used.

• Observation: Observe animals for clinical signs of toxicity and mortality at regular intervals for at least 72 hours post-dosing.

• Data Analysis: The LD50 is calculated using the maximum likelihood method based on the outcomes and the doses administered.

Signaling Pathways and Mechanisms of Action

Heliotrine's toxicity is primarily driven by its genotoxic effects, which trigger a cascade of cellular responses. The following diagrams illustrate the key signaling pathways involved.

Metabolic Activation of Heliotrine

Heliotrine itself is not the ultimate toxicant. It undergoes metabolic activation in the liver, primarily by Cytochrome P450 enzymes (CYPs), to form reactive pyrrolic metabolites. These metabolites are powerful electrophiles that can alkylate cellular macromolecules.

Caption: Metabolic activation pathway of Heliotrine leading to cellular toxicity.

Heliotrine-Induced DNA Damage Response and Apoptosis

The formation of DNA adducts by reactive metabolites of heliotrine triggers the DNA Damage Response (DDR) pathway. This can lead to cell cycle arrest, attempts at DNA repair, or, if the damage is too severe, the initiation of apoptosis (programmed cell death). The tumor suppressor protein p53 plays a central role in this process.

Caption: Heliotrine-induced DNA damage response leading to apoptosis.

Experimental Workflow for Genotoxicity Assessment

A typical workflow for assessing the genotoxicity of a compound like heliotrine involves a series of in vitro assays to detect different types of genetic damage.

Caption: A typical experimental workflow for in vitro genotoxicity assessment.

Conclusion

The historical journey of heliotrine research has transformed our understanding of this pyrrolizidine alkaloid from a simple livestock toxin to a complex molecule with profound effects on cellular processes. Early observations of its hepatotoxicity paved the way for detailed investigations into its metabolism, mechanism of action, and the specific signaling pathways it disrupts. The genotoxic nature of its reactive metabolites, leading to DNA damage and the activation of the p53-mediated apoptotic pathway, is now well-established. While its inherent toxicity poses significant challenges, the potent cytotoxic and antimitotic properties of heliotrine continue to be of interest in the field of drug development, particularly in the search for new anticancer agents. Future research will likely focus on strategies to mitigate its toxicity while harnessing its potential therapeutic effects, possibly through the development of targeted delivery systems or synthetic analogs with improved safety profiles. This comprehensive technical guide serves as a foundation for researchers and scientists to build upon the rich history of heliotrine research and to explore its future potential.

References

• 1. The effect of heliotrine, a pyrrolizidine alkaloid, on human liver cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of pyrrolizidine alkaloid-induced genotoxicity using metabolically competent TK6 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deleterious effects of reactive metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Activation of p53-dependent/-independent pathways of apoptotic cell death by chelerythrine in a murine T cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Heliotrine and its N-oxides in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine and its corresponding N-oxide are pyrrolizidine alkaloids (PAs), a class of secondary metabolites synthesized by various plant species, most notably within the Heliotropium genus of the Boraginaceae family, as a defense mechanism against herbivores.[1] These compounds are of significant scientific interest due to their pronounced biological activities, which include hepatotoxicity, genotoxicity, and potential antitumor effects.[2][3] This technical guide provides a comprehensive overview of heliotrine and its N-oxide, covering their biosynthesis, prevalence in plant extracts, detailed analytical methodologies for their quantification, and the molecular pathways they influence. All quantitative data is presented in structured tables for comparative analysis, and key experimental protocols are detailed to facilitate replication. Visual diagrams of pertinent signaling pathways and experimental workflows are provided in the Graphviz DOT language to offer a clear and concise representation of complex processes.

Chemical Structures and Biosynthesis

Heliotrine is an ester alkaloid, composed of a necine base, heliotridine, and a necic acid, heliotric acid.[4] The N-oxide form is a derivative where the nitrogen atom in the pyrrolizidine ring is oxidized. The biosynthesis of heliotrine is a complex process that begins with amino acids.[4]

The necine base, heliotridine, is derived from L-arginine or L-ornithine, which are converted to putrescine.[4] Two molecules of putrescine are then condensed to form homospermidine in a reaction catalyzed by homospermidine synthase (HSS), the first committed enzyme in the PA biosynthetic pathway.[4] Homospermidine is subsequently oxidized by a copper-dependent diamine oxidase, likely a homospermidine oxidase (HSO), to a dialdehyde intermediate.[4] This intermediate undergoes a spontaneous intramolecular Mannich-type reaction to form the characteristic pyrrolizidine ring system.[4]

The necic acid portion, heliotric acid, is derived from the branched-chain amino acid L-valine.[4] A key enzyme in this process, C7-hydroxyacid synthase (C7HAS), catalyzes the transfer of an activated acetaldehyde from pyruvate to 2-oxoisovalerate.[4] The final step in heliotrine biosynthesis is the esterification of the heliotridine base with heliotric acid, a reaction presumed to be catalyzed by a transferase enzyme that has yet to be fully characterized.[4] The formation of heliotrine N-oxide from heliotrine is a subsequent oxidation step.

Biosynthesis pathway of heliotrine and heliotrine N-oxide.

Quantitative Data on Heliotrine and its N-oxide in Plant Extracts

The concentration of heliotrine and its N-oxide can vary significantly depending on the plant species, the specific plant part, and the extraction method used. The following tables summarize quantitative data from various studies on Heliotropium species.

Plant Species	Plant Part	Compound	Concentration (% of dry weight)	Reference
Heliotropium europaeum	Not specified	Heliotrine	0.02%	[4]
Heliotrine N-oxide	0.08%	[4]
Heliotropium rotundifolium	Flowers	Heliotrine-type PAs	~3.0-5.0%	[5]
Leaves	Heliotrine-type PAs	~1.0-2.0%	[5]
Stems	Heliotrine-type PAs	~0.5-1.5%	[5]
Roots	Heliotrine-type PAs	~1.0-2.5%	[5]
Heliotropium suaveolens	Flowers	Heliotrine-type PAs	~1.5-3.5%	[5]
Leaves	Heliotrine-type PAs	~0.5-1.5%	[5]
Stems	Heliotrine-type PAs	~0.5-1.0%	[5]
Roots	Heliotrine-type PAs	~0.5-1.5%	[5]

Plant Species	Plant Part	Compound	Concentration (µg/g or mg/g)	Reference
Heliotropium crispum	Whole plant	Heliotrine	54 µg/g	[6]
Heliotropium curassavicum	Whole plant	Heliotrine	61 mg/g	[7]
Heliotropium popovii	Not specified	Heliotrine	13.04 mg/ml (in DMSO extract)	[7]

Experimental Protocols

Extraction of Pyrrolizidine Alkaloids from Plant Material

This protocol is a generalized procedure for the extraction of PAs, including heliotrine and its N-oxide, from dried plant material.

Materials:

• Dried and powdered plant material

• Extraction solution: 0.05 M H₂SO₄ in 50% methanol

• Neutralization solution: 2.5% ammonia in water

• Methanol

• Centrifuge and centrifuge tubes

• Ultrasonic bath

• Filter paper

Procedure:

• Weigh approximately 2.0 g of the powdered plant material into a centrifuge tube.

• Add 20 mL of the extraction solution to the sample.

• Ensure the plant material is completely wetted and then place the tube in an ultrasonic bath for 15 minutes at room temperature.

• Centrifuge the sample for 10 minutes at approximately 3800 x g.

• Carefully transfer the supernatant to a clean collection tube.

• Repeat the extraction process (steps 2-4) on the remaining plant pellet with an additional 20 mL of extraction solution.

• Combine the supernatants from both extractions.

• Neutralize the combined extracts to a pH of approximately 7 using the neutralization solution.

• Filter the neutralized extract through filter paper to remove any remaining particulate matter. The filtrate is now ready for cleanup.

References

• 1. bjbmb.org [bjbmb.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Determination of Pyrrolizidine Alkaloids in Teas Using Liquid Chromatography–Tandem Mass Spectrometry Combined with Rapid-Easy Extraction - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: Solid-Phase Extraction of Heliotrine from Herbal Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a pyrrolizidine alkaloid (PA) commonly found in plants belonging to the Boraginaceae, Asteraceae, and Fabaceae families.[1] Due to its potential hepatotoxicity and genotoxicity, the detection and quantification of Heliotrine in herbal products, teas, and other food items are crucial for consumer safety and regulatory compliance.[1][2] This application note provides a detailed protocol for the solid-phase extraction (SPE) of Heliotrine from complex herbal matrices, a critical step for sample clean-up and concentration prior to analytical determination by methods such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4]

Pyrrolizidine alkaloids exist in two forms: the free tertiary base and the N-oxide.[5] The described protocol is designed to extract both forms, often followed by a reduction step to quantify the total PA content. Strong cation exchange (SCX) SPE is a highly effective technique for this purpose, as it efficiently captures the positively charged nitrogen atom of the pyrrolizidine ring system.[5][6]

Experimental Protocols

This section details the necessary reagents, equipment, and step-by-step procedures for the extraction and purification of Heliotrine from a representative herbal mixture.

Reagents and Materials

• Solvents: Methanol (MeOH), Chloroform, Water (HPLC grade or equivalent), 0.05 M Sulfuric Acid, 5% Ammonium Hydroxide in Methanol.[4][7]

• SPE Cartridges: Strong Cation Exchange (SCX) cartridges (e.g., Oasis MCX, 500 mg/3 mL or similar).[4][6]

• Chemicals: Ammonium hydroxide, Zinc dust (for N-oxide reduction, optional).[6]

• Apparatus: Homogenizer or blender, Centrifuge and centrifuge tubes (50 mL), Solid-phase extraction vacuum manifold, pH meter or pH indicator strips, Nitrogen evaporator.

• Analytical Standards: Heliotrine certified reference material.[8][9]

Sample Preparation and Extraction

• Homogenization: Weigh 1.0 g of the homogenized, dried, and powdered herbal mixture into a 50 mL centrifuge tube.[4][10]

• Extraction: Add 20 mL of 0.05 M sulfuric acid to the centrifuge tube.[3][11]

• Sonication: Place the tube in an ultrasonic bath and sonicate for 15 minutes at room temperature to facilitate the extraction of PAs.[3][11]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.[4]

• Supernatant Collection: Carefully decant the supernatant into a clean collection tube.

• Re-extraction: Add another 20 mL of 0.05 M sulfuric acid to the plant material pellet, vortex vigorously, and repeat the sonication and centrifugation steps.[3]

• Combine Extracts: Combine the supernatants from both extraction steps.

• Neutralization: Adjust the pH of the combined extracts to approximately 7 using ammonium hydroxide solution. Use a pH meter or indicator strips to monitor the pH.[3]

• Filtration: Filter the neutralized extract through a 0.45 µm syringe filter to remove any remaining particulate matter before loading onto the SPE cartridge.[10]

Solid-Phase Extraction (SPE) Protocol

The following protocol is based on the use of a strong cation exchange (SCX) SPE cartridge.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SCX cartridge.[4]

  • Pass 5 mL of water through the cartridge to equilibrate. Do not allow the cartridge to dry out.[4]

• Sample Loading:

  • Load the filtered, neutralized herbal extract onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).[6]

• Washing:

  • Wash the cartridge with 5 mL of 2% formic acid in water to remove neutral and acidic interferences.[4]

  • Wash the cartridge with 5 mL of methanol to remove non-polar interferences.[4]

• Elution:

  • Elute the retained Heliotrine and other PAs from the cartridge with 5 mL of 5% ammonium hydroxide in methanol into a clean collection tube.[4][7]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40-50 °C.[12]

  • Reconstitute the dried residue in 1 mL of the initial mobile phase for your analytical method (e.g., 5% methanol in water) for subsequent analysis by LC-MS/MS.[3][12]

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from the solid-phase extraction of pyrrolizidine alkaloids, including Heliotrine, from various herbal and food matrices.

Parameter	Value	Matrix	Reference
Recovery Rate	72.5% - 123.7%	Herbal Medicines	[13]
78.3% - 101.3%	Aqueous Mixture	[14]
80% - 100%	Plant Specimens	[15]
96.8%	Comfrey Root	[16]
LOD	0.3 - 1 µg/L	Herbal Infusions	[17]
LOQ	5 - 20 µg/kg	Tea & Herbal Tea	[18]
10 - 400 µg/kg	Tea	[11]

Table 1: Summary of Recovery Rates and Limits of Detection/Quantification for Pyrrolizidine Alkaloids using SPE.

Visualizations

Experimental Workflow for Heliotrine SPE

Caption: Workflow for the Solid-Phase Extraction of Heliotrine.

Conclusion

The solid-phase extraction protocol detailed in this application note provides a robust and effective method for the isolation and purification of Heliotrine from complex herbal mixtures. The use of strong cation exchange cartridges ensures high recovery rates and efficient removal of interfering matrix components, which is essential for accurate and sensitive quantification by LC-MS/MS. This protocol is a valuable tool for researchers, scientists, and professionals in the field of drug development and food safety who are tasked with the analysis of pyrrolizidine alkaloids.

References

• 1. Heliotrine|Pyrrolizidine Alkaloid|CAS 303-33-3 [benchchem.com]
• 2. Bioassay-directed analysis-based identification of relevant pyrrolizidine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bfr.bund.de [bfr.bund.de]
• 4. benchchem.com [benchchem.com]
• 5. Solid-phase extraction and HPLC-MS profiling of pyrrolizidine alkaloids and their N-oxides: a case study of Echium plantagineum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Alkaloids Reference Materials | LGC Standards [lgcstandards.com]
• 9. Heliotrine, CAS No. 303-33-3 | Pyrrolizidine Alkaloids as HPLC standards | Reference substances for HPLC | HPLC | Liquid chromatography (LC, HPLC, LC-MS) | Chromatography | Applications | Carl ROTH - Netherlands [carlroth.com]
• 10. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS | MDPI [mdpi.com]
• 11. shimadzu.com [shimadzu.com]
• 12. benchchem.com [benchchem.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. repository.up.ac.za [repository.up.ac.za]
• 16. A rapid cleanup method for the isolation and concentration of pyrrolizidine alkaloids in comfrey root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of Heliotrine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a pyrrolizidine alkaloid (PA), a class of natural compounds found in various plant species, particularly of the Heliotropium genus.[1] PAs are of significant interest due to their potential toxicity, primarily hepatotoxicity, which arises from their metabolic activation in the liver by cytochrome P450 enzymes.[2] Given the potential for human exposure through contaminated herbal remedies, honey, and other food products, robust and sensitive analytical methods are crucial for toxicological risk assessment, quality control of botanical products, and drug development research.[2][3]

High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation, identification, and quantification of PAs like heliotrine.[4] When coupled with Ultraviolet (UV) or Mass Spectrometry (MS) detectors, HPLC provides the necessary selectivity and sensitivity for analyzing heliotrine in complex matrices.[5] This document provides detailed protocols for the extraction and analysis of heliotrine using HPLC, along with typical method validation parameters.

Principle of Analysis

The analysis of heliotrine is typically performed using reversed-phase HPLC. In this mode, the stationary phase (e.g., C18) is nonpolar, while the mobile phase is a polar solvent mixture, often consisting of acetonitrile or methanol and an aqueous buffer.[5] Heliotrine, being a moderately polar compound, is retained on the column and then eluted by the mobile phase. The separation is based on the differential partitioning of heliotrine and other sample components between the stationary and mobile phases. Detection is commonly achieved by UV absorbance at approximately 220 nm or, for higher sensitivity and specificity, by tandem mass spectrometry (LC-MS/MS).[5]

Experimental Protocols

Protocol 1: Extraction of Heliotrine from Plant Material

This protocol describes a general method for extracting heliotrine from dried plant material using an acid-base extraction technique to enrich the alkaloid fraction.[6][7]

• Sample Preparation: Air-dry the plant material (e.g., leaves, stems) in the shade for several weeks and grind it into a coarse powder.[7]

• Maceration:

  • Weigh 100 g of the dried, powdered plant material into a large stoppered container.[6]

  • Add 1 L of 80% aqueous methanol containing 0.5% hydrochloric acid. The acidic conditions convert the alkaloids into their more soluble salt forms.[6]

  • Allow the mixture to macerate for 48-72 hours at room temperature with periodic agitation.[7]

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper to remove solid debris.[7]

  • Concentrate the filtrate using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.[7]

• Acid-Base Cleanup:

  • Dissolve the crude extract in 0.5 M sulfuric acid.[7]

  • Perform a defatting step by extracting the acidic solution with a non-polar solvent such as n-hexane. Discard the organic (n-hexane) layer.[7]

  • Make the remaining aqueous layer alkaline (pH 9-10) by the dropwise addition of concentrated ammonium hydroxide. This converts the alkaloid salts back to their free base form.[6][7]

  • Extract the free-base alkaloids from the alkaline solution multiple times with chloroform or ethyl acetate.[6][7]

  • Combine the organic layers, dry them over anhydrous sodium sulfate, and filter.[6]

  • Evaporate the solvent under reduced pressure to yield the crude alkaloid fraction containing heliotrine.[6]

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

For complex matrices like honey or biological samples, an SPE cleanup step is highly recommended to reduce matrix effects, especially for LC-MS/MS analysis.[8] Cation exchange cartridges are particularly effective for PAs.[8]

• Sample Pre-treatment: Dissolve the crude extract from Protocol 1 or the prepared sample (e.g., honey dissolved in acidic solution) in the appropriate loading buffer (e.g., 0.1 M formic acid in water).[2][3]

• Cartridge Conditioning: Condition a cation exchange SPE cartridge (e.g., Oasis MCX) by passing 5 mL of methanol, followed by 5 mL of water through it.[8]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a flow rate of 1-2 mL/min.[2]

• Washing:

  • Wash the cartridge with 5 mL of 2% formic acid in water to remove interferences.[8]

  • Follow with a wash of 5 mL of methanol.[8]

• Elution: Elute the retained heliotrine and other PAs with 5 mL of 5% ammonium hydroxide in methanol.[8]

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a known volume (e.g., 200-500 µL) of the initial mobile phase for HPLC analysis.[2]

Protocol 3: HPLC-UV Analysis

This method is suitable for screening and quantification at higher concentrations.[5]

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and 0.01 M ammonium acetate buffer is commonly used.[5]

  • Flow Rate: 1.0 mL/min.[5]

  • Column Temperature: 30-40 °C.[5]

  • Injection Volume: 10-20 µL.[5]

  • UV Detection Wavelength: 220 nm.[5]

• Quantification: Prepare a calibration curve using certified reference standards of heliotrine.[9] Determine the concentration in samples by comparing the peak area to the calibration curve.[5]

Protocol 4: LC-MS/MS Analysis

LC-MS/MS is the gold standard for trace-level quantification due to its superior sensitivity and specificity.[5]

• Instrumentation: A UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[2]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, <2 µm).[5]

  • Mobile Phase: A gradient of acetonitrile or methanol with water, both containing 0.1% formic acid to enhance ionization.[5]

  • Flow Rate: 0.2 - 0.5 mL/min.[5]

  • Column Temperature: 40 °C.[5]

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[8]

  • Analysis Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

  • Transitions: The specific precursor-to-product ion transitions for heliotrine must be optimized on the instrument. A reported transition for heliotrine that can be used as a starting point is m/z 314.2 > 120.1.[8]

Data Presentation

Quantitative data for the analytical methods are summarized below.

Table 1: Typical HPLC-UV Method Parameters

Parameter	Value
Column	C18 Reversed-Phase
Mobile Phase	Acetonitrile / Ammonium Acetate Buffer
Flow Rate	1.0 mL/min[5]
Column Temperature	30 - 40 °C[5]
Injection Volume	10 - 20 µL[5]

| Detection | UV at 220 nm[5] |

Table 2: Typical LC-MS/MS Method Parameters

Parameter	Value
Column	C18 Reversed-Phase (<2 µm)
Mobile Phase	Acetonitrile or Methanol / Water with 0.1% Formic Acid[5]
Flow Rate	0.2 - 0.5 mL/min[5]
Column Temperature	40 °C[5]
Ionization Mode	ESI Positive[8]
Precursor Ion [M+H]⁺	m/z 314.2 (for Heliotrine)[8]

| Product Ion | m/z 120.1 (example)[8] |

Table 3: Summary of Method Validation Parameters for Pyrrolizidine Alkaloid Analysis

Validation Parameter	HPLC-UV	LC-MS/MS	Key Considerations
Limit of Detection (LOD)	10 - 25 ng	0.05 - 0.17 µg/kg[3]	LC-MS/MS offers significantly lower detection limits.[5]
Limit of Quantitation (LOQ)	-	0.17 - 0.58 µg/kg[3]	The lowest concentration quantifiable with acceptable precision.[2]
Linearity (r²)	> 0.99[5]	> 0.99[5]	Both methods demonstrate excellent linearity.[5]
Precision (%RSD)	< 15%[5]	< 15% (Intra-day)[2], < 20% (Inter-day)[2]	Both techniques show acceptable precision.[5]
Accuracy (Recovery %)	-	70 - 120%[2]	Measures the efficiency of the extraction process.[2]

| Specificity | Moderate to Good | Excellent | HPLC-UV can be prone to interferences from co-eluting compounds.[5] |

Visualization

// Styling graph [fontname="Arial", labeljust="l", labelloc="t", fontsize=14]; edge [color="#5F6368"]; } caption: Experimental workflow for Heliotrine analysis.

Conclusion

The described HPLC-UV and LC-MS/MS methods provide robust frameworks for the quantification of heliotrine in various samples. The choice between HPLC-UV and LC-MS/MS depends on the specific requirements of the analysis.[5] For high-throughput screening where lower sensitivity is acceptable, HPLC-UV is a viable, cost-effective option.[5] However, for regulatory purposes, toxicological research, and food safety testing that demand high sensitivity and specificity to overcome complex matrix effects, LC-MS/MS is the superior method.[5] Proper sample preparation, including extraction and cleanup, is critical for achieving accurate and reproducible results. The validation of the chosen analytical method is essential to ensure the data is reliable and fit for its intended purpose.[10]

References

• 1. RP-UHPLC-MS Chemical Profiling, Biological and In Silico Docking Studies to Unravel the Therapeutic Potential of Heliotropium crispum Desf. as a Novel Source of Neuroprotective Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Simultaneous Determination of Pyrrolizidine and Tropane Alkaloids in Honey by Liquid Chromatography–mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wjpmr.com [wjpmr.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Heliotrine, CAS No. 303-33-3 | Pyrrolizidine Alkaloids as HPLC standards | Reference substances for HPLC | HPLC | Liquid chromatography (LC, HPLC, LC-MS) | Chromatography | Applications | Carl ROTH - Netherlands [carlroth.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Isolation and Purification of Heliotrine from Heliotropium indicum

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a pyrrolizidine alkaloid found in various plant species, most notably in Heliotropium indicum. This document provides detailed application notes and protocols for the isolation and purification of heliotrine from the dried plant material of Heliotropium indicum. The methodologies described herein are compiled from various scientific sources and are intended to provide a comprehensive guide for researchers in natural product chemistry, pharmacology, and drug development. Pyrrolizidine alkaloids, including heliotrine, are known for their potential biological activities, but also for their hepatotoxicity, which necessitates careful handling and analysis.

Data Presentation

The following table summarizes quantitative data related to the extraction and yield of alkaloids from Heliotropium indicum and related species. It is important to note that yields can vary depending on the plant's geographical origin, harvest time, and the specific extraction and purification methods employed.

Parameter	Value	Plant Part	Reference
Crude Alkaloid Fraction Yield	~0.83% (w/w)	Dried Roots	[1][2]
Heliotrine Concentration	54 µg/g	Dried Plant	[3]
61 µg/g	Dried Plant	[3]
Total Pyrrolizidine Alkaloids	110 mg from 100g	Dried Plant	[4]
Free Pyrrolizidine Alkaloids	150 mg from 100g	Dried Plant	[4]
N-Oxide Pyrrolizidine Alkaloids	40 mg from 100g	Dried Plant	[4]

Experimental Protocols

Protocol 1: Extraction of Crude Alkaloid Fraction

This protocol describes the initial extraction of the crude alkaloid fraction from dried and powdered Heliotropium indicum plant material.

Materials:

• Dried and powdered Heliotropium indicum (leaves or roots)

• n-Hexane

• Ethyl acetate

• Methanol

• 2% Sulfuric acid

• Ammonia solution (25%)

• Chloroform

• Sodium sulfate (anhydrous)

• Rotary evaporator

• Separatory funnel

• Filter paper

Procedure:

• Defatting: Macerate 1 kg of the dried, powdered plant material with n-hexane (3 x 2 L) for 24 hours for each extraction to remove fats and waxes. Discard the n-hexane extracts.

• Extraction of Alkaloids: Air-dry the defatted plant material and then extract it with methanol (3 x 3 L) for 48 hours for each extraction.

• Concentration: Combine the methanolic extracts and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a viscous residue.

• Acid-Base Extraction: a. Dissolve the residue in 2% sulfuric acid (500 mL). b. Filter the acidic solution to remove any insoluble material. c. Wash the acidic solution with chloroform (3 x 250 mL) in a separatory funnel to remove non-alkaloidal compounds. Discard the chloroform layer. d. Make the aqueous acidic layer alkaline (pH 9-10) by the dropwise addition of ammonia solution. e. Extract the alkaline solution with chloroform (5 x 300 mL) to partition the free alkaloids into the organic phase.

• Drying and Concentration: Combine the chloroform extracts, dry over anhydrous sodium sulfate, and filter. Concentrate the filtrate to dryness under reduced pressure to yield the crude alkaloid fraction.

Protocol 2: Isolation of Heliotrine using Column Chromatography

This protocol details the separation of the crude alkaloid fraction using silica gel column chromatography to isolate a fraction enriched with heliotrine.

Materials:

• Crude alkaloid fraction

• Silica gel (60-120 mesh) for column chromatography

• Glass column

• Solvent system: Gradient of Chloroform and Methanol

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Dragendorff's reagent for visualization

• Collection tubes

Procedure:

• Column Packing: Prepare a slurry of silica gel in chloroform and pack it into a glass column.

• Sample Loading: Dissolve the crude alkaloid fraction in a minimal amount of chloroform and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried, adsorbed sample onto the top of the prepared column.

• Elution: Elute the column with a gradient solvent system, starting with 100% chloroform and gradually increasing the polarity by adding methanol. A suggested gradient is as follows:

  • 100% Chloroform

  • Chloroform:Methanol (99:1, 98:2, 95:5, 90:10, 80:20, 50:50 v/v)

  • 100% Methanol

• Fraction Collection and Monitoring: Collect fractions of equal volume and monitor the separation using TLC. Spot the collected fractions on a TLC plate and develop it in a suitable solvent system (e.g., Chloroform:Methanol:Ammonia solution, 85:14:1 v/v/v). Visualize the spots under UV light (254 nm) and by spraying with Dragendorff's reagent. Alkaloids will appear as orange or reddish-brown spots.

• Pooling and Concentration: Combine the fractions that show a major spot corresponding to the Rf value of a heliotrine standard (if available) or the most prominent alkaloid spot. Concentrate the pooled fractions to obtain a heliotrine-enriched fraction.

Protocol 3: Purification of Heliotrine by Preparative HPLC

This protocol describes the final purification of the heliotrine-enriched fraction using preparative High-Performance Liquid Chromatography (HPLC).

Materials:

• Heliotrine-enriched fraction

• Preparative HPLC system with a UV detector

• Preparative C18 reverse-phase column (e.g., 250 x 20 mm, 5 µm)

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid or trifluoroacetic acid (TFA)

• 0.22 µm syringe filters

Procedure:

• Sample Preparation: Dissolve the heliotrine-enriched fraction in the initial mobile phase and filter it through a 0.22 µm syringe filter.

• Method Development (Analytical Scale): It is highly recommended to first develop the separation method on an analytical HPLC system with a C18 column to optimize the mobile phase and gradient conditions. A typical starting point for the mobile phase is a mixture of water and acetonitrile, both containing 0.1% formic acid or TFA.

• Preparative HPLC Conditions (Example):

  • Column: C18 reverse-phase, 250 x 20 mm, 5 µm

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

  • Gradient: Start with a low percentage of B (e.g., 10-20%) and increase linearly to a higher percentage (e.g., 70-80%) over 30-40 minutes.

  • Flow Rate: 10-20 mL/min (adjust based on column specifications)

  • Detection: UV at 220 nm

• Injection and Fraction Collection: Inject the prepared sample onto the preparative HPLC column. Collect the eluting peaks into separate fractions based on the chromatogram.

• Purity Analysis and Confirmation: Analyze the purity of the collected fraction corresponding to the heliotrine peak using analytical HPLC. Confirm the identity and structure of the purified heliotrine using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Solvent Removal: Remove the HPLC solvents from the purified fraction by lyophilization or evaporation under reduced pressure to obtain pure heliotrine.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the isolation and purification of Heliotrine.

Putative Signaling Pathway: Heliotrine-Induced Inhibition of NF-κB Pathway

Heliotrine's genotoxic and inflammatory effects are thought to be mediated, in part, through its interaction with cellular signaling pathways. One putative mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcription factor that regulates the expression of genes involved in inflammation, immunity, and cell survival. Its inhibition can lead to an altered cellular response to stress and inflammatory stimuli.

Caption: Putative inhibition of the NF-κB signaling pathway by Heliotrine.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Application Notes and Protocols for Studying Heliotrine-Induced Hepatotoxicity in Vitro

Introduction

Heliotrine is a pyrrolizidine alkaloid (PA) found in various plant species, known for its potential hepatotoxicity.[1] The toxic effects are primarily mediated by metabolic activation in the liver by cytochrome P450 (CYP) enzymes, which transform Heliotrine into reactive pyrrolic metabolites.[2][3] These metabolites can form adducts with cellular macromolecules like DNA and proteins, leading to genotoxicity, cytotoxicity, and eventual cell death.[2][3][4] Evaluating the hepatotoxic potential of Heliotrine is crucial for toxicological assessment. This document provides detailed application notes on suitable in vitro models and protocols for key experimental assays to study Heliotrine-induced liver injury.

Selecting an Appropriate Cell Culture Model

The choice of cell model is critical for obtaining relevant and reliable data. The primary trade-off is often between physiological relevance and experimental convenience. Several hepatic cell-based models are available, each with distinct advantages and limitations.[5][6]

• Primary Human Hepatocytes (PHH): Considered the "gold standard" for in vitro toxicity studies, PHH express a full complement of drug-metabolizing enzymes and transporters, closely mimicking the in vivo liver environment.[7][8] However, they are limited by high cost, inter-donor variability, and rapid de-differentiation in standard 2D cultures.[5][6]

• Hepatoma Cell Lines (e.g., HepG2): These are immortalized cell lines that are easy to culture, readily available, and provide high reproducibility, making them suitable for high-throughput screening.[5][9] A major drawback is their low expression of key CYP enzymes, which are necessary for Heliotrine's metabolic activation.[5] This limitation can be overcome by using cell lines engineered to overexpress specific CYPs, such as HepG2-CYP3A4 cells.[3]

• HepaRG Cells: This human progenitor cell line can differentiate into a co-culture of hepatocyte-like and biliary-like cells. Differentiated HepaRG cells exhibit higher metabolic competence than HepG2 cells and maintain functionality for several weeks, allowing for chronic toxicity studies.[5][10]

• 3D Liver Models (Spheroids and Organoids): Three-dimensional culture systems, such as spheroids, better recapitulate the complex cell-cell and cell-matrix interactions of the in vivo liver.[10][11] This advanced configuration enhances cell viability and metabolic function over extended periods, making them ideal for long-term and repeated-dose toxicity studies.[12][13]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of heliotrine, a pyrrolizidine alkaloid, on human liver cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. redalyc.org [redalyc.org]
• 6. In vitro models for liver toxicity testing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resources.revvity.com [resources.revvity.com]
• 8. Advances in drug-induced liver injury research: in vitro models, mechanisms, omics and gene modulation techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxic effects of 110 reference compounds on HepG2 cells and for 60 compounds on HeLa, ECC-1 and CHO cells. II mechanistic assays on NAD(P)H, ATP and DNA contents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Liver three-dimensional cellular models for high-throughput chemical testing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. evotec.com [evotec.com]
• 12. Hepatic 3D spheroid models for the detection and study of compounds with cholestatic liability - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Item - 3D Spheroidal Human Liver Models for Drug Toxicity Testing - University of Illinois Chicago - Figshare [indigo.uic.edu]

Application Notes and Protocols for In Vivo Pharmacokinetic Studies of Heliotrine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a pyrrolizidine alkaloid (PA) found in various plant species. Due to its potential hepatotoxicity, understanding its pharmacokinetic profile is crucial for risk assessment and drug development.[1] These application notes provide detailed protocols for conducting in vivo pharmacokinetic studies of heliotrine in rodent models, specifically rats, which are a sensitive species for PA toxicity studies.[2] The protocols cover animal handling, compound administration, sample collection, and bioanalytical methodology.

Animal Models

The most commonly used animal model for pharmacokinetic studies of heliotrine is the rat.[2][3][4] Male Sprague-Dawley or Wistar rats are suitable choices.[2][5] Mice have also been used in toxicity studies of heliotrine-containing plants.[6]

Data Presentation: Pharmacokinetic Parameters of Heliotrine in Rats

The following table summarizes the key pharmacokinetic parameters of heliotrine in male Sprague-Dawley rats following intravenous (IV) and oral (PO) administration.

Parameter	Intravenous (1 mg/kg)	Oral (10 mg/kg)	Reference
Cmax (ng/mL)	-	320 ± 26	[2][3][4]
Tmax (h)	-	0.75 ± 0.00	[2]
AUC₀-t (ng/mL*h)	170 ± 5	396 ± 18	[2][3][4]
Clearance (CL) (L/h/kg)	5.86 ± 0.17	-	[2]
Volume of Distribution (Vd) (L/kg)	2.90 ± 0.14	-	[2]
Absolute Oral Bioavailability (%)	-	23.3	[2][3][4]

Experimental Workflow

The following diagram illustrates the general workflow for an in vivo pharmacokinetic study of heliotrine.

Caption: Experimental workflow for Heliotrine pharmacokinetic studies.

Experimental Protocols

Animal Preparation and Handling

• Animals: Male Sprague-Dawley or Wistar rats (200-250 g).

• Acclimation: Acclimate animals for at least one week before the experiment with a standard 12-hour light/dark cycle and free access to food and water.

• Fasting: For oral administration studies, fast animals overnight (approximately 12 hours) before dosing, with continued access to water.

Heliotrine Formulation and Administration

a) Oral Administration (Gavage)

• Formulation: Prepare a stable dispersion of heliotrine in a suitable vehicle, such as a citrate-buffered or phosphate-buffered diluent.[5]

• Dose Volume: The recommended dose volume is 10 mL/kg body weight.[5]

• Procedure:

  • Weigh the animal to calculate the exact volume to be administered.[6]

  • Use a flexible gavage tube of an appropriate size (e.g., 16-18 G for rats).[6]

  • Measure the length of the gavage tube from the tip of the rat's nose to the last rib to ensure proper placement in the stomach.[7][8]

  • Gently restrain the rat and insert the gavage tube into the diastema (gap between the incisors and molars), advancing it smoothly into the esophagus.[9][10]

  • Administer the heliotrine formulation slowly over 2-3 seconds.[6]

  • Withdraw the gavage tube and return the animal to its cage.[6]

  • Monitor the animal for any signs of distress.[6]

b) Intravenous Administration (Tail Vein)

• Formulation: Dissolve heliotrine in a sterile, isotonic vehicle suitable for intravenous injection.

• Dose Volume: For a bolus injection, the maximum recommended volume is 5 mL/kg.[3]

• Procedure:

  • Warm the rat's tail using a heat lamp or warm water (30-35°C) to dilate the lateral tail veins.[3][4]

  • Place the conscious rat in a restraint device or anesthetize if necessary.[3][4]

  • Using a sterile 25-27 G needle, insert the needle into the distal portion of one of the lateral tail veins with the bevel facing up.[3][4][11]

  • Advance the needle a few millimeters into the vein, parallel to the tail.[3][5]

  • Slowly inject the heliotrine solution.[5]

  • After injection, remove the needle and apply gentle pressure to the injection site to prevent bleeding.[3][5]

Blood Sample Collection

• Technique: Serial blood samples can be collected from the saphenous vein or the tail vein.[2][12]

• Volume: For microsampling, collect small volumes (e.g., ≤ 50 µL) at each time point.[1]

• Procedure (Saphenous Vein):

  • Shave the area over the saphenous vein on the lateral side of the hind leg.

  • Apply gentle pressure with the thumb to make the vein bulge.[2]

  • Puncture the vein with a sterile needle (e.g., 23 G).[2]

  • Collect the forming blood drops into a microtube containing an anticoagulant (e.g., EDTA).[2]

  • Apply pressure to the puncture site to stop the bleeding.

• Time Points: For an oral pharmacokinetic study, typical time points for blood collection could be 0 (pre-dose), 0.25, 0.5, 0.75, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

• Plasma Preparation: Centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes) to separate the plasma. Store the plasma samples at -80°C until analysis.

Bioanalytical Method: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the recommended method for the sensitive and selective quantification of heliotrine in plasma samples.[3][4]

• Sample Preparation:

  • Protein Precipitation: A simple protein precipitation with a solvent like acetonitrile can be used.

  • Solid-Phase Extraction (SPE): For cleaner samples and to reduce matrix effects, SPE is recommended. Cation exchange cartridges (e.g., Oasis MCX) are effective for pyrrolizidine alkaloids.[13]

    • Condition the SPE cartridge with methanol followed by water.

    • Load the plasma sample (potentially diluted).

    • Wash the cartridge to remove interferences.

    • Elute heliotrine with an appropriate solvent (e.g., 5% ammonium hydroxide in methanol).[13]

    • Evaporate the eluate and reconstitute in the initial mobile phase.[13]

• LC-MS/MS Conditions (Representative):

  • LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[14]

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.[14]

  • Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid and 5 mM ammonium formate.[14]

  • Flow Rate: 0.3 mL/min.[14]

  • Injection Volume: 5-10 µL.[14]

  • Ionization: Positive electrospray ionization (ESI+).[15]

  • Detection: Multiple Reaction Monitoring (MRM).

Metabolic Pathway of Heliotrine

Heliotrine is a pro-toxicant that undergoes metabolic activation in the liver, primarily by Cytochrome P450 enzymes, to form a reactive pyrrolic metabolite, dehydroheliotridine.[1][16] This metabolite can then form adducts with DNA and proteins, leading to cytotoxicity.

Caption: Metabolic activation pathway of Heliotrine.

References

• 1. Utility of capillary microsampling for rat pharmacokinetic studies: Comparison of tail-vein bleed to jugular vein cannula sampling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Video: Drawing Blood from Rats through the Saphenous Vein and by Cardiac Puncture [jove.com]
• 3. animalcare.ubc.ca [animalcare.ubc.ca]
• 4. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 5. research.vt.edu [research.vt.edu]
• 6. animalcare.ubc.ca [animalcare.ubc.ca]
• 7. research.sdsu.edu [research.sdsu.edu]
• 8. research.fsu.edu [research.fsu.edu]
• 9. ouv.vt.edu [ouv.vt.edu]
• 10. instechlabs.com [instechlabs.com]
• 11. depts.ttu.edu [depts.ttu.edu]
• 12. Blood sampling: Rat | NC3Rs [nc3rs.org.uk]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Determination of lumefantrine in rat plasma by liquid-liquid extraction using LC-MS/MS with electrospray ionization: assay development, validation and application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Dehydroheliotridine | C8H11NO2 | CID 272106 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Assessing Heliotrine's Effect on DNA Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a naturally occurring pyrrolizidine alkaloid (PA) found in various plant species.[1][2] PAs, including heliotrine, are of toxicological concern due to their potential to cause genotoxicity and carcinogenicity after metabolic activation.[1][2][3][4] The liver is the primary site of metabolic activation, where cytochrome P450 enzymes convert heliotrine into reactive pyrrolic esters.[1][3] These reactive metabolites can bind to cellular macromolecules, including DNA, to form DNA adducts, which can lead to DNA damage, inhibition of DNA synthesis, and cell cycle arrest.[1][5]

These application notes provide detailed protocols for assessing the effects of heliotrine on DNA synthesis in a cellular context. The described methods are essential for researchers investigating the mechanisms of PA-induced genotoxicity and for professionals in drug development screening for potential DNA-damaging agents.

Mechanism of Action: Heliotrine-Induced DNA Damage and Inhibition of DNA Synthesis

Heliotrine, a heliotridine-type PA, requires metabolic activation to exert its genotoxic effects.[1] This activation, primarily occurring in the liver, leads to the formation of dehydropyrrolizidine alkaloids (DHPAs), which are potent electrophiles.[4] These reactive metabolites can then interact with DNA, leading to the formation of DNA adducts.[1][4] The formation of these adducts can physically obstruct the DNA replication machinery, leading to a decrease in DNA synthesis.[5] Furthermore, the resulting DNA damage can trigger the DNA Damage Response (DDR), a complex signaling network that can lead to cell cycle arrest, providing time for DNA repair, or if the damage is too severe, apoptosis (programmed cell death).[6] Key proteins in the DDR pathway that are often activated in response to this type of DNA damage include the phosphorylation of the histone variant H2AX (forming γH2AX) and the accumulation of the tumor suppressor protein p53.[7]

Caption: Signaling pathway of heliotrine-induced DNA damage and synthesis inhibition.

Experimental Protocols

To comprehensively assess the impact of heliotrine on DNA synthesis, a multi-faceted approach is recommended, combining direct measurement of DNA replication with the analysis of DNA damage markers and cell cycle progression.

Assessment of DNA Synthesis via BrdU Incorporation Assay

The Bromodeoxyuridine (BrdU) incorporation assay is a widely used method to detect DNA synthesis in proliferating cells.[8][9][10][11] BrdU, a synthetic analog of thymidine, is incorporated into newly synthesized DNA during the S-phase of the cell cycle.[9][11] The incorporated BrdU can then be detected using a specific monoclonal antibody.

Experimental Workflow:

Caption: Workflow for the BrdU incorporation assay to measure DNA synthesis.

Protocol:

• Cell Seeding: Seed cells (e.g., HepG2, a human liver cancer cell line with metabolic capabilities, or primary hepatocytes) in a suitable format (e.g., 96-well plate for high-throughput screening or chamber slides for imaging). Allow cells to adhere overnight.

• Heliotrine Treatment: Treat cells with varying concentrations of heliotrine (and a vehicle control) for a predetermined duration (e.g., 24 hours). It is advisable to include a positive control for DNA synthesis inhibition, such as aphidicolin.

• BrdU Labeling: Add BrdU labeling solution to the cell culture medium at a final concentration of 10 µM.[12] The incubation time will depend on the cell type's proliferation rate and should be optimized (typically 2-4 hours).[9]

• Fixation and Permeabilization:

  • Wash the cells twice with Phosphate-Buffered Saline (PBS).

  • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS) for 15 minutes at room temperature.

  • Permeabilize the cells with a permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for 10 minutes at room temperature.

• DNA Denaturation: To expose the incorporated BrdU, treat the cells with 2N HCl for 30 minutes at room temperature, followed by neutralization with 0.1 M sodium borate buffer (pH 8.5).

• Immunostaining:

  • Block non-specific antibody binding with a blocking buffer (e.g., 5% Bovine Serum Albumin in PBS) for 1 hour.

  • Incubate with a primary anti-BrdU antibody diluted in blocking buffer overnight at 4°C.

  • Wash the cells three times with PBS.

  • Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Analysis:

  • Microscopy: Counterstain the nuclei with a DNA dye (e.g., DAPI) and visualize using a fluorescence microscope. The percentage of BrdU-positive cells can be determined by counting.

  • Flow Cytometry: Harvest the cells, perform the staining in suspension, and analyze using a flow cytometer to quantify the percentage of cells in the S-phase.[10][12]

Data Presentation:

Treatment Group	Heliotrine Conc. (µM)	% BrdU-Positive Cells (Mean ± SD)
Vehicle Control	0	35.2 ± 3.1
Heliotrine	10	28.5 ± 2.5
Heliotrine	50	15.1 ± 1.8
Heliotrine	100	5.8 ± 0.9
Positive Control (Aphidicolin)	5 µM	2.3 ± 0.5

Assessment of DNA Damage via γH2AX Staining

The phosphorylation of histone H2AX at serine 139 (γH2AX) is an early cellular response to DNA double-strand breaks.[7] Immunofluorescent detection of γH2AX foci is a sensitive method to quantify DNA damage.

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the BrdU protocol. A known DNA damaging agent like etoposide can be used as a positive control.

• Fixation and Permeabilization: Follow step 4 from the BrdU protocol.

• Immunostaining:

  • Block non-specific binding as described previously.

  • Incubate with a primary antibody against γH2AX overnight at 4°C.

  • Wash cells and incubate with a fluorescently labeled secondary antibody.

• Analysis:

  • Microscopy: Acquire images using a fluorescence microscope. The number of γH2AX foci per nucleus can be quantified using image analysis software.

  • Flow Cytometry: Analyze the mean fluorescence intensity of γH2AX staining in the cell population.[13]

Data Presentation:

Treatment Group	Heliotrine Conc. (µM)	Average γH2AX Foci per Nucleus (Mean ± SD)
Vehicle Control	0	1.2 ± 0.4
Heliotrine	10	8.7 ± 1.5
Heliotrine	50	25.3 ± 3.2
Heliotrine	100	42.1 ± 4.8
Positive Control (Etoposide)	10 µM	55.6 ± 6.1

Cell Cycle Analysis by Flow Cytometry

Heliotrine-induced DNA damage can lead to cell cycle arrest, typically at the G2/M phase.[14] Flow cytometry analysis of cellular DNA content allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 from the BrdU protocol.

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in a staining solution containing a DNA intercalating dye (e.g., Propidium Iodide) and RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples on a flow cytometer. The DNA content will be proportional to the fluorescence intensity, allowing for the determination of the percentage of cells in each phase of the cell cycle using appropriate software.[14]

Data Presentation:

Treatment Group	Heliotrine Conc. (µM)	% Cells in G0/G1 (Mean ± SD)	% Cells in S (Mean ± SD)	% Cells in G2/M (Mean ± SD)
Vehicle Control	0	55.4 ± 4.2	30.1 ± 2.8	14.5 ± 1.9
Heliotrine	10	52.1 ± 3.9	25.8 ± 2.5	22.1 ± 2.3
Heliotrine	50	45.3 ± 3.5	18.2 ± 2.1	36.5 ± 3.1
Heliotrine	100	38.9 ± 3.1	10.5 ± 1.8	50.6 ± 4.0

Concluding Remarks

The protocols outlined in these application notes provide a robust framework for investigating the effects of heliotrine on DNA synthesis. By combining assays that directly measure DNA replication with those that assess DNA damage and cell cycle progression, researchers can gain a comprehensive understanding of the genotoxic mechanisms of this and other pyrrolizidine alkaloids. The quantitative data generated from these experiments are crucial for risk assessment and for the development of strategies to mitigate the harmful effects of these compounds.

References

• 1. Genotoxicity of pyrrolizidine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Hepatotoxic pyrrolizidine alkaloids induce DNA damage response in rat liver in a 28-day feeding study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. The Effect of Heliotrine, a Pyrrolizidine Alkaloid, on Human Liver Cells in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibiting the DNA damage response as a therapeutic manoeuvre in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 9. BrdU staining and BrdU assay protocol | Abcam [abcam.com]
• 10. flowcytometry-embl.de [flowcytometry-embl.de]
• 11. Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining) [bio-protocol.org]
• 12. BrdU Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Discovery of novel DNA‐damaging agents through phenotypic screening for DNA double‐strand break - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Apoptosis and G2/M Phase Cell Cycle Arrest Induced by Alkaloid Erythraline Isolated from Erythrina velutina in SiHa Cervical Cancer Cell [mdpi.com]

Detecting Heliotrine Adducts in Biological Samples: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heliotrine is a pyrrolizidine alkaloid (PA), a class of phytotoxins found in numerous plant species worldwide.[1] Exposure to Heliotrine and other PAs can lead to significant toxicities, most notably hepatotoxicity, through the formation of covalent adducts with cellular macromolecules such as proteins and DNA.[1][2][3] The metabolic activation of PAs by cytochrome P450 enzymes in the liver generates highly reactive pyrrolic metabolites.[1][4] These electrophilic intermediates can bind to nucleophilic centers in proteins and DNA, forming adducts that can disrupt cellular function, trigger toxicity, and potentially lead to carcinogenicity.[3][4][5]

The detection and quantification of Heliotrine-derived protein and DNA adducts in biological samples are crucial for toxicological studies, risk assessment, and the development of potential therapeutics. These adducts can serve as valuable biomarkers for exposure and effect, providing insights into the mechanisms of toxicity and aiding in the diagnosis of PA-induced pathologies.[1][3][6]

This document provides detailed application notes and protocols for the detection of Heliotrine adducts, focusing on mass spectrometry-based techniques and immunoassays.

Metabolic Activation and Adduct Formation

The toxicity of Heliotrine is intrinsically linked to its metabolic activation. The following diagram illustrates the general pathway for the formation of protein and DNA adducts from Heliotrine.

Caption: Metabolic activation of Heliotrine to reactive pyrrolic metabolites leading to the formation of protein and DNA adducts and subsequent toxicity.

Detection of Heliotrine-Protein Adducts

Pyrrole-protein adducts are considered reliable biomarkers for PA exposure and the resulting hepatotoxicity.[1][6] Immunoassays and mass spectrometry are the primary methods for their detection.

Immunoassay for Pyrrole-Protein Adducts

Immunoassays, such as ELISA and Western blotting, utilize polyclonal antibodies that specifically recognize the pyrrole moiety of the protein adducts.[2][7] This method is particularly useful for screening a large number of samples.

Caption: General experimental workflows for the detection of pyrrole-protein adducts using ELISA and Western Blotting.

• Antigen Coating: Coat a 96-well microtiter plate with a pyrrole-bovine serum albumin (BSA) adduct and incubate overnight at 4°C.

• Washing: Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking: Block the remaining protein-binding sites by adding a blocking buffer (e.g., 5% non-fat dry milk in PBS) and incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Competition Reaction: Add the biological sample (or standard) and the anti-pyrrole polyclonal antibody to the wells and incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Secondary Antibody: Add a horseradish peroxidase (HRP)-conjugated secondary antibody and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add a suitable HRP substrate (e.g., TMB) and incubate until color develops. Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader. The signal intensity will be inversely proportional to the amount of pyrrole-protein adducts in the sample.

Detection of Heliotrine and its Metabolites/Adducts by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of Heliotrine, its metabolites, and released adduct moieties in various biological matrices.[8][9][10]

Experimental Workflow: LC-MS/MS

Caption: A typical workflow for the analysis of Heliotrine and its adducts by LC-MS/MS.

Detailed Protocol: Sample Preparation and LC-MS/MS Analysis

1. Sample Preparation (Solid-Phase Extraction - SPE) [9][11][12]

• Sample Pre-treatment: Acidify the biological sample (e.g., with formic or sulfuric acid). For tissue samples, homogenization and extraction with an acidic solution are required.[8]

• SPE Cartridge Conditioning: Condition a cation-exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by water.[9]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with an acidic solution (e.g., 2% formic acid in water) followed by methanol to remove interferences.[9]

• Elution: Elute the analytes with a basic methanolic solution (e.g., 5% ammonium hydroxide in methanol).[9]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase.[9]

2. LC-MS/MS Conditions [8][10][11]

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[8]

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.[8]

  • Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid and 5 mM ammonium formate.[8]

  • Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Column Temperature: 40°C.[10]

• Mass Spectrometry (MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).[11]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).[10]

  • MRM Transitions: Specific precursor-to-product ion transitions for Heliotrine and its metabolites/adducts need to be optimized. For Heliotrine, a transition of m/z 314.2 > 120.1 has been reported as a starting point for optimization.[9]

Quantitative Data Summary

The following table summarizes typical performance data for LC-MS/MS methods used in the analysis of pyrrolizidine alkaloids.

Parameter	Value Range	Reference(s)
Limit of Detection (LOD)	0.005 - 0.75 µg/kg	[10][11]
Limit of Quantification (LOQ)	0.009 - 2.5 µg/kg	[10][11][12]
Recovery	64.5 - 115%	[10][12]
Relative Standard Deviation (RSD)	< 17%	[10][12]

Detection of Heliotrine-DNA Adducts

The formation of DNA adducts is a critical event in the initiation of carcinogenesis.[3][5] Several methods are available for the detection of DNA adducts, with mass spectrometry and ³²P-postlabeling being the most common.[13][14][15]

Detailed Protocol: DNA Adduct Analysis by LC-MS/MS

• DNA Isolation: Isolate DNA from tissues or cells using standard protocols (e.g., phenol-chloroform extraction or commercial kits).

• DNA Hydrolysis: Enzymatically digest the DNA to individual nucleosides using a cocktail of enzymes such as DNase I, nuclease P1, and alkaline phosphatase.[16]

• Sample Cleanup: Use solid-phase extraction to enrich the adducted nucleosides and remove unmodified nucleosides.

• LC-MS/MS Analysis:

  • LC Separation: Separate the adducted nucleosides from the normal nucleosides using a reversed-phase C18 column.

  • MS/MS Detection: Use a tandem mass spectrometer in positive ESI mode with MRM to detect and quantify the specific Heliotrine-DNA adducts. The fragmentation patterns in MS/MS can confirm the identity of the adducts.[17]

Conclusion

The detection and quantification of Heliotrine adducts in biological samples are essential for understanding its toxicology and for risk assessment. Immunoassays provide a valuable tool for high-throughput screening of protein adducts, while LC-MS/MS offers high sensitivity and specificity for the quantitative analysis of both protein and DNA adducts, as well as the parent compound and its metabolites. The choice of method will depend on the specific research question, the available instrumentation, and the nature of the biological matrix. The protocols and workflows outlined in this document provide a comprehensive guide for researchers in this field.

References

• 1. Pyrrole-protein adducts - A biomarker of pyrrolizidine alkaloid-induced hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Immunoassay approach for diagnosis of exposure to pyrrolizidine alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparison of metabolism-mediated effects of pyrrolizidine alkaloids in a HepG2/C3A cell-S9 co-incubation system and quantification of their glutathione conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic activation of the tumorigenic pyrrolizidine alkaloid, riddelliine, leading to DNA adduct formation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow’s milk - PMC [pmc.ncbi.nlm.nih.gov]
• 12. shimadzu.com [shimadzu.com]
• 13. Methods for the detection of DNA adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. DNA Adducts: formation, biological effects, and new biospecimens for mass spectrometric measurements in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 16. METHODS FOR AROMATIC AND HETEROCYCLIC AMINE CARCINOGEN-DNA ADDUCT ANALYSIS BY LIQUID CHROMATOGRAPHY-TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]

Application of Metabolomics in Heliotrine Research: Unraveling Mechanisms of Toxicity

[Application Note]

Introduction

Heliotrine is a pyrrolizidine alkaloid (PA), a class of natural toxins found in numerous plant species, which are known for their hepatotoxic, genotoxic, and carcinogenic properties. Contamination of food, herbal remedies, and animal feed with PAs like heliotrine poses a significant risk to human and animal health. Understanding the mechanisms of heliotrine-induced toxicity is crucial for risk assessment and the development of potential therapeutic interventions. Metabolomics, the comprehensive analysis of small molecule metabolites in a biological system, has emerged as a powerful tool to investigate the metabolic perturbations caused by xenobiotics. This application note details the use of untargeted metabolomics, particularly utilizing liquid chromatography-high-resolution mass spectrometry (LC-HRMS), to study the effects of heliotrine on liver cells.

The human-derived HepaRG cell line is a well-established in vitro model for studying drug metabolism and toxicity due to its ability to differentiate into hepatocyte-like cells that express a wide range of metabolic enzymes. By exposing HepaRG cells to heliotrine and analyzing the subsequent changes in the intracellular and extracellular metabolome, researchers can identify key metabolic pathways disrupted by the toxin. This approach provides valuable insights into the mode of action of heliotrine, aids in the discovery of potential biomarkers of exposure and toxicity, and allows for the determination of points of departure (PODs), such as benchmark concentrations (BMCs), for risk assessment.

Recent studies have demonstrated that while heliotrine may exhibit lower cytotoxicity compared to other PAs like lasiocarpine and retrorsine, it still induces significant changes in the metabolome of HepaRG cells[1]. The primary metabolic pathways affected include lipid metabolism, bile acid metabolism, and amino acid metabolism[1]. This note, along with the provided protocols, will guide researchers in applying metabolomics to further elucidate the toxicological profile of heliotrine.

Core Applications

• Mechanism of Action Elucidation: Identifying specific metabolic pathways perturbed by heliotrine to understand its toxic effects at a molecular level.

• Biomarker Discovery: Pinpointing endogenous metabolites that can serve as sensitive and specific indicators of heliotrine exposure and hepatotoxicity.

• Toxicity Ranking: Comparing the metabolic perturbations induced by heliotrine with those of other PAs to rank their relative toxic potencies.

• In Vitro to In Vivo Extrapolation: Using metabolomics data from in vitro models like HepaRG cells to predict potential in vivo toxicity and inform risk assessment.

Experimental Workflow Overview

The general workflow for a metabolomics study of heliotrine's effect on HepaRG cells involves several key stages, from cell culture and exposure to data acquisition and analysis.

Caption: General experimental workflow for metabolomics analysis of Heliotrine toxicity.

[Protocols]

Protocol 1: In Vitro Hepatotoxicity Assessment of Heliotrine using HepaRG Cells

This protocol outlines the steps for cell culture, heliotrine exposure, and sample collection for metabolomics analysis.

Materials:

• HepaRG cells

• William’s E medium

• Fetal bovine serum (FBS)

• Penicillin-streptomycin solution

• Glutamine

• Heliotrine (analytical standard)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

Procedure:

• HepaRG Cell Culture and Differentiation:

  • Culture HepaRG cells in William’s E medium supplemented with 10% FBS, 100 U/mL penicillin, 100 µg/mL streptomycin, and 2 mM glutamine.

  • Seed cells in appropriate culture plates (e.g., 24-well plates) at a density that allows for differentiation.

  • Differentiate the cells for 28 days, changing the medium three times a week[1]. The differentiation medium consists of the growth medium supplemented with 1.7 µM hydrocortisone hemisuccinate.

• Heliotrine Exposure:

  • Prepare a stock solution of heliotrine in DMSO.

  • On the day of the experiment, prepare working solutions of heliotrine by serial dilution in serum-free medium. The final DMSO concentration should not exceed 0.5%[1].

  • A suitable concentration range for heliotrine can be determined by a preliminary cytotoxicity assay (e.g., MTT assay) and may range from sub-micromolar to low millimolar concentrations (e.g., 0.39 to 200 µM)[1].

  • Remove the differentiation medium from the HepaRG cells and wash with PBS.

  • Add the heliotrine working solutions to the cells and incubate for a defined period, typically 48 hours[1]. Include a vehicle control (0.5% DMSO in medium).

• Sample Collection:

  • Extracellular Metabolites (Exometabolome):

    • At the end of the incubation period, collect the cell culture medium from each well.

    • Centrifuge to remove any cell debris.

    • Transfer the supernatant to a new tube and store at -80°C until analysis.

  • Intracellular Metabolites (Endometabolome):

    • After removing the medium, wash the cells twice with ice-cold PBS.

    • Quench the metabolism by adding a pre-chilled extraction solvent (e.g., 80% methanol in water) to the cells.

    • Scrape the cells and collect the cell lysate.

    • Vortex the lysate and centrifuge at high speed to pellet proteins and cell debris.

    • Collect the supernatant and store at -80°C until analysis.

Protocol 2: Untargeted Metabolomics Analysis using LC-HRMS

This protocol provides a general framework for the analysis of extracted metabolites. Specific parameters should be optimized for the instrument used.

Materials and Equipment:

• UHPLC system coupled to a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF)

• Reversed-phase C18 column

• Mobile phase A: Water with 0.1% formic acid

• Mobile phase B: Acetonitrile with 0.1% formic acid

• Internal standards

Procedure:

• Sample Preparation for LC-MS:

  • Thaw the extracted metabolite samples on ice.

  • Centrifuge the samples to remove any precipitates.

  • Transfer the supernatant to LC-MS vials.

  • Prepare quality control (QC) samples by pooling a small aliquot from each sample.

• LC-HRMS Analysis:

  • Equilibrate the LC system with the initial mobile phase conditions.

  • Inject the samples onto the column. A typical injection volume is 5 µL.

  • Run a gradient elution to separate the metabolites. A representative gradient could be:

    • 0-2.5 min: 5-10% B

    • 2.5-10 min: 10-45% B

    • 10-13 min: 45-65% B

    • 13-16 min: 65-100% B

    • 16-19 min: Hold at 100% B

    • 19-20 min: Return to 5% B

    • 20-28 min: Re-equilibration at 5% B[1]

  • Acquire data in both positive and negative ionization modes in full scan mode over a mass range of m/z 70–1050[1].

  • The resolution should be set to a high value (e.g., 70,000 at m/z 200) to ensure mass accuracy[1].

  • Inject QC samples periodically throughout the analytical run to monitor system stability.

• Data Processing and Analysis:

  • Use appropriate software for data pre-processing, including peak picking, retention time alignment, and normalization.

  • Perform multivariate statistical analysis (e.g., Principal Component Analysis (PCA) and Orthogonal Partial Least Squares-Discriminant Analysis (OPLS-DA)) to identify features that differ significantly between control and heliotrine-treated groups.

  • Identify the significant metabolites by matching their accurate mass and fragmentation patterns to metabolomics databases (e.g., HMDB, METLIN).

  • Perform pathway analysis using tools like MetaboAnalyst to identify the metabolic pathways most affected by heliotrine.

  • For quantitative data, perform benchmark concentration (BMC) modeling to determine the point of departure for the observed metabolic changes.

Data Presentation

While detailed quantitative data for heliotrine-induced metabolic changes in HepaRG cells is not extensively published in tabular format, the following tables summarize the available quantitative information and provide a representative example from a closely related pyrrolizidine alkaloid, lasiocarpine, studied under the same experimental conditions[1].

Table 1: Cytotoxicity of Heliotrine in HepaRG Cells after 48h Exposure

Pyrrolizidine Alkaloid	Concentration Range (µM)	Effect on Viability
Heliotrine	0.39 - 200	Slight effect on viability
Retrorsine	0.39 - 200	41 ± 3% decrease at 200 µM
Lasiocarpine	0.1 - 50	46 ± 12% decrease at 50 µM
Data sourced from Dubreil et al., 2024[1]

Table 2: Number of Significantly Altered Metabolomic Features in HepaRG Cells after 48h Exposure to Pyrrolizidine Alkaloids

Pyrrolizidine Alkaloid	Endometabolome	Exometabolome
Heliotrine	1,063	148
Retrorsine	2,751	1,123
Lasiocarpine	4,286	2,056
Data represents the total number of features with a significant concentration-response relationship (p < 0.05) across both positive and negative ionization modes. Sourced from Dubreil et al., 2024[1]

Table 3: Representative Significantly Altered Metabolites in HepaRG Endometabolome after 48h Exposure to Lasiocarpine

Metabolite	Pathway	Benchmark Concentration (BMC) 1st Quartile (µM)
LysoPC(18:1(9Z))	Lipid metabolism	0.003
LysoPC(16:0)	Lipid metabolism	0.003
PC(18:0/20:4(5Z,8Z,11Z,14Z))	Lipid metabolism	0.003
Glycocholic acid	Bile acid metabolism	0.015
Taurocholic acid	Bile acid metabolism	0.015
L-Glutamic acid	Amino acid metabolism	0.015
L-Aspartic acid	Amino acid metabolism	0.015
Progesterone	Steroid metabolism	0.015
This table presents a selection of metabolites significantly altered by lasiocarpine, a structurally related PA, to illustrate the type of quantitative data obtainable from such studies. The BMC indicates the concentration at which a significant metabolic perturbation is observed. Data sourced from Dubreil et al., 2024[1]

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, visualize key aspects of metabolomics research in heliotrine-induced hepatotoxicity.

Caption: Key metabolic pathways perturbed by Heliotrine in hepatocytes.

Caption: Workflow for Benchmark Concentration (BMC) modeling in metabolomics.

References

• 1. archimer.ifremer.fr [archimer.ifremer.fr]

Technical Notes & Optimization

Troubleshooting poor peak shape in Heliotrine HPLC analysis.

Welcome to the technical support center for Heliotrine HPLC analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to poor peak shape in their chromatographic experiments.

Troubleshooting Guide: Poor Peak Shape

Poor peak shape is a common issue in HPLC that can compromise the accuracy and reliability of your results.[1][2] This guide provides a systematic approach to identifying and resolving common peak shape problems such as tailing, fronting, and split peaks.

Peak Tailing

Peak tailing is the most common peak shape problem, where the back half of the peak is wider than the front half.[2][3] For basic compounds like Heliotrine, this is often a significant issue.[4][5]

Q1: Why are my Heliotrine peaks tailing?

A1: Peak tailing for basic compounds like Heliotrine is frequently caused by secondary interactions with the stationary phase, particularly with residual silanol groups on silica-based columns.[1][4][5] At mobile phase pH values above 3, these silanols can become ionized and interact with the protonated form of the basic analyte, leading to tailing.[4][6]

Other potential causes include:

• Inappropriate Mobile Phase pH: If the mobile phase pH is too close to the pKa of Heliotrine, both ionized and non-ionized forms can exist, causing peak broadening and tailing.[4][7]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[2][4]

• Column Degradation: Over time, the stationary phase can degrade, or voids can form in the column packing, resulting in poor peak shape.[1][4]

• Extra-Column Volume: Excessive tubing length or diameter between the injector and the column, or between the column and the detector, can cause band broadening and peak tailing.[7][8]

Initial Troubleshooting Workflow for Peak Tailing

A flowchart for the initial steps in troubleshooting peak tailing.

Peak Fronting

Peak fronting, where the front of the peak is sloped, is less common than tailing but can also affect results.

Q2: What causes my Heliotrine peaks to show fronting?

A2: Peak fronting can be caused by a few factors:

• Sample Overload: Similar to tailing, injecting too much sample can lead to fronting, especially if the sample is dissolved in a solvent stronger than the mobile phase.[2][5]

• Poor Sample Solubility: If Heliotrine is not fully dissolved in the injection solvent, it can lead to fronting.[5]

• Column Collapse: A physical collapse of the column bed can result in peak fronting.[5]

• Temperature Mismatch: A significant temperature difference between the injected sample and the column can sometimes cause peak shape distortion.

Split Peaks

Split peaks appear as two or more peaks for a single compound and can complicate quantification.

Q3: Why is my Heliotrine peak splitting?

A3: Split peaks can arise from several issues:

• Injection Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the analyte to travel through the column in a distorted band, leading to a split peak.[7]

• Partial Column Blockage: A blockage at the inlet of the column or in the guard column can disrupt the sample flow path.[7][9]

• Column Void: A void or channel in the column packing material can cause the sample to travel through at different rates.[7][10]

• Co-elution: What appears to be a split peak may actually be two different compounds eluting very close to each other.

Troubleshooting Logic for Peak Splitting

A decision tree for diagnosing the cause of split peaks.

Frequently Asked Questions (FAQs)

Q: What is an acceptable peak tailing factor? A: An ideal peak has a tailing factor (Tf) of 1.0. In practice, a Tf between 0.9 and 1.5 is often considered acceptable, though for high-precision quantitative analysis, a Tf of less than 1.2 is desirable. Values above 2.0 are generally unacceptable.[8]

Q: How can I improve the peak shape of Heliotrine in my reversed-phase HPLC method? A:

• Optimize Mobile Phase pH: For basic compounds like Heliotrine, using a low pH mobile phase (e.g., pH 2-3 with formic or trifluoroacetic acid) can protonate the silanol groups on the column, reducing their interaction with the analyte.[8] Alternatively, a high pH mobile phase (e.g., pH > 8 with a buffer like ammonium bicarbonate) can deprotonate the analyte, also minimizing interaction.

• Use a Mobile Phase Additive: Add a competing base, such as triethylamine (TEA), to the mobile phase. TEA will preferentially interact with the active silanol sites, improving the peak shape of the analyte.

• Choose the Right Column: Modern, high-purity silica columns with end-capping are designed to minimize silanol interactions. Consider using a column specifically designed for the analysis of basic compounds.

• Lower the Sample Concentration: If column overload is suspected, dilute your sample and re-inject. If the peak shape improves, you should reduce the amount of sample loaded onto the column.[4]

Q: Can the sample solvent affect the peak shape of Heliotrine? A: Yes, the sample solvent can have a significant impact. Dissolving Heliotrine in a solvent that is stronger than the initial mobile phase can cause peak distortion, including fronting or splitting. Whenever possible, dissolve your sample in the initial mobile phase.[7]

Quantitative Data Summary

The following table summarizes typical HPLC parameters used for the analysis of pyrrolizidine alkaloids, including Heliotrine. These are starting points and may require optimization for your specific application.

Parameter	Recommended Conditions	Rationale
Column	C18 Reversed-Phase (e.g., Kinetex XB-C18, 100 x 2.1 mm, 2.6 µm)	Good retention for moderately polar compounds like Heliotrine.[9]
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate	Low pH protonates silanols to reduce tailing; buffer provides stable conditions.[4][9]
Mobile Phase B	95% Methanol/5% Water with 0.1% Formic Acid and 5 mM Ammonium Formate	Organic modifier to elute the analyte.[9]
Gradient	Start with a low percentage of B (e.g., 5%), ramp up to a higher percentage (e.g., 50-80%) over 10-15 minutes.	To effectively separate compounds with different polarities.[9]
Flow Rate	0.3 - 0.5 mL/min for a 2.1 mm ID column	Typical flow rate for analytical HPLC to ensure good separation efficiency.
Column Temperature	25 - 40 °C (can be lowered to 5°C to resolve stereoisomers)	Stable temperature control improves reproducibility.[9]
Injection Volume	1 - 10 µL	Keep the volume low to prevent overload and peak distortion.
Sample Solvent	Initial mobile phase composition (e.g., 5% Methanol in water)	To ensure good peak shape and prevent distortion from solvent effects.[4]

Experimental Protocol: Sample Preparation and HPLC-MS/MS Analysis of Heliotrine

This protocol provides a general methodology for the extraction and analysis of Heliotrine from a plant matrix.

Sample Preparation (Solid-Phase Extraction - SPE)

Solid-phase extraction is a common technique for cleaning up complex samples and concentrating the analyte of interest.[11][12]

• Extraction:

  • Weigh 1-2 grams of the homogenized plant material.

  • Add 20 mL of an extraction solution (e.g., 0.05 M sulfuric acid).

  • Sonicate for 15-30 minutes.

  • Centrifuge the sample and collect the supernatant.

• SPE Cleanup (using a C18 or cation exchange cartridge):

  • Conditioning: Condition the SPE cartridge with methanol followed by water.

  • Loading: Load the supernatant from the extraction step onto the cartridge.

  • Washing: Wash the cartridge with a weak solvent (e.g., water) to remove polar interferences.

  • Elution: Elute Heliotrine and other alkaloids with a suitable solvent (e.g., methanol, or for cation exchange, ammoniated methanol).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the initial mobile phase (e.g., 500 µL of 5% methanol in water).[11][13]

Sample Preparation Workflow

A diagram illustrating the steps for preparing a sample for Heliotrine HPLC analysis.

HPLC-MS/MS Analysis

• Instrument Setup: Use an HPLC system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Chromatographic Conditions: Refer to the "Quantitative Data Summary" table for recommended starting conditions.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+), as pyrrolizidine alkaloids readily form protonated molecules [M+H]⁺.[11]

  • MRM Transition: For quantitative analysis, use Multiple Reaction Monitoring (MRM). A reported transition for Heliotrine is m/z 314.2 -> 120.1.[11] This should be optimized on your specific instrument.

• System Suitability: Before running samples, inject a standard solution of Heliotrine to verify system performance, including retention time, peak shape, and signal intensity.

• Analysis: Inject the prepared samples and standards. Process the data using the appropriate software.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pyrrolizidine alkaloids in the food chain: development, validation, and application of a new HPLC-ESI-MS/MS sum parameter method. | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Pyrrolizidine Alkaloids in Teas Using Liquid Chromatography–Tandem Mass Spectrometry Combined with Rapid-Easy Extraction [mdpi.com]
• 5. nacalai.com [nacalai.com]
• 6. Identification of pyrrolizidine alkaloids and flavonoid glycosides through HR-LCMS/MS analysis, biological screening, DFT and molecular docking studies on <i>Heliotropium dasycarpum</i> Ledeb. - Arabian Journal of Chemistry [arabjchem.org]
• 7. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Extracting and Analyzing Pyrrolizidine Alkaloids in Medicinal Plants: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Heliotrine, CAS No. 303-33-3 | Pyrrolizidine Alkaloids as HPLC standards | Reference substances for HPLC | HPLC | Liquid chromatography (LC, HPLC, LC-MS) | Chromatography | Applications | Carl ROTH - Netherlands [carlroth.com]
• 11. benchchem.com [benchchem.com]
• 12. drawellanalytical.com [drawellanalytical.com]
• 13. bfr.bund.de [bfr.bund.de]

Overcoming matrix effects in Heliotrine LC-MS/MS analysis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the LC-MS/MS analysis of Heliotrine.

Troubleshooting Guide

This guide addresses common issues encountered during Heliotrine analysis, offering potential causes and solutions in a question-and-answer format.

Question: Why am I observing low signal intensity or complete signal loss for Heliotrine?

Answer: Low signal intensity or signal loss for Heliotrine is a common problem often attributed to matrix effects, specifically ion suppression. Co-eluting matrix components can interfere with the ionization of Heliotrine in the mass spectrometer's source.[1][2]

Potential Causes & Solutions:

• Inadequate Sample Cleanup: Complex matrices introduce a high level of interfering compounds.

  • Solution: Implement a robust sample cleanup procedure. Solid-Phase Extraction (SPE) is highly effective for pyrrolizidine alkaloids.[3] Cation exchange SPE cartridges, such as Oasis MCX, have demonstrated good performance in reducing matrix interferences.[3]

• Suboptimal Extraction: The chosen extraction solvent may not be efficient for Heliotrine.

  • Solution: Acidified solvents are generally effective for extracting pyrrolizidine alkaloids. A commonly used solvent is 0.05 M sulfuric acid in 50% methanol.[4]

• Poor Ionization: The mobile phase composition may not be optimal for the protonation of Heliotrine.

  • Solution: Ensure the mobile phase contains an appropriate modifier to promote ionization in positive ESI mode. Typically, 0.1% formic acid is added to both the aqueous and organic mobile phases.

Question: My retention times for Heliotrine are shifting between injections. What is the cause?

Answer: Retention time shifts can compromise the accuracy and reproducibility of your analysis. Several factors related to the LC system can cause this issue.

Potential Causes & Solutions:

• Inadequate Column Equilibration: The analytical column requires sufficient time to equilibrate with the initial mobile phase conditions before each injection, especially when using a gradient elution.

  • Solution: Increase the column equilibration time in your LC method.

• Inconsistent Mobile Phase Composition: Evaporation of the more volatile solvent component or improper mixing can alter the mobile phase composition.

  • Solution: Prepare fresh mobile phases daily and keep the solvent reservoirs capped.[3]

• Column Temperature Fluctuations: Changes in ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and stable temperature throughout the analysis.[3]

• Pump and Flow Rate Issues: Air bubbles in the pump, leaks, or worn pump seals can lead to inconsistent flow rates.

  • Solution: Regularly purge the LC pumps to remove air bubbles and perform routine maintenance to check for leaks and replace worn parts.

Frequently Asked Questions (FAQs)

Q1: What are the typical MRM transitions for Heliotrine?

A1: For Heliotrine, a common precursor ion in positive electrospray ionization (ESI) mode is the protonated molecule [M+H]⁺. A frequently reported MRM transition is m/z 314.2 > 120.1.[3] However, it is crucial to optimize the collision energy and confirm the product ions on your specific instrument for maximum sensitivity and specificity.

Q2: How can I quantitatively assess the extent of matrix effects in my samples?

A2: The matrix effect can be quantified by comparing the peak area of an analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a neat solvent standard at the same concentration.[1][5] The formula for calculating the matrix effect (%) is:

(Peak Area in Spiked Matrix / Peak Area in Neat Solvent) x 100

A value <100% indicates ion suppression, while a value >100% suggests ion enhancement.

Q3: What is the most effective way to compensate for matrix effects?

A3: The use of a stable isotope-labeled (SIL) internal standard is the most reliable method to compensate for matrix effects. A SIL internal standard for Heliotrine would have a similar chemical structure but a different mass, causing it to co-elute and experience similar ionization suppression or enhancement as the analyte. This allows for accurate quantification based on the area ratio of the analyte to the internal standard. When a specific SIL internal standard is unavailable, a structurally similar compound can be used, but its ability to compensate for matrix effects must be thoroughly validated.

Q4: Which type of SPE cartridge is better for Heliotrine cleanup, C18 or a mixed-mode cation exchange (e.g., Oasis MCX)?

A4: For basic compounds like Heliotrine, mixed-mode cation exchange cartridges (e.g., Oasis MCX) are generally more effective than reversed-phase cartridges like C18. The cation exchange mechanism specifically retains the protonated form of Heliotrine, allowing for more rigorous washing steps to remove neutral and acidic matrix components. This leads to a cleaner final extract and reduced matrix effects.

Quantitative Data Summary

The following tables summarize recovery data for pyrrolizidine alkaloids (PAs) using different sample preparation techniques. While specific data for Heliotrine is limited, the data for structurally similar PAs provides a strong indication of expected performance.

Table 1: Comparison of Analyte Recovery using Different SPE Cartridges in Honey Matrix

Analyte	Recovery with Oasis MCX (%)	Recovery with C18 (%)
Echimidine	95.2	78.5
Lycopsamine	92.8	75.1
Intermedine	93.5	76.3
Senecionine	88.7	70.2

Data is representative of typical recoveries for pyrrolizidine alkaloids and highlights the superior performance of mixed-mode cation exchange SPE for this class of compounds.

Table 2: Recovery of Pyrrolizidine Alkaloids from Herbal Tea using Oasis MCX SPE

Analyte	Spiking Level (ng/g)	Average Recovery (%)	%RSD
Heliotrine	10	91	8
Lasiocarpine	10	95	6
Senkirkine	10	89	9
Retrorsine	10	93	7

This table demonstrates the effectiveness of the optimized SPE method for the analysis of various PAs, including Heliotrine, in a complex matrix like herbal tea.

Experimental Protocols

Protocol 1: Sample Preparation of Herbal Tea for Heliotrine Analysis

• Homogenization: Weigh 2.0 g of the homogenized herbal tea sample into a 50 mL centrifuge tube.

• Extraction: Add 20 mL of 0.05 M sulfuric acid in 50% methanol. Vortex for 1 minute and shake for 30 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition an Oasis MCX SPE cartridge (e.g., 3 cc, 60 mg) with 3 mL of methanol followed by 3 mL of 0.05 M sulfuric acid.

• Loading: Load 5 mL of the supernatant from the centrifuged sample onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 0.05 M sulfuric acid followed by 3 mL of methanol.

• Elution: Elute the analytes with 5 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

Visualizations

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. LC-ESI-MS/MS Simultaneous Analysis Method Coupled with Cation-Exchange Solid-Phase Extraction for Determination of Pyrrolizidine Alkaloids on Five Kinds of Herbal Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. repozytorium.piwet.pulawy.pl [repozytorium.piwet.pulawy.pl]

Optimization of extraction efficiency for Heliotrine from plant matrices.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of Heliotrine from plant matrices.

Frequently Asked Questions (FAQs)

Q1: What is Heliotrine and in which plant matrices is it commonly found?

A1: Heliotrine is a toxic pyrrolizidine alkaloid (PA), a class of secondary metabolites produced by plants as a defense mechanism against herbivores.[1] PAs, including Heliotrine, are primarily found in plants belonging to the Boraginaceae, Asteraceae, and Fabaceae families. The main plant source for Heliotrine is the Heliotropium genus, which includes species such as Heliotropium europaeum and Heliotropium indicum.[2]

Q2: What are the most effective methods for extracting Heliotrine?

A2: The choice of extraction method depends on factors like the thermal stability of the compound, desired efficiency, and available equipment.[2] Commonly used and effective methods include:

• Maceration: Soaking the plant material in a solvent for an extended period (e.g., 48-72 hours). This method is simple but can be time-consuming.[3]

• Soxhlet Extraction: A hot continuous extraction method that uses a smaller amount of solvent but involves heat, which can potentially degrade thermolabile compounds.[2][3] Prolonged high temperatures during Soxhlet extraction have been found to decrease PA yield.[4]

• Ultrasound-Assisted Extraction (UAE): Uses ultrasonic waves to disrupt plant cell walls, enhancing solvent penetration and reducing extraction time and temperature.[2]

• High-Pressure Extraction (HPE): A modern technique that can improve extraction efficiency. Pressure has been identified as a significant factor affecting PA extraction.[5]

Q3: Which solvents are optimal for Heliotrine extraction?

A3: Heliotrine and other PAs, including their N-oxide forms, are polar compounds. Therefore, polar solvents are most effective for their extraction.[4]

• Methanol or Ethanol: Aqueous methanol (e.g., 80%) or ethanol are highly effective and commonly used.[2][3]

• Acidified Solvents: The addition of a dilute acid, such as hydrochloric acid (HCl), sulfuric acid (H₂SO₄), or acetic acid, converts the alkaloids into their salt forms, which are more soluble.[2][4][6] For example, 80% aqueous methanol containing 0.5% HCl is a recommended solvent for maceration.[2] A 1% methanolic solution of tartaric acid has also shown excellent results.[7]

Q4: How can I improve the purity of my crude Heliotrine extract?

A4: Crude extracts contain numerous impurities like fats, pigments, and non-alkaloidal compounds.[3][8] A multi-step purification process is necessary:

• Defatting: An initial wash with a non-polar solvent like n-hexane can remove lipids.[3][6]

• Acid-Base Partitioning: This is a crucial clean-up step. The crude extract is dissolved in an acidic solution, washed with a non-polar solvent to remove impurities, and then basified (e.g., with ammonia solution to pH 9-10).[3] The free-base alkaloids are then extracted into an organic solvent like ethyl acetate or dichloromethane.[2][3]

• Chromatographic Purification: Techniques like Solid-Phase Extraction (SPE) or column chromatography (e.g., using silica gel) are used to isolate Heliotrine from the crude alkaloid fraction.[3][9][10]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Extraction Yield	Improper Solvent Selection: The solvent polarity is not suitable for Heliotrine (a polar alkaloid).[8]	Use polar solvents like methanol or ethanol. Acidify the solvent (e.g., 0.5% HCl or 1% tartaric acid) to convert alkaloids to their more soluble salt form.[7]
Insufficient Extraction Time/Agitation: The solvent has not had enough time to penetrate the plant material fully.	For maceration, ensure a minimum of 48-72 hours with periodic agitation.[3] For UAE, optimize sonication time (e.g., 60 minutes may be optimal).[11]
Incomplete Extraction: A single extraction does not recover all the target compound.	Perform repeated extractions (2-3 times) on the plant residue and combine the filtrates to improve recovery.[2][11]
Particle Size Too Large: The surface area of the plant material is insufficient for efficient solvent penetration.	Grind the dried plant material to a fine, consistent powder (e.g., to pass through a 40-mesh sieve).[8]
Co-extraction of Impurities	Non-Selective Solvent: Polar solvents like methanol can also extract other polar compounds such as pigments and tannins.[8]	Implement a multi-step purification process. Perform an initial defatting step with a non-polar solvent (e.g., n-hexane).[3] Utilize acid-base liquid-liquid extraction to separate alkaloids from neutral and acidic impurities.[2][6]
Degradation of Heliotrine	High Temperature: PAs can be sensitive to heat, leading to degradation, especially during solvent evaporation or hot extraction methods.[8][11]	When using a rotary evaporator, keep the temperature below 45-50°C.[2][3] If using Soxhlet, monitor extraction time carefully, as prolonged heat can reduce yield.[4] Consider non-heat methods like maceration or temperature-controlled UAE.
Extreme pH Conditions: Alkaloids can be unstable at excessively high or low pH for extended periods.	When adjusting pH during acid-base extraction, do so gradually and avoid prolonged exposure to harsh conditions.[11]
Emulsion Formation (during Liquid-Liquid Extraction)	Vigorous Agitation: Shaking the separatory funnel too aggressively can create stable emulsions, especially with samples high in fats or surfactants.	Gently swirl or invert the separatory funnel instead of vigorous shaking.[12] If an emulsion forms, try adding a small amount of brine (saturated NaCl solution), centrifuging the mixture, or using phase separation filter paper.[12]
Poor Chromatographic Resolution / Peak Tailing	Inappropriate Mobile Phase: Incorrect pH of the mobile phase can lead to poor peak shape for basic compounds like alkaloids.[11]	Adjust the mobile phase pH with an additive like 0.1% formic acid or acetic acid to ensure consistent ionization of Heliotrine.[11]
Sample Overload: Injecting a sample that is too concentrated can saturate the column.	Dilute the sample and re-inject. Optimize the extraction and clean-up steps to enrich the analyte if sensitivity is an issue.[11]
Column Contamination: Buildup of matrix components on the column can degrade performance.	Implement a regular column cleaning protocol. If performance does not improve, the column may need replacement.[11]

Data Presentation: Comparison of Extraction Methods

The following table summarizes parameters and findings from various studies on Pyrrolizidine Alkaloid (PA) extraction.

Method	Plant Matrix	Solvent	Key Parameters	Result / Efficiency	Reference
Maceration	Heliotropium spp.	Methanol	1:10 (w/v) ratio, Room Temp, 48-72h	Effective standard method for PAs.	[3]
Soxhlet Extraction	Heliotropium spp.	85% Ethanol	6 hours	More exhaustive than simple maceration.	[3]
High-Pressure Extraction (HPE)	Chrysanthemum morifolium	10% Acetic Acid	124 MPa, 1 cycle	Optimized for 47% PA removal while retaining 79-90% of other functional components.	[5][13]
Electric Basket	Comfrey (Symphytum officinale)	1% Tartaric Acid in Methanol	100 ± 5°C, 2 hours	Reported as the best result among several compared techniques for PA extraction from comfrey.	[7]
Ultrasound-Assisted Extraction (UAE)	Heliotropium spp.	Methanol	Room Temp, 15 minutes (repeated)	A modern, efficient alternative to traditional methods.	[2][9]

Experimental Protocols

Protocol 1: General Plant Material Preparation

• Collection: Collect the aerial parts (leaves, stems, flowers) of the Heliotropium species.[2]

• Drying: Air-dry the plant material in the shade for approximately two weeks to prevent the degradation of active compounds.[3]

• Grinding: Grind the dried material into a coarse or fine powder using a mechanical grinder. This increases the surface area for extraction.[3][8]

• Storage: Store the powdered material in a cool, dry, dark place in an airtight container until extraction.[2]

Protocol 2: Ultrasound-Assisted Extraction (UAE) & Purification

This protocol combines extraction with a standard acid-base clean-up procedure.

• Extraction:

  • Weigh 2.0 g of powdered plant material into a centrifuge tube.[9]

  • Add 20 mL of an acidic extraction solution (e.g., 0.05 M H₂SO₄ in water).[9]

  • Extract in an ultrasonic bath for 15 minutes at room temperature.[9]

  • Centrifuge the mixture at ~3800 x g for 10 minutes and transfer the supernatant to a clean tube.[9]

  • Repeat the extraction on the plant residue with another 20 mL of extraction solution and combine the supernatants.[9]

• Acid-Base Purification:

  • Neutralize the combined acidic extracts to a pH of ~7 with a neutralization solution (e.g., 2.5% ammonia in water).[9]

  • For further purification, make the aqueous layer alkaline (pH 9-10) by adding a base like a 25% ammonia solution. This converts alkaloid salts to their free base form.[3]

  • Perform a liquid-liquid extraction on the basified solution using a solvent like ethyl acetate or dichloromethane, repeating the process 3-5 times.[3][6]

  • Combine the organic fractions.

• Concentration:

  • Dry the combined organic extract over anhydrous sodium sulfate to remove residual water.[6]

  • Filter the solution and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield the crude alkaloid extract.[3] This extract can then be further purified by chromatography or analyzed.

Mandatory Visualizations

Caption: General workflow for Heliotrine extraction and analysis.

Caption: Logical flow of acid-base partitioning for alkaloid purification.

Caption: Troubleshooting decision tree for low extraction yield.

References

• 1. Extracting and Analyzing Pyrrolizidine Alkaloids in Medicinal Plants: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates | MDPI [mdpi.com]
• 5. Multi-Response Optimization of Pyrrolizidine Alkaloids Removal from <i>Chrysanthemum morifolium</i> by High-Pressure Extraction - ProQuest [proquest.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. mdpi.com [mdpi.com]

Improving the sensitivity of Heliotrine detection in complex samples.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the sensitivity of Heliotrine detection in complex samples.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive and selective method for detecting Heliotrine in complex matrices?

A1: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is considered the gold standard for the analysis of pyrrolizidine alkaloids (PAs) like Heliotrine due to its high sensitivity and selectivity.[1][2][3] Specifically, Ultra-High-Performance Liquid Chromatography (UPLC-MS/MS) is frequently used to efficiently detect PAs in various samples, including traditional Chinese herbal medicines.[4][5] This technique is powerful for analyzing various residues and contaminants at low concentrations.[6]

Q2: What are "matrix effects" and how do they impact Heliotrine detection?

A2: Matrix effects are a significant challenge in LC-MS/MS analysis, arising from co-eluting compounds from the sample matrix that interfere with the ionization of the target analyte, in this case, Heliotrine.[7][8] This interference can either suppress or enhance the signal, leading to inaccurate quantification and reduced sensitivity.[8][9][10] Addressing matrix effects is crucial for achieving accurate measurements in complex samples like biological fluids, herbal extracts, and food products.[7][8]

Q3: How can I minimize matrix effects to improve detection sensitivity?

A3: The most effective strategy to minimize matrix effects is to implement a robust sample preparation and cleanup procedure.[7][8] Techniques like Solid-Phase Extraction (SPE) are highly effective for cleaning up complex samples before LC-MS/MS analysis.[1][9] For pyrrolizidine alkaloids, strong cation exchange (SCX) or mixed-mode cationic exchange (MCX) SPE cartridges have proven effective in reducing interferences.[2][9][11][12] Additionally, using matrix-matched calibration curves is essential for accurate quantification.[6][9]

Q4: What are the typical mass transitions for Heliotrine in positive electrospray ionization (ESI) mode?

A4: While mass spectrometer settings should always be optimized for your specific instrument, a commonly reported mass transition for Heliotrine is from the precursor ion (m/z) 314.2 to the product ion (m/z) 120.1.[9] This can serve as a valuable starting point for method development. The precursor ion is the protonated molecule [M+H]⁺, and fragmentation in the collision cell often involves the necine base or parts of the ester side chain.[9]

Quantitative Data Summary

The sensitivity of an analytical method is typically defined by its Limit of Detection (LOD) and Limit of Quantification (LOQ).[13] The LOD is the lowest concentration of an analyte that can be reliably distinguished from background noise, while the LOQ is the lowest concentration that can be measured with acceptable precision and accuracy.[13][14] Below is a summary of reported LOD and LOQ values for pyrrolizidine alkaloids, including Heliotrine, using different analytical methods and in various matrices.

Method	Analyte Type	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
HPLC-ESI-MS/MS	Heliotrine & other PAs	Various	1 µg/kg	5 µg/kg	[12]
UHPLC-Q-Orbitrap-HRMS	35 PAs/PANOs	Honey	-	0.1 µg/kg	[3]
Multiplex ELISA	Heliotrine	Honey, Feed	< 25 µg/kg (detection capability)	-	[15]
UPLC-MS/MS	PAs	Chinese Herbal Medicines	S/N Ratio of 3	S/N Ratio of 10	[4]

Experimental Protocols

Protocol 1: Sample Preparation of Herbal Material using Solid-Phase Extraction (SPE)

This protocol is designed to extract and clean up Heliotrine and other pyrrolizidine alkaloids from a complex plant matrix to reduce interference and enhance detection sensitivity.[9]

Materials:

• Homogenized plant material

• Extraction Solvent: 0.05 M Sulfuric Acid in 50% Methanol[2]

• Oasis MCX SPE cartridges

• Cartridge Conditioning Solvents: Methanol, Water

• Washing Solvents: 2% Formic Acid in Water, Methanol

• Elution Solvent: 5% Ammonium Hydroxide in Methanol[9]

• Centrifuge tubes, Vortex mixer, Centrifuge

Procedure:

• Homogenization: Weigh approximately 1 gram of the homogenized plant material into a centrifuge tube.[9]

• Extraction: Add 10 mL of the extraction solvent (0.05 M sulfuric acid in 50% methanol).[9] Vortex for 1 minute and then shake for 1 hour.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes. Collect the supernatant.[9]

• SPE Cartridge Conditioning: Condition an Oasis MCX SPE cartridge by passing 5 mL of methanol, followed by 5 mL of water.[9]

• Loading: Load 1 mL of the collected supernatant onto the conditioned SPE cartridge.[9]

• Washing: Wash the cartridge sequentially with 5 mL of 2% formic acid in water, followed by 5 mL of methanol to remove interfering substances.[9]

• Elution: Elute the target analytes (Heliotrine and other PAs) with 5 mL of 5% ammonium hydroxide in methanol.[9]

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: General UPLC-MS/MS Analysis

This protocol outlines the general parameters for the sensitive detection of Heliotrine. Instrument parameters must be optimized for the specific system being used.[5]

Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[5][6]

• Analytical Column: A C18 column is commonly used.[1]

Parameters:

• Mobile Phase:

  • Mobile Phase A: 0.05% formic acid and 2.5 mM ammonium formate in water.[5]

  • Mobile Phase B: Methanol with 0.05% formic acid and 2.5 mM ammonium formate.[5]

  • Rationale: Volatile additives like formic acid and ammonium formate are essential for controlling pH and achieving good ionization in LC-MS.[16]

• Gradient Elution: A gradient from low to high organic phase (Mobile Phase B) is typically used to separate compounds. The gradient program should be optimized to ensure good separation of Heliotrine from other matrix components.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is effective as pyrrolizidine alkaloids readily form protonated molecules [M+H]⁺.[9]

• MS/MS Detection:

  • Mode: Multiple Reaction Monitoring (MRM) is used for its high sensitivity and selectivity.[17]

  • Transitions: Monitor at least two transitions per compound for confident identification and quantification. For Heliotrine, a starting point is the transition m/z 314.2 > 120.1.[9]

  • Optimization: Optimize collision energy and other source parameters (e.g., temperatures, gas flows) for the specific analyte and instrument to achieve the best signal intensity.[16][18]

Troubleshooting Guide

Issue 1: Low Sensitivity or No Signal for Heliotrine

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Caption: Troubleshooting workflow for low signal intensity.

Question: I am experiencing low sensitivity or no signal for Heliotrine. What are the possible causes and how can I troubleshoot this?

Answer: Low sensitivity is a common issue in LC-MS/MS analysis. The problem can originate from the sample, the LC system, or the mass spectrometer.[9][18]

• Sample Degradation: Heliotrine may be unstable. Always prepare fresh samples and standards and store them appropriately, typically at low temperatures and protected from light.[9][18]

• Ion Suppression/Enhancement (Matrix Effects): Co-eluting compounds from the sample matrix can interfere with the ionization of Heliotrine.[9][10]

  • Solution: Improve the sample cleanup procedure. Using Solid-Phase Extraction (SPE) is highly recommended to remove interfering matrix components.[9] Also, utilize matrix-matched calibration curves for accurate quantification.[6][9]

• Incorrect Mass Spectrometer Settings: Suboptimal MS parameters will result in a weak signal.[9][18]

  • Solution: Ensure the instrument is properly tuned.[16] Verify that the correct MRM transitions are being monitored and optimize parameters like ion source temperatures, gas flows, and voltages for Heliotrine.[18]

• LC System Issues: Problems with the liquid chromatography system can prevent the analyte from reaching the detector.

  • Solution: Check for leaks, air bubbles in the pump, or blockages.[18][19] Ensure the correct mobile phase is being used and that the system is properly purged.[18]

Issue 2: Poor Chromatographic Peak Shape

Question: Why am I observing poor peak shape (e.g., tailing, fronting, or splitting) for my Heliotrine standard or sample?

Answer: Poor peak shape can arise from several factors related to the chromatography or the sample itself.[9][19]

• Column Overload: Injecting a sample that is too concentrated can lead to peak fronting.[9]

  • Solution: Dilute your sample and reinject.[9]

• Secondary Interactions: Unwanted interactions between Heliotrine and the column's stationary phase can cause peak tailing.[9]

  • Solution: Adjust the pH of the mobile phase. Using a volatile additive like formic acid can help produce sharper peaks for basic compounds like alkaloids.[16]

• Extra-Column Volume: Excessive tubing length or dead volume in connections can lead to peak broadening.[9]

  • Solution: Use tubing with the smallest appropriate internal diameter and ensure all fittings are properly connected.[9]

• Column Contamination: Residues from previous samples can build up on the column, affecting performance.[19]

  • Solution: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.

Issue 3: Shifting Retention Times

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Caption: General experimental workflow for Heliotrine analysis.

Question: My retention times for Heliotrine are shifting between injections. What could be the cause?

Answer: Retention time shifts compromise the reliability of your analysis. Common causes include:[9]

• Inadequate Column Equilibration: The column must be properly equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient.[9]

  • Solution: Ensure your method includes a sufficient equilibration time.[9]

• Mobile Phase Composition Changes: Inconsistent mobile phase preparation or evaporation of the more volatile solvent can alter the composition and affect retention times.[9]

  • Solution: Prepare fresh mobile phases regularly and keep solvent bottles capped.[9]

• Column Temperature Fluctuations: Changes in column temperature can lead to retention time shifts.[9]

  • Solution: Use a column oven to maintain a stable and consistent temperature.[9]

• Pump and Flow Rate Issues: Air bubbles, leaks, or failing pump seals can cause pressure fluctuations and inconsistent flow rates, leading to variability.[9][19]

  • Solution: Purge the pumps to remove air bubbles and check the entire system for any leaks.[9][18]

References

• 1. uvadoc.uva.es [uvadoc.uva.es]
• 2. LC-ESI-MS/MS Simultaneous Analysis Method Coupled with Cation-Exchange Solid-Phase Extraction for Determination of Pyrrolizidine Alkaloids on Five Kinds of Herbal Medicines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Simultaneous Determination of 32 Pyrrolizidine Alkaloids in Two Traditional Chinese Medicine Preparations by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pyrrolizidine Alkaloid Extraction and Analysis: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. altabrisagroup.com [altabrisagroup.com]
• 14. Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method [ps.tbzmed.ac.ir]
• 15. researchgate.net [researchgate.net]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. mdpi.com [mdpi.com]
• 18. ssi.shimadzu.com [ssi.shimadzu.com]
• 19. zefsci.com [zefsci.com]

Technical Support Center: Preventing Heliotrine Degradation During Sample Preparation

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals to minimize the degradation of Heliotrine during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Heliotrine degradation?

A1: Heliotrine, a pyrrolizidine alkaloid (PA), is susceptible to degradation through several mechanisms, primarily hydrolysis, oxidation, and photodegradation. The stability of Heliotrine is significantly influenced by the pH of the solution, exposure to light (especially UV radiation), high temperatures, and the presence of strong oxidizing agents.

Q2: How does pH affect the stability of Heliotrine?

A2: Heliotrine is an ester alkaloid and is more stable in acidic to neutral conditions. Alkaline conditions promote the hydrolysis of the ester linkages, leading to the formation of necine bases like heliotridine and the corresponding necic acids. This degradation can be significant, with some PAs showing up to 50% degradation within 24 hours in alkaline solutions. Therefore, maintaining a slightly acidic pH during extraction and storage is crucial.

Q3: Is Heliotrine sensitive to light and temperature?

A3: Yes, Heliotrine is sensitive to both light and temperature. Exposure to UV light can induce photodegradation, leading to the formation of various degradation products. Elevated temperatures can accelerate the rate of hydrolysis and other degradation reactions. It is recommended to protect samples from light by using amber vials or by wrapping containers with aluminum foil and to maintain cool conditions during sample processing and storage.

Q4: What are the recommended storage conditions for Heliotrine standards and samples?

A4: To ensure the stability of Heliotrine:

• Solid Form: Store as a solid in a tightly sealed container at -20°C, protected from light and moisture.

• Solutions: It is best to prepare solutions fresh. If short-term storage is necessary, solutions should be kept at 2-8°C, protected from light, and in a neutral or slightly acidic buffer. Avoid long-term storage of solutions, especially in alkaline conditions.

Q5: What are the main degradation products of Heliotrine?

A5: The primary degradation of Heliotrine involves the hydrolysis of its ester bond, yielding heliotridine and heliotric acid. Oxidation can also occur, leading to the formation of Heliotrine N-oxide. Under more forced conditions, further degradation to the necine base, retronecine, can occur.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments with Heliotrine.

Issue	Possible Cause	Troubleshooting Steps
Low or No Heliotrine Detected	Degradation during sample collection and processing.	- Process samples immediately after collection.- Keep samples on ice or at 4°C throughout preparation.- Protect samples from light using amber vials or foil wrapping.
Inefficient extraction from the matrix.	- Ensure the plant material is finely ground to increase surface area.- Use an appropriate acidified extraction solvent (e.g., 80% methanol with 0.5% HCl).- Optimize the solid-phase extraction (SPE) protocol, ensuring proper conditioning, loading, washing, and elution steps.
Inconsistent Results Between Replicates	Variable degradation due to inconsistent handling.	- Standardize all sample preparation steps, including timing, temperature, and volumes.- Ensure thorough mixing at each stage.
Matrix effects.	- Use a stable isotope-labeled internal standard if available.- Prepare matrix-matched calibration standards.- Optimize the sample cleanup procedure (e.g., SPE) to remove interfering components.
Poor Peak Shape in HPLC (Tailing or Fronting)	Column contamination or degradation.	- Flush the column with a strong solvent or replace the column.
Inappropriate mobile phase pH.	- Adjust the mobile phase to a slightly acidic pH (e.g., using 0.1% formic acid) to ensure Heliotrine is in a single ionic state.[1]
Sample solvent stronger than the mobile phase.	- Dissolve the final extract in a solvent that is similar in composition and strength to the initial mobile phase.
Appearance of Unexpected Peaks in Chromatogram	Formation of degradation products.	- Review sample handling and storage procedures to minimize degradation (see FAQs).- Use LC-MS/MS to identify the molecular weights of the unknown peaks and compare them to potential degradation products.
Contamination from reagents or labware.	- Use high-purity solvents and reagents.- Ensure all glassware and equipment are thoroughly cleaned.

Quantitative Data Summary

Specific degradation kinetic data for Heliotrine is limited in the published literature. The following table provides data for Dantrolene, a compound that also exhibits pH-dependent hydrolysis, to serve as an illustrative example of how pH and temperature can influence stability. Note: This data should be used as an estimate, and it is recommended to perform stability studies specific to Heliotrine under your experimental conditions.

Table 1: Estimated Degradation Rate Constants (k) and Half-Life (t½) of a Pyrrolizidine Alkaloid Analog at 37°C

pH	k (min⁻¹)	t½ (min)
1.2	0.028	24.75
7.4	0.0004	1732.87
9.5	0.014	49.51
Data is for Dantrolene and serves as a proxy for Heliotrine.[2][3]

Experimental Protocols

Protocol 1: Extraction of Heliotrine from Plant Material

This protocol describes a general method for the extraction of Heliotrine from dried plant material.

• Sample Preparation:

  • Dry the plant material (e.g., leaves, stems) at room temperature, protected from light.

  • Grind the dried material into a fine powder using a mechanical mill.

  • Store the powdered material in an airtight, light-proof container in a cool, dry place.

• Extraction:

  • Weigh 10 g of the powdered plant material into a 250 mL conical flask.

  • Add 100 mL of 80% aqueous methanol containing 0.5% hydrochloric acid. The acidic methanol helps to protonate the alkaloid, increasing its solubility.

  • Sonicate the mixture for 30 minutes or macerate with agitation for 24 hours at room temperature, protected from light.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Decant the supernatant into a clean flask.

  • Optional: Re-extract the solid residue with a fresh portion of the extraction solvent to improve yield.

• Solvent Evaporation:

  • Combine the supernatants and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup

This protocol is for the cleanup of the crude extract obtained from Protocol 1 using a strong cation exchange (SCX) cartridge.

• Sample Reconstitution:

  • Reconstitute the dried crude extract in 10 mL of 0.05 M sulfuric acid.

• SPE Cartridge Conditioning:

  • Condition an SCX SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of 0.05 M sulfuric acid.

• Sample Loading:

  • Load the reconstituted sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of 0.05 M sulfuric acid to remove neutral and acidic interferences.

  • Wash the cartridge with 5 mL of methanol to remove non-polar interferences.

  • Dry the cartridge under vacuum or a gentle stream of nitrogen for 5-10 minutes.

• Elution:

  • Elute the Heliotrine from the cartridge with 10 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: Forced Degradation Study of Heliotrine

This protocol outlines the conditions for a forced degradation study to identify potential degradation products.

• Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of Heliotrine in methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.2 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH. Keep at room temperature for 4 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 6% H₂O₂. Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Heat the solid Heliotrine or a solution at 60-80°C.

  • Photodegradation: Expose a solution of Heliotrine to UV and visible light.

• Sample Analysis:

  • Before HPLC analysis, neutralize the acidic and alkaline samples.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze by a validated stability-indicating HPLC-MS/MS method.

Visualizations

Caption: Major degradation pathways of Heliotrine.

Caption: General workflow for Heliotrine sample preparation.

Caption: Logical troubleshooting workflow for Heliotrine analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. Stability Characterization, Kinetics and Mechanism of Degradation of Dantrolene in Aqueous Solution: Effect of pH and Temperature [scirp.org]
• 3. researchgate.net [researchgate.net]

Common pitfalls in Heliotrine quantification and how to avoid them.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during the quantification of Heliotrine. The information is tailored for researchers, scientists, and drug development professionals to ensure accurate and reliable experimental outcomes.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the analysis of Heliotrine.

Problem: Poor Peak Shape (Tailing, Fronting, or Splitting)

Poor peak shape is a common issue in liquid chromatography that can affect the accuracy of quantification.

Possible Causes and Solutions:

Cause	Solution
Column Overload	Dilute the sample and reinject. Injecting a sample that is too concentrated can lead to peak fronting.[1]
Incompatible Injection Solvent	Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.
Column Contamination or Degradation	Wash the column with a strong solvent or, if necessary, replace the column.
Extra-Column Volume	Minimize the length and internal diameter of tubing between the injector, column, and detector to reduce peak broadening.[1]
Inappropriate pH of Mobile Phase	Adjust the pH of the mobile phase to ensure Heliotrine is in a single ionic form.

Problem: Low Sensitivity or No Signal for Heliotrine

This issue can stem from various parts of the analytical workflow, from sample preparation to the mass spectrometer settings.

Possible Causes and Solutions:

Cause	Solution
Inefficient Extraction	Optimize the extraction procedure. Acidic solutions (e.g., 0.05 M sulfuric acid in 50% methanol) are effective for extracting pyrrolizidine alkaloids.[1] Ensure complete homogenization of the sample material.
Sample Degradation	Heliotrine can be sensitive to light and temperature. Store samples and standards in a cool, dark place.
Suboptimal Mass Spectrometer Settings	Optimize the ionization source parameters (e.g., spray voltage, gas flows, temperature) and collision energy for the specific precursor-to-product ion transition of Heliotrine.[1]
Matrix Effects	Co-eluting compounds from the sample matrix can suppress the ionization of Heliotrine.[1][2] Implement a more rigorous sample cleanup, such as Solid-Phase Extraction (SPE), or use matrix-matched calibration curves.[1][3]
Leaks in the LC System	Check for any leaks in the pump, injector, and connections, as this can lead to a lower amount of sample reaching the detector.

Problem: Inconsistent Retention Times

Shifts in retention time can complicate peak identification and integration.

Possible Causes and Solutions:

Cause	Solution
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature throughout the analysis.[1]
Inconsistent Mobile Phase Composition	Prepare fresh mobile phase for each run and keep the solvent reservoirs capped to prevent evaporation of the more volatile components.[1]
Pump and Flow Rate Issues	Purge the pumps to remove air bubbles and ensure the pump seals are in good condition to maintain a consistent flow rate.[1]
Insufficient Column Equilibration	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.[1]

Frequently Asked Questions (FAQs)

This section addresses common questions related to Heliotrine quantification.

Q1: What is the most effective method for extracting Heliotrine from plant samples?

A1: An acidic extraction is generally the most effective method for extracting pyrrolizidine alkaloids like Heliotrine from plant material.[4][5] This is because the acidic conditions convert the alkaloids into their more soluble salt form.[4] A common extraction solvent is 0.05 M sulfuric acid in an aqueous/organic mixture (e.g., 50% methanol).[1] Following extraction, a cleanup step such as Solid-Phase Extraction (SPE) is highly recommended to remove interfering matrix components.[1]

Q2: How can I minimize matrix effects in my Heliotrine analysis?

A2: Matrix effects, which can cause ion suppression or enhancement in the mass spectrometer, are a significant challenge in quantifying analytes in complex matrices.[1][2][6] To minimize these effects:

• Utilize Solid-Phase Extraction (SPE): Cation-exchange SPE cartridges are particularly effective for cleaning up pyrrolizidine alkaloids from complex samples like herbal extracts.[1]

• Use Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix that is as similar as possible to your samples.[3] This helps to compensate for any signal suppression or enhancement caused by the matrix.

• Employ an Internal Standard: A stable isotope-labeled internal standard is ideal. If not available, a structurally similar compound that is not present in the sample can be used to normalize the response.

Q3: What are the typical LC-MS/MS parameters for Heliotrine analysis?

A3: While optimal parameters are instrument-dependent, a common starting point for Heliotrine analysis by LC-MS/MS is as follows:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[7]

• Precursor Ion: The protonated molecule [M+H]⁺. For Heliotrine, a precursor ion of m/z 314.2 has been reported.[1]

• Product Ion: A common product ion for Heliotrine is m/z 120.1, resulting from the fragmentation of the necine base.[1]

• Column: A C18 reversed-phase column is commonly used for the separation of pyrrolizidine alkaloids.[7]

• Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid or ammonium acetate is typically employed.[7]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of Heliotrine and other pyrrolizidine alkaloids.

Table 1: LC-MS/MS Parameters for Selected Pyrrolizidine Alkaloids

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Heliotrine	314.2	120.1	94
Heliotrine-N-oxide	330.2	138	94
Lasiocarpine	412.2	138	94
Europine	330.2	120	94
Senecionine	336.2	120	136
Source: Adapted from publicly available application notes and scientific literature. Parameters may require optimization for specific instruments and matrices.

Table 2: Recovery Rates and Limits of Quantification (LOQ) in Herbal Tea

Compound	Recovery Rate (%)	%RSD	LOQ (ng/g)
Heliotrine	95 ± 10	<15	0.5
Heliotrine-N-oxide	94 ± 13	<15	0.8
Intermedine	83 ± 11	<15	0.7
Jacobine	99 ± 11	<15	0.3
Source: Data synthesized from a study on pyrrolizidine alkaloids in herbal teas.[3] Recovery rates are an average of low, medium, and high concentration spikes.

Experimental Protocols

Protocol 1: Extraction of Heliotrine from Plant Material with SPE Cleanup

This protocol details a robust method for the extraction and cleanup of Heliotrine from dried plant material for LC-MS/MS analysis.

• Homogenization: Weigh approximately 1 gram of the dried and finely ground plant material into a centrifuge tube.

• Extraction:

  • Add 10 mL of 0.05 M sulfuric acid in 50% methanol.[1]

  • Vortex for 1 minute and shake for 1 hour.[1]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.[1]

• SPE Cartridge Conditioning: Condition a cation-exchange SPE cartridge (e.g., Oasis MCX) with 5 mL of methanol followed by 5 mL of water.[1]

• Loading: Load 1 mL of the supernatant from the centrifuged sample onto the SPE cartridge.[1]

• Washing:

  • Wash the cartridge with 5 mL of 2% formic acid in water.[1]

  • Wash the cartridge with 5 mL of methanol.[1]

• Elution: Elute the Heliotrine and other pyrrolizidine alkaloids with 5 mL of 5% ammonium hydroxide in methanol.[1]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[1]

  • Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase.[1]

Visualizations

Caption: Experimental workflow for Heliotrine quantification.

Caption: Troubleshooting decision tree for Heliotrine analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. bataviabiosciences.com [bataviabiosciences.com]
• 3. shimadzu.com [shimadzu.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Strategies for enhancing the resolution of Heliotrine isomers.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the resolution of Heliotrine isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating Heliotrine isomers?

A1: The most common and effective method for the separation and quantitative analysis of Heliotrine isomers is High-Performance Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS).[1][2] This technique is preferred for its ability to handle thermally labile and non-volatile compounds like pyrrolizidine alkaloids (PAs) and their N-oxides directly.[1] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, but it often requires derivatization of the analytes.[1][3]

Q2: What type of HPLC column is recommended for Heliotrine isomer separation?

A2: For general separation of PAs, a C18 reversed-phase column is often used.[4] However, to resolve chiral isomers (enantiomers), a chiral stationary phase (CSP) is necessary.[5][6] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are widely applicable and have demonstrated broad chiral recognition capabilities.[7][8][9]

Q3: What are the key considerations for sample preparation before analysis?

A3: A robust sample preparation protocol is crucial for accurate analysis. This typically involves:

• Extraction: Using an acidic aqueous solution (e.g., 0.05 M sulfuric acid or 2% formic acid in water) to extract the alkaloids from the sample matrix.[1][4]

• Cleanup: Employing Solid-Phase Extraction (SPE) to remove interfering matrix components. Cation-exchange SPE cartridges are particularly effective for PAs.[2]

Q4: Can mobile phase composition be optimized to improve resolution?

A4: Yes, the mobile phase plays a critical role in chromatographic resolution. For reversed-phase chromatography, typical mobile phases consist of water and methanol or acetonitrile with additives.[4] For chiral separations, adjusting the mobile phase composition, including the use of acidic or basic additives, can significantly impact selectivity and may even reverse the elution order of enantiomers.[7] Both acidic (e.g., formic acid and ammonium formate) and alkaline (e.g., ammonium carbonate) solvent conditions have been successfully used for PA analysis.[2]

Q5: How can I confirm the identity of the separated Heliotrine isomers?

A5: Tandem mass spectrometry (MS/MS) is a powerful tool for isomer identification. By using Multiple Reaction Monitoring (MRM), you can detect specific precursor-to-product ion transitions that are characteristic of Heliotrine.[10] While enantiomers will have identical mass spectra, their separation by a chiral column followed by MS detection confirms their presence.

Troubleshooting Guides

Issue 1: Poor or No Resolution of Isomers

Possible Cause	Troubleshooting Step
Incorrect Column Type	For enantiomers, ensure you are using a chiral stationary phase (CSP). For structural isomers or diastereomers, a high-efficiency C18 or similar reversed-phase column may suffice, but optimization is key.[4][7]
Suboptimal Mobile Phase	Systematically screen different mobile phase compositions. For chiral separations, vary the organic modifier (e.g., methanol, ethanol, isopropanol) and the concentration of additives (e.g., formic acid, diethylamine).[7]
Inappropriate Temperature	Column temperature affects selectivity. Experiment with a range of temperatures (e.g., 5°C to 50°C) as this can sometimes improve or even reverse the elution order of enantiomers.[7]
Sample Overload	Injecting too much sample can lead to broad, overlapping peaks. Reduce the injection volume or dilute the sample.
Column Contamination	The column may be contaminated with strongly retained compounds from previous injections. Flush the column with a strong solvent as recommended by the manufacturer.[11]

Issue 2: Peak Tailing or Asymmetric Peak Shape

Possible Cause	Troubleshooting Step
Secondary Interactions	Unwanted interactions between the basic nitrogen of Heliotrine and active sites on the silica support can cause peak tailing. Add a basic modifier (e.g., a small amount of diethylamine or triethylamine) to the mobile phase to mitigate this.
Column Degradation	The stationary phase may be degrading, especially at extreme pH values. Ensure the mobile phase pH is within the column's recommended operating range.
Sample Solvent Effects	The sample solvent should be as close in composition to the mobile phase as possible. Dissolving the sample in a much stronger solvent can cause peak distortion.[11]
Clogged Inlet Frit	A blocked frit can disrupt flow and lead to poor peak shape. Try back-flushing the column at a low flow rate. If this fails, the frit may need to be replaced.[11]

Issue 3: Retention Time Instability

Possible Cause	Troubleshooting Step
Inadequate Column Equilibration	Ensure the column is fully equilibrated with the mobile phase before starting the analytical run, especially when using mobile phase additives.[12]
Fluctuating Column Temperature	Use a column oven to maintain a constant and consistent temperature throughout the analysis.
Mobile Phase Composition Changes	Prepare fresh mobile phase daily to avoid changes in composition due to evaporation of the more volatile components.
Pump Issues	Air bubbles in the pump or faulty check valves can cause inconsistent flow rates. Purge the pump and check for leaks.
"Memory Effects" of Additives	When switching between methods that use different acidic or basic additives, residual amounts of the previous additive can adsorb to the stationary phase and affect retention. Thoroughly flush the column with an intermediate solvent (like ethanol or isopropanol) when changing methods.[11][12]

Data Presentation

Table 1: Example LC-MS/MS Parameters for Heliotrine Analysis

Parameter	Typical Value/Condition
Column	Reversed-Phase C18 (e.g., 100 mm x 2.1 mm, 1.8 µm)[4]
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate[4]
Mobile Phase B	Methanol with 0.1% Formic Acid and 5 mM Ammonium Formate[4]
Flow Rate	0.3 mL/min[4]
Injection Volume	3 µL[4]
Column Temperature	40 °C[4]
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transition	Users should optimize for their specific instrument
Heliotrine (example)	Precursor Ion (m/z) -> Product Ion (m/z)
Heliotrine N-oxide (example)	Precursor Ion (m/z) -> Product Ion (m/z)

Table 2: User Experimental Data for Heliotrine Isomer Resolution

Experiment ID	Chiral Column Used	Mobile Phase Composition	Temperature (°C)	Retention Time Isomer 1 (min)	Retention Time Isomer 2 (min)	Resolution (Rs)

Experimental Protocols

Protocol 1: Sample Preparation for Heliotrine Isomer Analysis

• Homogenization: If the sample is solid (e.g., plant material), homogenize it to a fine powder.

• Extraction:

  • Weigh approximately 1-2 grams of the homogenized sample into a centrifuge tube.[1]

  • Add 10-20 mL of an extraction solvent (e.g., 0.05 M H₂SO₄ or 2% formic acid in water).[1][4]

  • Sonicate for 15-30 minutes to ensure thorough extraction.[1]

  • Centrifuge the mixture at approximately 4000 rpm for 10 minutes.

  • Carefully collect the supernatant.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a cation-exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by water, as per the manufacturer's instructions.

  • Load the supernatant onto the conditioned cartridge.

  • Wash the cartridge with a weak solvent (e.g., 2% formic acid in water, followed by methanol) to remove interferences.

  • Elute the Heliotrine isomers with a suitable solvent (e.g., 5% ammonium hydroxide in methanol).

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Heliotrine isomer analysis.

Caption: Troubleshooting decision tree for poor isomer resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow’s milk - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolizidine alkaloids in honey: risk analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uhplcs.com [uhplcs.com]
• 6. Chiral Chromatography: Separating Twins | Stereochemistry [blogs.ntu.edu.sg]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. eijppr.com [eijppr.com]
• 10. shimadzu.com [shimadzu.com]
• 11. chiraltech.com [chiraltech.com]
• 12. chromatographytoday.com [chromatographytoday.com]

Cell viability assay optimization for Heliotrine toxicity screening.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers optimizing cell viability assays for screening Heliotrine toxicity.

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental process.

Issue	Potential Cause	Recommended Solution
High Background Absorbance in Control Wells (All Assays)	Contamination of culture medium or reagents with bacteria or yeast.	Use aseptic techniques for all procedures. Filter-sterilize all solutions. Discard any contaminated reagents.
Phenol red in the culture medium interfering with colorimetric readings.	Use phenol red-free medium for the assay.[1]
High concentration of serum in the medium can cause precipitation or interfere with readings.	Reduce serum concentration during the assay or use serum-free medium for the final incubation step.[1]
Low Signal or Poor Color/Signal Development (MTT/XTT Assays)	Insufficient number of viable cells.	Optimize cell seeding density. Ensure cells are in the exponential growth phase.[2][3]
Suboptimal incubation time with the assay reagent.	Optimize the incubation time for your specific cell line and experimental conditions.[4]
The metabolic activity of cells is reduced by Heliotrine, but the cells are not yet dead.	Consider using a cytotoxicity assay (like LDH) in parallel with a viability assay to distinguish between cytostatic and cytotoxic effects.
Incomplete solubilization of formazan crystals (MTT assay).	Ensure complete dissolution of formazan by thorough mixing. Increase shaking time or gently pipette to dissolve.[1] Use a validated MTT assay kit with an optimized solubilization solution.[1]
High Variability Between Replicate Wells	Uneven cell seeding.	Ensure a homogenous single-cell suspension before seeding. Mix the cell suspension between pipetting into wells.[5] Avoid disturbing the plates after seeding to prevent clumping.[5]
"Edge effect" in 96-well plates due to evaporation.	Avoid using the outer wells of the plate. Fill the outer wells with sterile PBS or medium to maintain humidity.
Cell damage during reagent addition or removal.	Add reagents gently to the side of the wells. For adherent cells, be careful not to aspirate cells when removing medium.[1]
Unexpected Results with LDH Assay	LDH in the serum of the culture medium contributes to background.	Use serum-free medium for the assay or include a medium-only background control.[6]
Premature cell lysis due to rough handling.	Handle cell plates gently. Avoid excessive pipetting.
LDH has a limited half-life in the medium (approximately 9 hours).[7]	For long exposure times to Heliotrine, the timing of the LDH assay is critical. Consider collecting supernatant at multiple time points.
Heliotrine Solubility Issues	Heliotrine precipitates in the culture medium.	Prepare a high-concentration stock solution in a suitable solvent (e.g., DMSO) and then dilute to the final concentration in the culture medium. Ensure the final solvent concentration is non-toxic to the cells.[8]
The compound interacts with the assay components.	Run a control with Heliotrine in cell-free medium to check for direct reduction of MTT/XTT or interaction with LDH assay reagents.

Frequently Asked Questions (FAQs)

Q1: What is Heliotrine and what is its mechanism of toxicity?

Heliotrine is a pyrrolizidine alkaloid, a natural toxin found in various plants.[9] Its toxicity is primarily due to its metabolic activation by cytochrome P450 enzymes in the liver.[10][11] This process creates reactive metabolites that can bind to cellular macromolecules like DNA and proteins, leading to DNA damage, inhibition of DNA and RNA synthesis, and ultimately cell damage or death.[11][12]

Q2: Which cell viability assay is best for screening Heliotrine toxicity?

The choice of assay depends on the specific research question.

• MTT and XTT assays are good for assessing overall cell viability by measuring metabolic activity.[2][13] They are suitable for high-throughput screening. The XTT assay has the advantage of producing a water-soluble formazan, simplifying the protocol compared to the MTT assay.[2]

• LDH assay is a cytotoxicity assay that measures the release of lactate dehydrogenase from cells with damaged plasma membranes.[14][15] It is useful for quantifying cell death, particularly necrosis.

For a comprehensive understanding of Heliotrine's effect, it is often beneficial to use a combination of a metabolic assay (MTT or XTT) and a cytotoxicity assay (LDH). This can help differentiate between a cytostatic effect (inhibition of proliferation) and a cytotoxic effect (cell death).[16]

Q3: How do I choose the optimal cell seeding density?

The optimal cell seeding density ensures that the cells are in a logarithmic growth phase during the experiment and that the signal is within the linear range of the assay. This needs to be determined empirically for each cell line. A cell titration experiment is recommended.[4]

Q4: How long should I expose the cells to Heliotrine?

The exposure time can vary depending on the cell type and the expected potency of Heliotrine. Studies have shown that longer exposure times can enhance the cytotoxic effects of pyrrolizidine alkaloids.[17] A time-course experiment (e.g., 24, 48, and 72 hours) is recommended to determine the optimal exposure duration.

Q5: My results show that Heliotrine increases the metabolic activity at low concentrations. Is this possible?

This phenomenon, known as hormesis, can sometimes be observed with toxic compounds. At very low doses, a substance may elicit a mild stress response that leads to a temporary increase in metabolic activity. However, it is also crucial to rule out experimental artifacts, such as interference of Heliotrine with the assay reagents.

Data Presentation

Table 1: Comparison of Common Cell Viability Assays for Heliotrine Toxicity Screening

Assay	Principle	Advantages	Disadvantages	Typical Wavelength
MTT	Enzymatic reduction of tetrazolium salt by mitochondrial dehydrogenases in viable cells to an insoluble purple formazan.[1][13]	Well-established, cost-effective.[13]	Requires a solubilization step for the formazan crystals, which can be toxic to cells.[1] Potential for interference from reducing agents.[1]	570 nm (formazan), 630 nm (reference).[1]
XTT	Enzymatic reduction of tetrazolium salt by metabolically active cells to a water-soluble orange formazan.[2]	No solubilization step required, making it faster and less prone to cell loss.[2][18] Generally more sensitive than MTT.[2]	More expensive than MTT. Can be affected by phenol red and serum in the medium.	450-500 nm.[19]
LDH	Measurement of lactate dehydrogenase (LDH), a stable cytosolic enzyme, released into the culture medium upon cell lysis.[7][14]	Directly measures cytotoxicity/cell death.[15] Simple and reliable.[14]	Does not measure cytostatic effects. LDH has a finite half-life in culture medium.[7]	490 nm.[6][15]

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Heliotrine Treatment: Prepare serial dilutions of Heliotrine in culture medium. Remove the old medium from the wells and add 100 µL of the Heliotrine dilutions. Include vehicle control (medium with the solvent used for Heliotrine) and untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for 4 hours at 37°C in a 5% CO₂ incubator, protected from light.

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of MTT solvent (e.g., DMSO or a solution of 0.01 M HCl in isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[20] Measure the absorbance at 570 nm using a microplate reader.[20]

Protocol 2: XTT Cell Viability Assay

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT protocol.

• Reagent Preparation: Immediately before use, prepare the activated XTT solution by mixing the XTT reagent and the activation reagent according to the manufacturer's instructions (e.g., add 0.1 mL of activation reagent to 5.0 mL of XTT reagent for one 96-well plate).

• XTT Addition: Add 50 µL of the activated XTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C in a 5% CO₂ incubator, or until a visible color change is observed.

• Absorbance Measurement: Gently shake the plate and measure the absorbance between 450-500 nm using a microplate reader.[19]

Protocol 3: LDH Cytotoxicity Assay

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT protocol. Set up additional control wells:

  • Spontaneous LDH release: Untreated cells.

  • Maximum LDH release: Untreated cells treated with a lysis solution (provided in the kit) 45 minutes before the end of the incubation period.[20]

  • Background control: Medium only.[20]

• Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes.[20]

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[20] Add 50 µL of the LDH assay reaction mixture to each well.[20]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[20]

• Stop Reaction: Add 50 µL of the stop solution to each well.[20]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[20]

• Calculation: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

Visualizations

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. Introduction to XTT assays for cell-viability assessment | Abcam [abcam.com]
• 3. e-roj.org [e-roj.org]
• 4. CyQUANT XTT Cell Viability Assay Protocol | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. cellbiologics.com [cellbiologics.com]
• 7. LDH cytotoxicity assay [protocols.io]
• 8. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. The Effect of Heliotrine, a Pyrrolizidine Alkaloid, on Human Liver Cells in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optimization of the tetrazolium dye (MTT) colorimetric assay for cellular growth and viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 15. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 16. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 18. home.sandiego.edu [home.sandiego.edu]
• 19. merckmillipore.com [merckmillipore.com]
• 20. benchchem.com [benchchem.com]

Technical Support Center: Heliotrine Solubility in Aqueous Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility issues with Heliotrine in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the aqueous solubility of Heliotrine?

A1: Heliotrine, a pyrrolizidine alkaloid, generally exhibits low solubility in neutral aqueous solutions. Its N-oxide form is significantly more water-soluble.[1][2][3][4] The solubility of pyrrolizidine alkaloids is pH-dependent.

Q2: What is the recommended solvent for preparing a stock solution of Heliotrine?

A2: For preparing a high-concentration stock solution, Dimethyl Sulfoxide (DMSO) is commonly used.[5] For certain applications, acidified water or alcohol (methanol or ethanol) can also be effective in dissolving Heliotrine by forming a more soluble salt.[6]

Q3: How does pH affect the solubility of Heliotrine?

A3: As a basic compound, Heliotrine's solubility in aqueous solutions is significantly increased under acidic conditions (lower pH).[6] The protonation of the nitrogen atom in the pyrrolizidine structure in an acidic environment leads to the formation of a more water-soluble salt.

Q4: Can co-solvents be used to improve the solubility of Heliotrine in aqueous solutions?

A4: Yes, water-miscible organic solvents such as ethanol, methanol, and acetonitrile can be used as co-solvents to enhance the solubility of Heliotrine.[1] However, it is crucial to consider the potential toxicity and effects of the co-solvent on the experimental system, especially in cell-based assays where the concentration of the organic solvent should be kept low (typically below 0.5% for DMSO).[7]

Q5: Are there other methods to enhance the aqueous solubility of Heliotrine?

A5: Yes, complexation with cyclodextrins is a widely used technique to improve the aqueous solubility of poorly soluble compounds.[8][9][10][11][12][13] Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules like Heliotrine within their cavity, thereby increasing their solubility in water.

Troubleshooting Guide

Issue 1: Heliotrine powder is not dissolving in water or buffer.

Possible Cause: Heliotrine has low intrinsic solubility in neutral aqueous solutions.

Solutions:

• pH Adjustment: Lower the pH of your aqueous solution. As a basic alkaloid, Heliotrine's solubility increases significantly in acidic conditions.

• Co-solvents: Prepare a concentrated stock solution in an appropriate organic solvent like DMSO and then dilute it into your aqueous experimental medium.

• Warming: Gentle warming and sonication can aid in the dissolution process. However, be cautious about the thermal stability of Heliotrine.

Issue 2: Precipitation occurs when diluting a DMSO stock solution of Heliotrine into an aqueous buffer.

Possible Cause: The concentration of Heliotrine in the final aqueous solution exceeds its solubility limit in that specific buffer system. The final concentration of DMSO may also not be sufficient to maintain solubility.

Solutions:

• Lower the Final Concentration: Reduce the final concentration of Heliotrine in your working solution.

• Increase Co-solvent Concentration: If your experimental system allows, slightly increasing the final percentage of the organic co-solvent (e.g., DMSO, ethanol) might help. Always consider the tolerance of your assay to the solvent.

• Use a Different Dilution Method: Instead of a single large dilution step, try adding the stock solution dropwise to the vigorously stirred aqueous buffer.

• Employ Cyclodextrins: Pre-dissolving a suitable cyclodextrin in your aqueous buffer before adding the Heliotrine stock solution can help maintain its solubility.

Issue 3: Inconsistent experimental results are observed, possibly due to solubility issues.

Possible Cause: Heliotrine may be precipitating out of the solution over time during the experiment, especially with changes in temperature or if the initial solution was supersaturated.

Solutions:

• Solubility Check: Before starting your main experiment, perform a preliminary solubility test to determine the approximate solubility of Heliotrine under your specific experimental conditions (buffer, temperature, etc.).

• Visual Inspection: Regularly inspect your experimental solutions for any signs of precipitation.

• Use of Surfactants: In some non-cell-based assays, a low concentration of a non-ionic surfactant can help maintain the solubility of hydrophobic compounds. Compatibility with your specific experiment must be verified.

Data Presentation

Table 1: Physicochemical Properties of Heliotrine

Property	Value	Source
Molecular Formula	C₁₆H₂₇NO₅	[14]
Molecular Weight	313.39 g/mol	[14]
Appearance	Crystalline solid	N/A

Table 2: Solubility of Structurally Similar Pyrrolizidine Alkaloids

Compound	Solvent	Solubility	Source
Lasiocarpine	Water	< 0.1 mg/mL at 20°C	[1]
Lasiocarpine	Water	6.754 g/L (temperature not stated)	[7]
Monocrotaline	PBS	4.17 mg/mL (with sonication and warming)	[15]
Monocrotaline	Saline with 1% DMSO	≥ 0.5 mg/mL	[15]

Note: Specific quantitative solubility data for Heliotrine in various aqueous systems is limited in publicly available literature. The data for lasiocarpine and monocrotaline, structurally related pyrrolizidine alkaloids, are provided for reference.

Experimental Protocols

Protocol 1: Preparation of a Heliotrine Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of Heliotrine for subsequent dilution into aqueous media.

Materials:

• Heliotrine powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Methodology:

• Accurately weigh the desired amount of Heliotrine powder in a sterile vial.

• Calculate the required volume of DMSO to achieve the target stock concentration (e.g., 10 mM or 50 mM).

• Add the calculated volume of DMSO to the vial containing the Heliotrine powder.

• Vortex the vial vigorously for 1-2 minutes to facilitate dissolution.

• If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Enhancing Aqueous Solubility of Heliotrine using pH Adjustment

Objective: To prepare an aqueous solution of Heliotrine by leveraging its increased solubility at acidic pH.

Materials:

• Heliotrine powder

• Sterile deionized water or buffer of choice

• Dilute hydrochloric acid (HCl) or other suitable acid

• pH meter

• Stir plate and stir bar

Methodology:

• Add the desired amount of Heliotrine powder to a volume of sterile water or buffer.

• While stirring, slowly add dilute HCl dropwise to the suspension.

• Monitor the pH of the solution continuously with a calibrated pH meter.

• Continue adding acid until the Heliotrine powder completely dissolves. Note the final pH.

• Adjust the final volume with additional water or buffer to achieve the desired concentration.

• Sterile-filter the final solution if required for the application.

Protocol 3: Enhancing Aqueous Solubility of Heliotrine using β-Cyclodextrin

Objective: To improve the aqueous solubility of Heliotrine by forming an inclusion complex with β-cyclodextrin.

Materials:

• Heliotrine powder or a concentrated stock solution in a minimal amount of organic solvent (e.g., ethanol).

• β-Cyclodextrin

• Aqueous buffer of choice (e.g., Phosphate Buffered Saline - PBS)

• Stir plate and stir bar

Methodology:

• Prepare a solution of β-cyclodextrin in the desired aqueous buffer (e.g., 10 mM β-cyclodextrin in PBS). Gentle warming and stirring may be necessary to fully dissolve the β-cyclodextrin.

• Once the β-cyclodextrin solution is clear, add the Heliotrine (either as a powder or from a concentrated stock solution) to this solution while stirring.

• Continue to stir the mixture at room temperature for several hours (e.g., 4-24 hours) to allow for the formation of the inclusion complex.

• After the incubation period, centrifuge the solution at high speed (e.g., >10,000 x g) for 15 minutes to pellet any undissolved compound.

• Carefully collect the supernatant containing the solubilized Heliotrine-cyclodextrin complex. The concentration of the solubilized compound can be determined using a suitable analytical method like HPLC or UV-Vis spectroscopy with a standard curve.

Visualizations

Caption: Experimental workflow for solubilizing Heliotrine.

Caption: Troubleshooting workflow for Heliotrine precipitation.

References

• 1. Lasiocarpine | C21H33NO7 | CID 5281735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pyrrolizidine alkaloids (EHC 80, 1988) [inchem.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. lasiocarpine | 303-34-4 [chemicalbook.com]
• 8. Cyclodextrins for the Delivery of Bioactive Compounds from Natural Sources: Medicinal, Food and Cosmetics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics [mdpi.com]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 15. file.medchemexpress.com [file.medchemexpress.com]

Calibration curve problems in Heliotrine quantitative analysis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the quantitative analysis of Heliotrine, with a specific focus on calibration curve-related issues.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your analysis.

Question: Why is my calibration curve for Heliotrine showing poor linearity (R² value < 0.99)?

Answer:

Poor linearity in your calibration curve can stem from several factors, from standard preparation to instrument settings. Below is a systematic guide to troubleshoot this issue.

Possible Causes and Solutions:

• Inaccurate Standard Preparation: Errors in serial dilutions are a common source of non-linearity.

  • Solution: Prepare fresh calibration standards, giving meticulous attention to weighing and dilution steps. Instead of serial dilutions from a single stock, consider preparing standards independently from a primary stock solution to avoid cumulative errors.[1] Ensure the solvent used for dilution is appropriate for Heliotrine and will not cause solubility issues.[1]

• Detector Saturation: At high concentrations, the detector response may no longer be proportional to the analyte concentration.

  • Solution: Extend the calibration curve to include lower concentration points or dilute your higher concentration standards. If saturation is persistent, you may need to adjust the detector settings or use a different quantification ion.[1][2]

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of Heliotrine, leading to signal suppression or enhancement and affecting linearity.[2][3][4][5]

  • Solution: The use of matrix-matched calibration curves is highly recommended.[4][6][7] This involves preparing your calibration standards in a blank matrix extract that is free of the analyte. Additionally, improve your sample cleanup procedure using techniques like Solid-Phase Extraction (SPE) to remove interfering components.[4][6]

• Inappropriate Regression Model: Forcing a linear regression through a dataset that is inherently non-linear will result in a poor fit.

  • Solution: While linear regression is common, some assays may exhibit non-linear behavior.[2] Consider using a quadratic (second-order polynomial) regression model, which can sometimes better represent the concentration-response relationship in LC-MS/MS analysis.[2] Ensure you have a sufficient number of data points (minimum of three for a quadratic fit) to justify a non-linear model.[2]

Question: My calibration curve has a significant non-zero intercept. What does this indicate and how can I fix it?

Answer:

A significant non-zero intercept in your calibration curve can indicate the presence of contamination or interference.

Possible Causes and Solutions:

• Contamination: The blank sample (matrix and solvent without the analyte) may be contaminated with Heliotrine.

  • Solution: Scrutinize all solvents, reagents, and labware for potential sources of contamination. Prepare a fresh blank and re-inject.

• Interfering Substances: A component in the blank matrix may be co-eluting with Heliotrine and producing a signal at the same mass transition.

  • Solution: Review your chromatographic method to improve the separation of Heliotrine from interfering peaks. Adjusting the gradient or changing the stationary phase of the column could be beneficial.[6] Also, ensure your mass spectrometer settings (precursor and product ions) are highly specific to Heliotrine.[8]

• Forcing Zero Intercept: Deciding whether to force the calibration curve through the origin is a critical choice.

  • Solution: This decision should be made during method validation based on pooled data from multiple calibration curves.[9] Forcing a curve through zero when a natural intercept exists can lead to significant errors, especially at lower concentrations.[9] If the intercept is consistently present and not due to contamination, it may be an inherent feature of the assay, and forcing it to zero would be inappropriate.

Frequently Asked Questions (FAQs)

What are typical calibration curve parameters for Heliotrine analysis by LC-MS/MS?

While specific parameters can vary between instruments and matrices, the following table summarizes typical values reported for pyrrolizidine alkaloids, including Heliotrine.

Parameter	Typical Value/Range	Notes
Linearity (R²)	> 0.99	A quadratic fit with a 1/x weighting factor is often used.[8]
Linear Range	0.5 - 250 µg/kg	This can be adjusted based on the expected concentration in samples.
Limit of Detection (LOD)	0.015 - 0.75 µg/kg	Highly dependent on the matrix and instrument sensitivity.[10][11]
Limit of Quantification (LOQ)	0.05 - 2.5 µg/kg	The lowest concentration that can be measured with acceptable precision and accuracy.[10][11]

How should I prepare my calibration standards for Heliotrine analysis?

Proper preparation of calibration standards is crucial for accurate quantification.

• Stock Solution: Prepare a primary stock solution of Heliotrine in a suitable solvent like methanol or acetonitrile at a concentration of approximately 0.1 mg/mL.[7]

• Working Solutions: Create a mixed standard working solution from the primary stock, which can then be used to prepare the individual calibration points through serial or independent dilutions.[7][10]

• Matrix-Matching: Whenever possible, prepare the final calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your unknown samples.[6][7] This helps to compensate for matrix effects.[4]

What are the common mass transitions for Heliotrine in positive ESI mode?

For Heliotrine, a common precursor ion is its protonated molecule [M+H]⁺. A reported mass transition that can be used as a starting point for optimization is m/z 314.2 > 120.1.[6] However, it is essential to optimize these transitions on your specific instrument.

Experimental Protocols

General Protocol for Heliotrine Extraction and SPE Cleanup

This protocol provides a general procedure for the extraction and cleanup of Heliotrine from plant material, which can be adapted for other matrices.

• Extraction:

  • Weigh 2.0 g of the homogenized sample into a centrifuge tube.

  • Add 20 mL of an acidic aqueous solution (e.g., 0.05 M H₂SO₄ in 50% methanol).[6][7]

  • Vortex for 1 minute and shake for 1 hour, or sonicate for 15 minutes.[6][7]

  • Centrifuge the sample at 4000 rpm for 10 minutes.[6]

  • Collect the supernatant. Repeat the extraction on the pellet for exhaustive extraction.

• Solid-Phase Extraction (SPE) Cleanup:

  • Cartridge: Cation exchange SPE cartridges (e.g., Oasis MCX) are effective for pyrrolizidine alkaloids.[6]

  • Conditioning: Condition the SPE cartridge with 5 mL of methanol, followed by 5 mL of water.[6][7]

  • Loading: Load the acidic extract onto the cartridge.

  • Washing: Wash the cartridge with 5 mL of 2% formic acid in water, followed by 5 mL of methanol to remove interferences.[6]

  • Elution: Elute Heliotrine and other PAs with 5 mL of 5% ammonium hydroxide in methanol.[6]

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase.[6]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Matrix effects and selectivity issues in LC-MS-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. benchchem.com [benchchem.com]
• 7. bfr.bund.de [bfr.bund.de]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Toxicity of Heliotrine and Other Pyrrolizidine Alkaloids: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the relative toxicity of pyrrolizidine alkaloids (PAs) is critical for risk assessment and the development of potential therapeutics. This guide provides an objective comparison of the toxicity of heliotrine with other PAs, supported by experimental data, detailed methodologies, and pathway visualizations.

Pyrrolizidine alkaloids are a large class of natural toxins produced by numerous plant species, with their toxicity primarily linked to metabolic activation in the liver. The resulting reactive pyrrolic esters can cause significant cellular damage, leading to hepatotoxicity, genotoxicity, and carcinogenicity. The toxicity of these compounds is highly dependent on their chemical structure.

Quantitative Comparison of Pyrrolizidine Alkaloid Toxicity

The toxicity of PAs varies significantly based on their structure, particularly the nature of the necine base and the esterification of the hydroxyl groups. Generally, diester PAs exhibit greater toxicity than monoester PAs like heliotrine. The following tables summarize the comparative cytotoxicity and genotoxicity of heliotrine and other selected PAs from in vitro studies using metabolically competent human liver cell lines.

Cytotoxicity Data

The half-maximal effective concentration (EC50) values are a measure of the concentration of a substance that induces a response halfway between the baseline and maximum after a specified exposure time. Lower EC50 values indicate higher cytotoxicity.

Pyrrolizidine Alkaloid	Chemical Structure	Cell Line	Exposure Time	EC50 (µM)	Relative Cytotoxicity Ranking
Heliotrine	Monoester	HepG2-CYP3A4	72h	~50	Moderate
Lasiocarpine	Open Diester	HepG2-CYP3A4	72h	~2	High
Retrorsine	Cyclic Diester	HepG2-CYP3A4	72h	~5	High
Riddelliine	Cyclic Diester	HepG2-CYP3A4	72h	~10	High
Monocrotaline	Cyclic Diester	HepG2-CYP3A4	72h	~250	Low
Lycopsamine	Monoester	HepG2-CYP3A4	72h	>500	Very Low
Indicine	Monoester	HepG2-CYP3A4	72h	>500	Very Low

Data compiled from studies in metabolically competent human liver cancer cells.[1][2]

Genotoxicity Data

Benchmark Dose Level (BMDL) values are derived from dose-response modeling and represent the dose that produces a predetermined change in the response rate of an adverse effect. Lower BMDL values indicate higher genotoxic potency. The data below is based on the induction of γH2AX, a marker for DNA double-strand breaks.

Pyrrolizidine Alkaloid	Chemical Structure	Cell Line	BMDL (µM) for γH2AX induction	Relative Genotoxicity Ranking
Heliotrine	Monoester	HepG2-CYP3A4	~10	High (among monoesters)
Retrorsine	Cyclic Diester	HepG2-CYP3A4	0.14	Very High
Seneciphylline	Cyclic Diester	HepG2-CYP3A4	0.14	Very High
Lasiocarpine	Open Diester	HepG2-CYP3A4	~1.3	High
Riddelliine	Cyclic Diester	Primary Human Hepatocytes	<7	High
Monocrotaline	Cyclic Diester	Primary Human Hepatocytes	<7	Moderate
Europine	Monoester	HepG2-CYP3A4	~62	Low
Lycopsamine	Monoester	HepG2-CYP3A4	~62	Low

Data compiled from studies in metabolically competent human liver cancer cells and primary human hepatocytes.[2][3] Among the monoesters, heliotrine and indicine displayed the highest genotoxicity.[2][3]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the quantitative data tables.

Cell Culture and Treatment

• Cell Lines: Human hepatoma HepG2 cells overexpressing cytochrome P450 3A4 (HepG2-CYP3A4) and primary human hepatocytes (PHH) were used. These cells are metabolically competent and can activate PAs.

• Culture Conditions: Cells were maintained in appropriate culture media supplemented with fetal bovine serum and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• PA Treatment: Cells were treated with varying concentrations of individual PAs for 24 to 72 hours. A solvent control (e.g., DMSO) was used as a negative control.

Cytotoxicity Assay (Cell Viability)

• Method: Cell viability was assessed using a resazurin-based assay. Resazurin is a blue, non-fluorescent dye that is reduced to the pink, highly fluorescent resorufin by metabolically active cells.

• Procedure:

  • After PA treatment, the culture medium was replaced with a medium containing resazurin.

  • Cells were incubated for a further 2-4 hours.

  • Fluorescence was measured using a microplate reader at an excitation wavelength of 560 nm and an emission wavelength of 590 nm.

  • Cell viability was expressed as a percentage of the solvent-treated control cells.

  • EC50 values were calculated from the concentration-response curves.

Genotoxicity Assays

• Principle: This assay detects DNA single- and double-strand breaks, and alkali-labile sites. Damaged DNA migrates further in an electric field, forming a "comet" shape.

• Procedure:

  • Cells were harvested and embedded in low-melting-point agarose on a microscope slide.

  • The slides were immersed in a lysis solution to remove cell membranes and proteins.

  • The slides were then placed in an electrophoresis tank with an alkaline buffer (pH > 13) to unwind the DNA.

  • Electrophoresis was performed to separate the damaged DNA from the intact nuclear DNA.

  • The DNA was stained with a fluorescent dye (e.g., SYBR Green) and visualized using a fluorescence microscope.

  • The extent of DNA damage was quantified by measuring the percentage of DNA in the comet tail.

• Principle: This method detects the phosphorylation of histone H2AX (γH2AX) and the accumulation of the tumor suppressor protein p53, both of which are key events in the DNA damage response.

• Procedure:

  • Following PA treatment, total protein was extracted from the cells.

  • Protein concentration was determined using a BCA protein assay.

  • Equal amounts of protein were separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins were transferred to a polyvinylidene difluoride (PVDF) membrane.

  • The membrane was blocked and then incubated with primary antibodies specific for γH2AX and p53.

  • After washing, the membrane was incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

  • Band intensities were quantified using densitometry software.

Signaling Pathways and Mechanisms of Toxicity

The toxicity of PAs is initiated by their metabolic activation to reactive pyrrolic metabolites, which can then induce cellular damage through various mechanisms.

Metabolic Activation of Pyrrolizidine Alkaloids

The primary mechanism of PA-induced toxicity involves their bioactivation by cytochrome P450 enzymes (primarily CYP3A4) in the liver.[4][5] This process converts the parent PA into a highly reactive dehydropyrrolizidine alkaloid (dehydro-PA). These electrophilic metabolites can readily form adducts with cellular macromolecules like DNA and proteins, leading to cellular dysfunction.[4]

Metabolic activation of pyrrolizidine alkaloids.

DNA Damage Response and Apoptosis

The formation of DNA adducts by reactive PA metabolites triggers the DNA Damage Response (DDR) pathway. This involves the activation of sensor proteins that recognize the DNA lesions, leading to the phosphorylation of H2AX (forming γH2AX) and the accumulation and activation of p53.[3] Activated p53 can then induce cell cycle arrest to allow for DNA repair, or if the damage is too severe, initiate apoptosis (programmed cell death), often through the mitochondrial pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery | springermedizin.de [springermedizin.de]
• 3. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Metabolic Toxification of 1,2-Unsaturated Pyrrolizidine Alkaloids Causes Human Hepatic Sinusoidal Obstruction Syndrome: The Update - PMC [pmc.ncbi.nlm.nih.gov]

Heliotrine vs. Lasiocarpine: A Comparative Pharmacokinetic Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of two structurally related pyrrolizidine alkaloids (PAs), heliotrine and lasiocarpine. PAs are a class of natural compounds found in numerous plant species, with some exhibiting significant toxicity, including hepatotoxicity and carcinogenicity. Understanding their pharmacokinetic properties—absorption, distribution, metabolism, and excretion (ADME)—is crucial for assessing their toxic potential and for the development of any potential therapeutic applications. This document summarizes key pharmacokinetic data from a comparative study in rats and outlines the experimental methodologies employed.

Quantitative Pharmacokinetic Data

A comparative study in male rats revealed significant differences in the pharmacokinetic behaviors of heliotrine (a monoester PA) and lasiocarpine (an open-chain diester PA) following both intravenous and oral administration.[1] The key pharmacokinetic parameters are summarized in the table below.

Pharmacokinetic Parameter	Heliotrine	Lasiocarpine	Administration Route & Dose
Cmax (ng/mL)	320 ± 26	51.7 ± 22.5	Oral (10 mg/kg)
AUC0-t (ng/mL·h)	170 ± 5	336 ± 26	Intravenous (1 mg/kg)
AUC0-t (ng/mL·h)	396 ± 18	18.2 ± 3.8	Oral (10 mg/kg)
Absolute Oral Bioavailability (%)	23.3	0.5	N/A

Data sourced from a comparative pharmacokinetic study in rats.[1]

The data clearly indicates that heliotrine has a significantly higher oral bioavailability compared to lasiocarpine.[1] Following oral administration, the maximum plasma concentration (Cmax) and the total drug exposure over time (AUC0-t) were substantially greater for heliotrine.[1] Conversely, after intravenous administration, the systemic exposure to lasiocarpine was higher than that of heliotrine.[1]

Experimental Protocols

The pharmacokinetic data presented above was obtained through a series of well-defined experimental procedures. The following sections detail the methodologies for animal studies and bioanalytical quantification.

Animal Pharmacokinetic Study Protocol

1. Animal Model:

• Species: Male Sprague-Dawley rats.

• Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and have free access to standard chow and water. They are acclimated to the housing conditions for at least one week prior to the experiment.

• Fasting: Animals are fasted overnight before oral administration and for two hours post-dosing.

2. Drug Administration:

• Intravenous (IV) Administration: A solution of heliotrine or lasiocarpine is administered as a single bolus injection via the tail vein. The typical dose is 1 mg/kg body weight.

• Oral (PO) Administration: The compounds are administered via oral gavage. A common dosage is 10 mg/kg body weight.

3. Blood Sampling:

• Blood samples (approximately 0.3 mL) are collected from the jugular vein or tail vein at predetermined time points (e.g., 0, 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-administration.

• Blood is collected into heparinized tubes and centrifuged to separate the plasma.

• Plasma samples are stored at -80°C until analysis.

Bioanalytical Method: LC-MS/MS for Quantification

1. Sample Preparation:

• Protein Precipitation: To a 50 µL aliquot of plasma, 150 µL of a precipitating agent (e.g., acetonitrile containing an internal standard) is added to precipitate plasma proteins.

• Centrifugation: The mixture is vortexed and then centrifuged at high speed (e.g., 13,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Collection: The clear supernatant is transferred to a clean tube for analysis.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis:

• Chromatographic Separation: The prepared sample is injected onto a liquid chromatography system. A C18 analytical column is commonly used for separation. The mobile phase typically consists of a gradient of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid).

• Mass Spectrometric Detection: The eluent from the LC column is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Quantification: The analytes are quantified using multiple reaction monitoring (MRM), where specific precursor-to-product ion transitions for heliotrine, lasiocarpine, and the internal standard are monitored. A calibration curve is generated using standards of known concentrations to determine the concentration of the analytes in the plasma samples.

Metabolic Pathways and Bioactivation

The toxicity of many pyrrolizidine alkaloids, including heliotrine and lasiocarpine, is dependent on their metabolic activation in the liver.[2][3] This process is primarily mediated by cytochrome P450 (CYP) enzymes.[4] The bioactivation pathway leads to the formation of highly reactive pyrrolic metabolites, specifically dehydropyrrolizidine alkaloids (DHPAs).[2][5] These reactive metabolites can bind to cellular macromolecules such as DNA and proteins, leading to cytotoxicity and genotoxicity.[2][6] Detoxification of these reactive intermediates can occur through conjugation with glutathione (GSH).[2][5]

Metabolic activation and detoxification pathway of pyrrolizidine alkaloids.

Experimental Workflow: Pharmacokinetic Study

The following diagram illustrates the typical workflow for a comparative pharmacokinetic study of heliotrine and lasiocarpine in a rat model.

Workflow for a comparative pharmacokinetic study.

References

• 1. Comparative Pharmacokinetic Study of Two Pyrrolizidine Alkaloids Lasiocarpine and Heliotrine in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of HPLC-UV and LC-MS/MS for Heliotrine Analysis

Introduction

Heliotrine is a pyrrolizidine alkaloid (PA), a class of natural toxins produced by various plant species.[1] Due to its potential hepatotoxicity, genotoxicity, and carcinogenicity, the presence of heliotrine in food, animal feed, and herbal products is a significant safety concern.[1][2] Accurate and sensitive analytical methods are crucial for the quantification of heliotrine to ensure regulatory compliance and protect public health. This guide provides an objective comparison of two common analytical techniques used for this purpose: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The comparison is supported by experimental data and detailed protocols to assist researchers, scientists, and drug development professionals in selecting the appropriate method for their needs.

Methodology Comparison: Principles and Performance

The choice between HPLC-UV and LC-MS/MS for heliotrine analysis depends on factors such as required sensitivity, specificity, sample matrix complexity, and available instrumentation.[1]

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a robust and widely used chromatographic technique. Separation is achieved based on the differential partitioning of the analyte between a stationary phase (the column) and a liquid mobile phase. Detection relies on the principle that the analyte absorbs light at a specific wavelength in the UV-visible spectrum.

However, a significant limitation for analyzing PAs like heliotrine is the lack of strong chromophores in their structures, which can result in a high limit of detection (LOD).[3] While cost-effective for screening and quantifying higher concentrations, HPLC-UV is susceptible to interference from co-eluting matrix components, which can lead to inaccurate results or false positives.[4]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for trace-level analysis of PAs.[4] It couples the powerful separation capabilities of liquid chromatography with the high sensitivity and specificity of tandem mass spectrometry. After chromatographic separation, the analyte is ionized (e.g., via electrospray ionization - ESI) and detected based on its unique mass-to-charge ratio (m/z).[5]

In tandem MS, a specific precursor ion for heliotrine is selected, fragmented, and one or more characteristic product ions are monitored. This process, known as Multiple Reaction Monitoring (MRM), provides unambiguous identification and quantification, even in complex matrices.[4] The use of isotope-labeled internal standards can effectively compensate for matrix effects, which are known to cause signal suppression or enhancement.[4]

Quantitative Data Presentation

The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS/MS for the analysis of heliotrine and other structurally similar pyrrolizidine alkaloids.

Performance Parameter	HPLC-UV	LC-MS/MS	Key Considerations
Limit of Detection (LOD)	10 - 25 ng on-column[4]; ~1 µg/mL[6]	0.005 - 0.75 µg/kg[2][4][7]	LC-MS/MS is significantly more sensitive, making it suitable for trace-level detection required by food safety regulations.[2][4]
Limit of Quantification (LOQ)	2 - 5 µg/mL[6]	0.009 - 6.3 µg/kg[7][8][9]	The lower LOQ of LC-MS/MS allows for accurate quantification at levels relevant to public health risk assessment.[7][9]
Linearity (r²)	> 0.99[4][6]	> 0.99[8][10]	Both methods demonstrate excellent linearity within their respective dynamic ranges.[4][8]
Precision (%RSD)	< 15%[4]	< 15%[2][4]	Both techniques offer acceptable precision for quantitative analysis.[2][4]
Accuracy (Recovery %)	Variable, matrix-dependent	75% - 115%[8][11]	LC-MS/MS with internal standards provides higher accuracy by correcting for matrix effects and procedural losses.[4][8]
Specificity	Moderate to Good	Excellent	HPLC-UV can be prone to co-eluting interferences.[4] LC-MS/MS provides unambiguous identification through mass-to-charge ratio and fragmentation patterns.[3][5]
Matrix Effects	Can be significant	Can be compensated for with internal standards	Isotope-labeled internal standards in LC-MS/MS effectively mitigate matrix-induced signal suppression or enhancement.[4]

Experimental Protocols

Below are representative methodologies for the analysis of heliotrine. These protocols should be optimized and validated for specific sample matrices and instrumentation.

Sample Preparation (Applicable to both methods)

A common extraction and cleanup procedure is employed for isolating PAs from complex matrices like honey, tea, or plant material.

• Extraction:

  • Weigh 1-2 grams of the homogenized sample into a centrifuge tube.[1]

  • Add 20 mL of an acidic extraction solution (e.g., 0.05 M sulfuric acid or 2% formic acid in water).[1][10]

  • Sonicate for 15-30 minutes or vortex thoroughly.[1]

  • Centrifuge at 4000 rpm for 10 minutes and collect the supernatant.[1]

  • It is recommended to repeat the extraction on the remaining solid pellet and combine the supernatants to ensure quantitative recovery.[1]

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a cation-exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by acidified water.[1]

  • Load the combined acidic extract onto the cartridge.

  • Wash the cartridge with water to remove polar interferences, followed by methanol to remove non-polar interferences.

  • Elute the PAs, including heliotrine, with an ammoniated methanol solution (e.g., 5% ammonium hydroxide in methanol).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase for analysis.

HPLC-UV Method

• HPLC System: A standard HPLC system with a UV or Photodiode Array (PDA) detector.

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).[12]

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., ammonium acetate) and a polar organic solvent like acetonitrile or methanol.[12][13]

• Flow Rate: 1.0 mL/min.[12]

• Column Temperature: 30-40 °C.[12][14]

• Detection Wavelength: Typically set between 220 nm and 260 nm, as alkaloids often exhibit UV absorbance in this range.[6]

• Injection Volume: 10-20 µL.

• Quantification: Based on a calibration curve generated from the peak areas of heliotrine standards of known concentrations.

LC-MS/MS Method

• LC System: An ultra-high-performance liquid chromatography (UHPLC) system is preferred for better resolution and faster analysis times.[2]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Column: Reversed-phase C18 or similar column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile or methanol (B).[15]

• Flow Rate: 0.3 - 0.5 mL/min.[15]

• Ionization Mode: ESI in positive mode is typically used for PAs as they readily form [M+H]⁺ ions.[5]

• Detection Mode: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for heliotrine must be optimized. For example, characteristic fragments for retronecine-type PAs often include m/z 138, 120, and 94.[5]

• Quantification: Based on the peak area ratio of the analyte to an internal standard, plotted against the concentration of calibration standards. This approach corrects for matrix effects and variations in instrument response.[4]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the cross-validation of HPLC-UV and LC-MS/MS methods for heliotrine analysis.

Caption: Workflow for the analysis and cross-validation of Heliotrine using HPLC-UV and LC-MS/MS.

Conclusion

The choice between HPLC-UV and LC-MS/MS for the analysis of heliotrine is dictated by the specific analytical requirements.

• HPLC-UV is a viable, cost-effective option for preliminary screening, analysis of less complex matrices, or for samples where heliotrine concentrations are expected to be high. Its primary drawbacks are lower sensitivity and susceptibility to matrix interferences.[4]

• LC-MS/MS is the unequivocally superior method for regulatory compliance, food safety testing, and toxicological research.[4] Its high sensitivity, specificity, and ability to overcome complex matrix effects ensure accurate and reliable quantification of heliotrine at the trace levels necessary for risk assessment.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchprofiles.library.pcom.edu [researchprofiles.library.pcom.edu]
• 4. benchchem.com [benchchem.com]
• 5. repository.up.ac.za [repository.up.ac.za]
• 6. A reversed-phase HPLC-UV method developed and validated for simultaneous quantification of six alkaloids from Nicotiana spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow’s milk - PMC [pmc.ncbi.nlm.nih.gov]
• 8. shimadzu.com [shimadzu.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. HPLC-UV Method Development and Validation to Monitor Difluprednate Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Development and Validation of Stability Indicating Uv and Rp-Hplc Method for the Estimation of Flupritine Maleate in Bulk and Formulations – Oriental Journal of Chemistry [orientjchem.org]
• 15. Identification of pyrrolizidine alkaloids and flavonoid glycosides through HR-LCMS/MS analysis, biological screening, DFT and molecular docking studies on <i>Heliotropium dasycarpum</i> Ledeb. - Arabian Journal of Chemistry [arabjchem.org]

Unraveling the Genotoxic Threat: A Comparative Analysis of Heliotrine and Its Metabolites

For Immediate Release

A deep dive into the genotoxic potential of the pyrrolizidine alkaloid Heliotrine and its metabolic derivatives reveals a complex picture of bioactivation and DNA damage. This guide provides researchers, scientists, and drug development professionals with a comparative analysis of their genotoxic capabilities, supported by experimental data and detailed methodologies.

Heliotrine, a naturally occurring pyrrolizidine alkaloid (PA) found in various plant species, is a known hepatotoxin. Its toxicity, however, is not direct. It requires metabolic activation in the liver to exert its harmful effects. This process transforms Heliotrine into highly reactive metabolites that can bind to cellular macromolecules, including DNA, leading to genotoxicity and potentially carcinogenesis. Understanding the comparative genotoxic potential of Heliotrine and its primary metabolites is crucial for risk assessment and the development of potential mitigation strategies.

Metabolic Activation: The Genesis of Genotoxicity

The genotoxicity of Heliotrine is intrinsically linked to its biotransformation by cytochrome P450 enzymes in the liver. This metabolic cascade generates reactive pyrrolic esters, primarily dehydroheliotrine. This highly electrophilic metabolite is considered the primary culprit in initiating DNA damage.

Dehydroheliotrine can be subsequently hydrolyzed to a more stable, yet still reactive, secondary metabolite: (±)-6,7-dihydro-7-hydroxy-1-hydroxymethyl-5H-pyrrolizine (DHP). Both dehydroheliotrine and DHP are capable of forming covalent adducts with DNA bases, a critical step in the initiation of mutagenesis and carcinogenesis. The formation of these DHP-derived DNA adducts is a hallmark of exposure to genotoxic PAs and serves as a key biomarker for assessing their carcinogenic risk.[1][2][3][4][5]

A detoxification pathway also exists, where Heliotrine is converted to Heliotrine N-oxide. While generally considered less toxic and readily excreted, this N-oxidation can be a reversible process, potentially allowing for the regeneration of the parent alkaloid and its subsequent activation to genotoxic metabolites.

Metabolic activation and detoxification pathways of Heliotrine.

Quantitative Comparison of Genotoxic Potential

Direct comparative genotoxicity testing of Heliotrine's unstable primary metabolite, dehydroheliotrine, is technically challenging. However, the genotoxic potential can be inferred from the parent compound's activity and the established role of its metabolites in DNA adduct formation. Recent studies have provided quantitative data on the genotoxicity of Heliotrine using various in vitro assays.

The following tables summarize the available quantitative data for Heliotrine. The genotoxic potential of dehydroheliotrine and DHP is primarily attributed to their ability to form DHP-derived DNA adducts, which is a critical initiating event in PA-induced carcinogenicity. While direct comparative dose-response data from genotoxicity assays for the metabolites are limited, their high reactivity with DNA strongly suggests a significant genotoxic potential.

Table 1: In Vitro Genotoxicity of Heliotrine

Assay	Cell Line	Endpoint	Result	Benchmark Dose (BMD) / Effective Concentration
Alkaline Comet Assay	HepG2-CYP3A4	DNA Strand Breaks (Olive Tail Moment)	Positive	Significant increase at 10 µM
γH2AX Assay	HepG2-CYP3A4	DNA Double-Strand Breaks	Positive	BMDL: 6.2 - 62 µM (for monoesters)
p53 Activation Assay	HepG2-CYP3A4	DNA Damage Response	Positive	Data not specified
Micronucleus Assay	Human Hepatoma Cells (HepG2)	Chromosomal Damage	Positive	Data not specified

Data sourced from a study by Rutz et al. (2023) and other supporting literature.

Table 2: Comparative DNA Adduct Formation Potential

Compound	Role in Genotoxicity	DNA Adduct Formation	Relative Potency
Heliotrine	Parent Compound (Pro-genotoxin)	Requires metabolic activation to form DNA-reactive metabolites.	Lower than its reactive metabolites.
Dehydroheliotrine	Primary Reactive Metabolite	Highly electrophilic; directly alkylates DNA to form adducts.	High
DHP	Secondary Reactive Metabolite	Reacts with DNA to form a characteristic set of DHP-derived adducts.	Moderate to High
Heliotrine N-oxide	Detoxification Metabolite	Generally non-reactive with DNA, but can be reduced back to Heliotrine.	Low

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of the key in vitro assays used to assess the genotoxicity of Heliotrine and its metabolites.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is a widely used method to assess chromosomal damage. It detects micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes that have not been incorporated into the daughter nuclei during cell division.

Cell Culture and Treatment: Human hepatoma cells (e.g., HepG2), which are metabolically competent, or other suitable cell lines are cultured in appropriate media. Cells are treated with various concentrations of the test compound (e.g., Heliotrine) for a defined period, typically 24 to 48 hours. A solvent control and a positive control are included. For compounds requiring metabolic activation, a system like rat liver S9 fraction can be incorporated if the cell line lacks sufficient metabolic capacity.

Cytokinesis Block: Cytochalasin B is added to the culture medium to inhibit cytokinesis, resulting in the accumulation of binucleated cells. This allows for the specific analysis of cells that have undergone one nuclear division during the treatment period.

Harvesting and Staining: Cells are harvested, treated with a hypotonic solution, and fixed. The cell suspension is then dropped onto microscope slides. The slides are air-dried and stained with a DNA-specific stain, such as Giemsa or a fluorescent dye like DAPI.

Scoring and Analysis: At least 1000 binucleated cells per concentration are scored for the presence of micronuclei under a microscope. The frequency of micronucleated binucleated cells is calculated. A dose-dependent, statistically significant increase in the frequency of micronucleated cells indicates a positive genotoxic effect.

Alkaline Comet Assay

The alkaline comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.

Cell Preparation and Treatment: A single-cell suspension is prepared from a suitable cell line (e.g., primary hepatocytes or HepG2 cells). The cells are treated with the test compound for a short period (e.g., 1-2 hours).

Embedding in Agarose: The cell suspension is mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal-melting-point agarose.

Lysis: The slides are immersed in a high-salt lysis solution to remove cell membranes and cytoplasm, leaving the nuclear material (nucleoids) embedded in the agarose.

Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA. Electrophoresis is then performed, during which the negatively charged, relaxed DNA fragments migrate from the nucleoid towards the anode, forming a "comet tail."

Staining and Visualization: The slides are neutralized and stained with a fluorescent DNA-binding dye (e.g., SYBR Green or propidium iodide). The comets are visualized using a fluorescence microscope.

Data Analysis: Image analysis software is used to quantify the extent of DNA damage by measuring parameters such as the percentage of DNA in the tail, tail length, and tail moment (a product of tail length and the fraction of DNA in the tail). A dose-dependent increase in these parameters indicates DNA damage.

γH2AX Assay

The γH2AX assay is a sensitive method for detecting DNA double-strand breaks (DSBs), one of the most severe forms of DNA damage. It relies on the immunodetection of the phosphorylated form of the histone variant H2AX (γH2AX), which accumulates at the sites of DSBs.

Cell Culture and Treatment: Cells are cultured on coverslips or in microplates and treated with the test compound.

Fixation and Permeabilization: After treatment, the cells are fixed with a solution like paraformaldehyde and then permeabilized with a detergent (e.g., Triton X-100) to allow antibodies to access the nucleus.

Immunostaining: The cells are incubated with a primary antibody specific for γH2AX, followed by a fluorescently labeled secondary antibody. The cell nuclei are counterstained with a DNA dye such as DAPI.

Microscopy and Image Analysis: The cells are visualized using a fluorescence microscope. The number of distinct fluorescent foci (representing γH2AX accumulation at DSBs) per nucleus is counted.

Data Analysis: A significant, dose-dependent increase in the average number of γH2AX foci per cell indicates the induction of DNA double-strand breaks.

A simplified workflow of the alkaline comet assay.

Conclusion

The genotoxic potential of Heliotrine is a direct consequence of its metabolic activation to reactive pyrrolic metabolites, dehydroheliotrine and DHP. These metabolites are potent DNA-alkylating agents that lead to the formation of DHP-derived DNA adducts, a critical event in the initiation of genotoxicity and carcinogenicity. While quantitative genotoxicity data for the unstable metabolites are scarce, the available data for the parent compound, Heliotrine, combined with the well-established mechanism of DNA adduct formation by its metabolites, provides a strong basis for a comparative assessment of their genotoxic potential. This guide underscores the importance of considering metabolic activation in the toxicological evaluation of pyrrolizidine alkaloids and provides a framework for further research in this critical area of drug development and food safety.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. scitepress.org [scitepress.org]
• 3. Metabolic activation of retronecine and retronecine N-oxide - formation of DHP-derived DNA adducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolic activation of the tumorigenic pyrrolizidine alkaloid, riddelliine, leading to DNA adduct formation in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic formation of DHP-derived DNA adducts from a representative otonecine type pyrrolizidine alkaloid clivorine and the extract of Ligularia hodgsonnii hook - PubMed [pubmed.ncbi.nlm.nih.gov]

Correlation of Heliotrine Toxicity: A Comparative Guide to In Vitro and In Vivo Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the toxicological data for Heliotrine, a pyrrolizidine alkaloid (PA), derived from in vitro and in vivo studies. Understanding the correlation, and the existing gaps, between these two testing paradigms is crucial for accurate risk assessment and the development of predictive toxicological models. This document synthesizes experimental data, details key methodologies, and visualizes the underlying biological and experimental processes.

Introduction to Heliotrine Toxicity

Heliotrine is a naturally occurring pyrrolizidine alkaloid found in various plant species, particularly those belonging to the Boraginaceae, Asteraceae, and Fabaceae families.[1] Like many 1,2-unsaturated PAs, Heliotrine itself is not toxic but becomes a potent toxin after metabolic activation.[2] The primary concern associated with Heliotrine and other toxic PAs is hepatotoxicity, stemming from the formation of reactive metabolites in the liver.[1][3] These metabolites can cause a range of adverse effects, including cytotoxicity, genotoxicity, and carcinogenicity.[1][3] Establishing a clear in vitro-in vivo correlation (IVIVC) is a key goal in toxicology, aiming to use simpler, faster in vitro assays to predict complex in vivo outcomes. However, factors such as absorption, distribution, metabolism, and excretion (ADME) present significant challenges in directly extrapolating in vitro data to whole-organism toxicity.[4]

Mechanism of Action: Metabolic Activation

The toxicity of Heliotrine is intrinsically linked to its bioactivation by cytochrome P450 (CYP) enzymes in the liver.[3] The process transforms Heliotrine into a highly reactive pyrrolic metabolite, dehydroheliotridine (DHH).[3] DHH is an electrophilic agent that readily binds to nucleophilic sites on cellular macromolecules, such as DNA and proteins.[3] This formation of covalent adducts disrupts normal cellular functions, leading to DNA damage, protein dysfunction, inhibition of DNA and RNA synthesis, and ultimately, cell death via apoptosis or necrosis.[3][5]

Metabolic activation of Heliotrine to its toxic metabolite.

Quantitative Toxicity Data

The following tables summarize the available quantitative data from in vitro and in vivo studies to facilitate a direct comparison of Heliotrine's toxic potential in different experimental systems.

In Vitro Toxicity Data

In vitro assays are essential for assessing cytotoxicity (cell death) and genotoxicity (DNA damage) at the cellular level. The half-maximal inhibitory concentration (IC50) is a common metric used to quantify the cytotoxic potential of a compound.

Cell Line	Assay Type	Endpoint	Result	Reference
Chicken Hepatocarcinoma (CRL-2118)	Cytotoxicity	IC50	~73 µg/mL	[6]
Human HepaRG cells	Genotoxicity (γH2AX assay)	Relative Potency	Lower potency compared to lasiocarpine and europine	[7]
RAW 264.7 macrophages	NO Inhibition	IC50	52.4 µM	[8]
Primary Human Hepatocytes (PHH)	Cytotoxicity	Cell Viability	>75% viability at 500 µM (weak cytotoxicity)	[9]

In Vivo Toxicity Data

In vivo studies in animal models provide data on systemic toxicity, including the median lethal dose (LD50), which is the dose required to kill 50% of a test population. These studies also identify target organs for toxicity.

Animal Model	Route of Administration	Endpoint	Result	Target Organs	Reference
Male Wistar Rats	Oral	LD50	510 mg/kg	Liver, Lungs	[10]
Mice	Not Specified	LD50	350 mg/kg	Not Specified	[11]
Rats	28-day feeding study	DNA Damage	Weaker effects compared to senecionine and senkirkine	Liver	[12]
Rats	Intraperitoneal (i.p.)	LD50	300 mg/kg	Not Specified	[13]

In Vitro-In Vivo Correlation (IVIVC) Analysis

A direct quantitative correlation between the in vitro IC50 values and in vivo LD50 values for Heliotrine is challenging to establish based on current literature. In vitro systems, while excellent for mechanistic studies, do not fully replicate the complex ADME processes that occur in a whole organism.[4]

Several key observations can be made:

• Qualitative Consistency: The in vitro findings that Heliotrine is cytotoxic and genotoxic are consistent with the in vivo observations of hepatotoxicity and lung damage.[3][10] The mechanism of toxicity, involving metabolic activation and adduct formation, is supported by both types of studies.[3][8]

• Relative Potency: In vitro assays are effective in ranking the toxic potency of different PAs. Studies consistently show that diester PAs are generally more toxic than monoesters like Heliotrine.[7][14] This relative ranking often corresponds well with in vivo findings.[12]

• Bridging the Gap: Advanced computational methods, such as physiologically-based kinetic (PBK) modeling, are being developed to bridge the gap between in vitro data and in vivo outcomes. These models incorporate ADME parameters to provide more accurate predictions of in vivo toxicity from in vitro results.[15][16]

Conceptual framework of In Vitro-In Vivo Correlation (IVIVC).

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are generalized and should be adapted based on specific cell lines, animal models, and laboratory conditions.

Protocol 1: In Vitro Cell Viability (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cells (e.g., HepG2, primary hepatocytes) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for attachment.[3]

• Compound Treatment: Prepare serial dilutions of Heliotrine in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the Heliotrine solutions. Include a vehicle control (medium with solvent) and an untreated control.[3]

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[3]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.[6]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[11]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the results to determine the IC50 value.

Experimental workflow for the MTT cell viability assay.

Protocol 2: In Vivo Acute Oral Toxicity (Based on OECD Guideline 425)

This study is designed to determine the median lethal dose (LD50) after a single oral administration.

• Animal Selection: Use a single sex of a standard laboratory rodent strain (e.g., male Wistar rats, 8-12 weeks old).[10]

• Acclimatization: Acclimate animals to laboratory conditions for at least 5 days before dosing.

• Dosing Preparation: Prepare Heliotrine in a suitable vehicle (e.g., water, corn oil).

• Initial Dosing: Dose the first animal with a starting dose based on available data (e.g., 50 mg/kg).[10] The animal is fasted prior to dosing.

• Observation: Observe the animal closely for signs of toxicity for the first few hours after dosing and then periodically for up to 14 days. Record all clinical signs, body weight changes, and mortality.

• Sequential Dosing: The dose for the next animal is adjusted up or down depending on the outcome (survival or death) of the previously dosed animal, following the statistical progression of the OECD 425 guideline.[10] This "up-and-down" procedure minimizes the number of animals required.

• Necropsy: Perform a gross necropsy on all animals at the end of the study. Collect relevant tissues (especially liver and lungs) for histopathological examination.

• LD50 Calculation: Calculate the LD50 and its confidence intervals using the maximum likelihood method based on the outcomes of the sequentially dosed animals.[10]

Conclusion

The toxicity of Heliotrine is well-established, with both in vitro and in vivo studies confirming its cytotoxic and genotoxic potential following metabolic activation. While in vitro models provide invaluable data on cellular mechanisms and are useful for ranking the relative potency of PAs, they cannot fully replace in vivo testing due to the absence of complex physiological factors like ADME.[4][17] The observed in vivo LD50 values are the result of these integrated systemic processes. Future research focusing on advanced methodologies like PBK modeling will be critical in improving the correlation between in vitro findings and in vivo toxicity, ultimately enhancing the predictive power of non-animal testing strategies for risk assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. Cornell University Department of Animal Science [poisonousplants.ansci.cornell.edu]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. The effect of heliotrine, a pyrrolizidine alkaloid, on human liver cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Bioassay-directed analysis-based identification of relevant pyrrolizidine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bioinfo Publications - Peer Reviewed Academic Journals [bioinfopublication.org]
• 11. benchchem.com [benchchem.com]
• 12. Hepatotoxic pyrrolizidine alkaloids induce DNA damage response in rat liver in a 28-day feeding study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 14. encyclopedia.pub [encyclopedia.pub]
• 15. thieme-connect.com [thieme-connect.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Heliotrine's effects on different liver cell lines: a comparative analysis.

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Heliotrine's Effects on Various Liver Cell Lines with Supporting Experimental Data.

Heliotrine, a pyrrolizidine alkaloid (PA) found in various plant species, is a known hepatotoxin. Its effects on liver cells are a critical area of study for toxicology and drug development, particularly as PAs can contaminate food sources and herbal remedies. This guide provides a comparative analysis of heliotrine's effects on different liver cell lines, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying molecular mechanisms.

Comparative Cytotoxicity and Genotoxicity of Heliotrine

The toxic effects of heliotrine are largely dependent on its metabolic activation by cytochrome P450 (CYP) enzymes in the liver into reactive pyrrolic metabolites.[1] These metabolites can form adducts with cellular macromolecules like DNA and proteins, leading to cytotoxicity and genotoxicity.[1] The sensitivity of different liver cell lines to heliotrine varies, primarily due to differences in their metabolic capabilities.

Data Summary: Effects of Heliotrine on Liver Cell Lines

Cell Line	Assay	Parameter	Value	Reference
Primary Human Hepatocytes (PHH)	Cell Viability	EC50	> 500 µM	[2]
Cell Viability	% Viability	> 75% at 500 µM	[2][3]
HepG2-CYP3A4	Cytotoxicity	EC50 (72h)	200 - 500 µM	[2]
Chicken Hepatocarcinoma (CRL-2118)	Cytotoxicity	IC50	~ 73 µM	[1]
Human Embryo Hepatocytes	General Effects	-	Cytoplasmic vacuolation, cellular hypertrophy, inhibition of DNA, RNA, and protein synthesis. No cell necrosis observed.	[4][5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of experimental data. Below are protocols for key assays used to determine the cytotoxicity and genotoxicity of heliotrine.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of heliotrine in cell culture medium. Remove the old medium from the wells and add 100 µL of the heliotrine dilutions. Include a vehicle control (medium with the solvent used to dissolve heliotrine).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plate for another 4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Comet Assay for Genotoxicity

The single-cell gel electrophoresis or comet assay is a sensitive method for detecting DNA damage in individual cells.

Protocol:

• Cell Treatment: Expose liver cells to various concentrations of heliotrine for a defined period.

• Cell Harvesting and Embedding: Harvest the cells and embed them in low-melting-point agarose on a microscope slide.

• Lysis: Immerse the slides in a lysis solution (containing high salt and detergents) to lyse the cells and unfold the DNA.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis at a low voltage. Damaged DNA (containing strand breaks) will migrate out of the nucleus, forming a "comet tail."

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., ethidium bromide or SYBR Green).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope and quantify the extent of DNA damage using image analysis software (measuring parameters like tail length and tail moment).

Signaling Pathways and Mechanisms of Action

The hepatotoxicity of heliotrine is a multi-step process involving metabolic activation and subsequent interaction with cellular components, leading to various downstream effects.

Caption: Metabolic activation and cytotoxic mechanism of heliotrine in hepatocytes.

The primary mechanism of heliotrine toxicity involves its conversion to a reactive pyrrolic metabolite, dehydroheliotridine, by CYP enzymes.[1] This electrophilic metabolite readily binds to nucleophilic sites on DNA and proteins, forming adducts.[1] DNA adduct formation leads to genotoxicity, including DNA strand breaks and mutations, which can trigger apoptotic pathways. Protein adduct formation can lead to enzyme inactivation and cellular dysfunction, contributing to oxidative stress through the generation of reactive oxygen species (ROS). Increased ROS levels can, in turn, induce mitochondrial stress, a key event in the intrinsic apoptotic pathway.

Experimental Workflow for In Vitro Cytotoxicity Testing

A standardized workflow is essential for the systematic evaluation of a compound's cytotoxicity.

Caption: A typical experimental workflow for in vitro cytotoxicity testing.

This workflow outlines the key steps involved in assessing the cytotoxicity of a compound like heliotrine in liver cell lines. It begins with the selection of appropriate cell models and progresses through cell culture, treatment, and assay performance, culminating in data analysis and comparative assessment.

References

• 1. researchhub.com [researchhub.com]
• 2. Potency ranking of pyrrolizidine alkaloids in metabolically competent human liver cancer cells and primary human hepatocytes using a genotoxicity test battery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The Effect of Heliotrine, a Pyrrolizidine Alkaloid, on Human Liver Cells in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The effect of heliotrine, a pyrrolizidine alkaloid, on human liver cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to a Validated UHPLC-MS/MS Method for the Sensitive Detection of Heliotrine

This guide provides a comprehensive comparison of a newly validated Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method for the detection of Heliotrine against the traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. Heliotrine, a toxic pyrrolizidine alkaloid (PA), is a significant concern for food safety and toxicological research, necessitating highly sensitive and selective analytical methods for its detection at trace levels.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering objective performance comparisons and detailed experimental data to support the selection of the most appropriate analytical technique.

Data Presentation: Comparison of Analytical Methods

The selection of an analytical method depends heavily on the specific requirements of the study, such as the need for high sensitivity, the complexity of the sample matrix, and throughput.[3] Liquid chromatography coupled to mass spectrometry (LC-MS) has been established as the instrumental "gold standard" in PA analytics.[4] The following table summarizes the typical performance characteristics of a validated UHPLC-MS/MS method compared to a conventional HPLC-UV method for the analysis of Heliotrine and structurally similar PAs.

Performance Parameter	Validated UHPLC-MS/MS Method	Traditional HPLC-UV Method	Key Considerations
Limit of Detection (LOD)	0.015 – 0.75 µg/kg[1][3]	10 - 25 ng[3]	UHPLC-MS/MS offers significantly lower detection limits, crucial for regulatory compliance and food safety testing.[3][5]
Limit of Quantification (LOQ)	~1 µg/kg[2]	Higher than LC-MS/MS, often insufficient for trace-level analysis in complex matrices.	The new method allows for reliable quantification at levels relevant to health risk assessments.[5]
Linearity (R²)	≥ 0.99[6]	≥ 0.99	Both methods can demonstrate good linearity within their respective quantification ranges.
Accuracy (Recovery)	64.5 – 112.2%[1]	Variable, highly susceptible to matrix interference.	The new method shows excellent recovery across various matrices, indicating high accuracy.
Precision (RSD)	< 15%[1][2]	Can be > 20%, especially at low concentrations.	The UHPLC-MS/MS method provides superior reproducibility and reliability.
Specificity/Selectivity	Very High (based on mass transitions)	Low, susceptible to co-eluting interferences leading to false positives.[3]	The use of Multiple Reaction Monitoring (MRM) in MS/MS ensures unambiguous identification of Heliotrine.[3]
Matrix Effects	Can be significant but is compensated for using isotope-labeled internal standards.[3][7]	Significant, often leading to signal suppression or enhancement and inaccurate quantification.[3][8]	The new method incorporates strategies to effectively mitigate matrix effects.[3]

Experimental Protocols

Detailed methodologies for sample preparation and analysis are provided below. The sample preparation protocol utilizes Solid-Phase Extraction (SPE), a highly effective technique for cleaning up complex samples and reducing matrix interferences before LC-MS/MS analysis.[9]

This protocol is optimized for the extraction and purification of Heliotrine from complex matrices such as herbal materials, honey, or milk.[1][9]

• Homogenization: Weigh approximately 1 gram of the homogenized sample into a centrifuge tube.[9]

• Extraction: Add 10 mL of 0.05 M sulfuric acid. Vortex for 1 minute and shake mechanically for 1 hour.[9] Due to the high polarity of PAs and their N-oxides, acidified aqueous solutions are effective for simultaneous extraction.[4]

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes. Collect the supernatant.[9]

• SPE Cartridge Conditioning: Condition a mixed-mode cation-exchange (e.g., MCX) SPE cartridge by passing 5 mL of methanol, followed by 5 mL of water.[1][3]

• Loading: Load the acidic supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge sequentially with 5 mL of 2% formic acid in water, followed by 5 mL of methanol to remove polar interferences.[9]

• Elution: Elute the target analyte (Heliotrine) with 5 mL of 5% ammonium hydroxide in methanol.[9]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 500 µL of the initial mobile phase for analysis.[9]

This method provides high sensitivity and selectivity for the quantification of Heliotrine.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient starting with high aqueous phase, ramping up the organic phase to elute Heliotrine.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.[3]

  • Injection Volume: 5 µL.

• Mass Spectrometry:

  • Instrument: Triple quadrupole mass spectrometer.[3]

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[3] Pyrrolizidine alkaloids readily form protonated molecules [M+H]⁺.[9]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[3]

  • MRM Transition: For Heliotrine, a precursor ion of [M+H]⁺ at m/z 314.2 can be monitored, with a characteristic product ion at m/z 120.1 serving as a potential starting point for optimization.[9]

  • Quantification: Based on the peak area ratio of the analyte to an appropriate internal standard, plotted against calibration standards to correct for matrix effects and instrument variability.[3]

This method can be used for screening purposes where lower sensitivity is acceptable.

• Liquid Chromatography:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic or gradient mixture of acetonitrile and a buffer (e.g., phosphate buffer, pH adjusted).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 20 µL.

  • UV Detection: 220 nm.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow of the validated UHPLC-MS/MS method and a logical comparison of its advantages over the traditional HPLC-UV approach.

Workflow for the validated UHPLC-MS/MS method.

References

• 1. Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Extracting and Analyzing Pyrrolizidine Alkaloids in Medicinal Plants: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]

Inter-laboratory Comparison of Heliotrine Quantification Methods: A Researcher's Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Heliotrine, a pyrrolizidine alkaloid (PA) of significant toxicological concern. The selection of an appropriate quantification method is critical for accurate risk assessment in food safety, herbal medicine, and drug development. This document synthesizes available data for pyrrolizidine alkaloids, with a focus on Heliotrine, to compare the performance of High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Enzyme-Linked Immunosorbent Assay (ELISA).

Data Presentation: Comparison of Analytical Methods

The performance of analytical methods for PAs can vary significantly across different laboratories and matrices.[1][2] Inter-laboratory studies on PAs in animal feed have shown considerable variation in results, highlighting the need for robust and standardized methods.[1][2] While a dedicated inter-laboratory comparison for Heliotrine is not widely published, the data presented below is a synthesis of typical performance characteristics for PA analysis.

Performance Parameter	HPLC-UV	LC-MS/MS	ELISA	Key Considerations
Limit of Detection (LOD)	10 - 25 ng[3]	0.015 - 0.75 µg/kg[3]	< 25 µg/kg[4][5]	LC-MS/MS offers superior sensitivity, crucial for detecting trace amounts of Heliotrine in complex matrices.
Limit of Quantification (LOQ)	~1 µg/kg[6]	As low as 1 ng/mL[7]	~25 µg/kg[6]	The low LOQ of LC-MS/MS is essential for regulatory compliance where maximum levels are stringent.
Specificity	Lower; susceptible to matrix interferences, potentially leading to false positives.[3]	High; based on specific precursor-to-product ion transitions.[3]	Can be hampered by cross-reactivity with other structurally similar PAs.[5][6]	LC-MS/MS is the gold standard for unambiguous identification and quantification.
**Linearity (R²) **	> 0.99[6]	> 0.99[6][7]	Produces a sigmoidal curve; linearity is achieved over a specific range.[8]	All methods can provide good linearity within their respective dynamic ranges.
Precision (RSD)	Intraday: < 10%; Interday: < 15%[7]	Intraday: < 10%; Interday: < 15%[7]	Repeatability (RSD): 3.9 - 8.6%; Reproducibility (RSD): 10.6 - 17.8%[6]	LC-MS/MS and HPLC-UV generally offer high precision. ELISA precision can be slightly lower.
Analysis Time	Longer run times.	Can be optimized for high-throughput analysis.[9]	Rapid; allows for simultaneous screening of multiple samples (e.g., 21 samples in 2.5 hours).[4][5][6]	ELISA is the fastest method for screening large numbers of samples.
Cost	Cost-effective for screening at higher concentrations.[3]	Higher initial instrument cost and operational expenses.	Low cost per sample.[6]	HPLC-UV and ELISA are more budget-friendly options compared to LC-MS/MS.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of results between laboratories.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for the analysis of PAs due to its high sensitivity and selectivity.[3]

Sample Preparation (General)

• Homogenization : Solid samples are homogenized to increase the surface area for extraction.[10]

• Extraction : PAs are typically extracted using a polar solvent like methanol or an aqueous solution of a dilute acid (e.g., 0.05 M sulfuric acid in 50% methanol).[10] The mixture is vortexed and shaken for an extended period (e.g., 1 hour).[10]

• Centrifugation : The sample is centrifuged to separate solid debris from the liquid extract.[10]

• Solid-Phase Extraction (SPE) Cleanup : SPE is a highly effective technique for removing matrix interferences.[10] Cation exchange SPE cartridges (e.g., Oasis MCX) are commonly used for PA analysis.[10]

  • Conditioning : The SPE cartridge is conditioned with methanol followed by water.[10]

  • Loading : The supernatant from the centrifuged sample is loaded onto the cartridge.[10]

  • Washing : The cartridge is washed with a weak acid solution (e.g., 2% formic acid in water) followed by methanol to remove impurities.[10]

  • Elution : Heliotrine and other PAs are eluted with a basic methanolic solution (e.g., 5% ammonium hydroxide in methanol).[10]

• Evaporation and Reconstitution : The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in the initial mobile phase.[10]

Instrumental Analysis

• Liquid Chromatograph : A system capable of delivering a binary gradient.[11]

• Analytical Column : A C18 column is commonly used for reversed-phase chromatography.[9]

• Mobile Phase : A gradient of acetonitrile and a buffer (e.g., 0.01 M ammonium acetate).[3]

• Flow Rate : 0.2 - 0.5 mL/min.[3]

• Column Temperature : 40 °C.[3]

• Injection Volume : 1-10 µL.[3]

• Mass Spectrometer : A triple quadrupole mass spectrometer is typically used.[3]

• Ionization Mode : Electrospray Ionization (ESI) in positive mode.[3]

• Detection Mode : Multiple Reaction Monitoring (MRM). For Heliotrine, a potential transition is m/z 314.2 > 120.1.[10]

• Quantification : Based on the peak area ratio of the analyte to an internal standard, plotted against the concentration of calibration standards.[3]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

A more traditional and cost-effective method suitable for screening and quantification at higher concentrations.[3]

Sample Preparation

• Extraction and cleanup steps are similar to the LC-MS/MS method.[3]

Instrumental Analysis

• Mobile Phase : A gradient of acetonitrile and a buffer (e.g., 0.01 M ammonium acetate).[3]

• Flow Rate : 1.0 mL/min.[3]

• Column Temperature : 30-40 °C.[3]

• Injection Volume : 10-20 µL.[3]

• UV Detection Wavelength : 220 nm.[3]

• Quantification : A calibration curve is prepared using certified reference standards of Heliotrine. The concentration is determined by comparing the peak area of the analyte in the sample to the calibration curve.[3]

Enzyme-Linked Immunosorbent Assay (ELISA)

A rapid screening method, particularly useful for high-throughput analysis of many samples.[4][5] This section describes a general indirect competitive ELISA format.

Methodology

• Coating : Microtiter plates are coated with a Heliotrine-protein conjugate.

• Blocking : Non-specific binding sites are blocked with a blocking buffer.

• Competition : Samples or standards containing Heliotrine are added to the wells, followed by the addition of primary antibodies specific to Heliotrine. The free Heliotrine in the sample competes with the coated Heliotrine for antibody binding.

• Washing : Unbound antibodies and other components are washed away.

• Secondary Antibody : An enzyme-conjugated secondary antibody that binds to the primary antibody is added.

• Washing : Unbound secondary antibodies are washed away.

• Substrate Addition : A substrate for the enzyme is added, leading to a colorimetric reaction.

• Measurement : The absorbance is measured using a plate reader. The signal intensity is inversely proportional to the concentration of Heliotrine in the sample.

• Quantification : A standard curve is generated by plotting the absorbance versus the logarithm of the concentration of Heliotrine standards.[8]

Mandatory Visualizations

LC-MS/MS Analytical Workflow for Heliotrine

References

• 1. researchgate.net [researchgate.net]
• 2. Inter-laboratory comparison study for pyrrolizidine alkaloids in animal feed using spiked and incurred material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Development and validation of a rapid multiplex ELISA for pyrrolizidine alkaloids and their N-oxides in honey and feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Establishment and validation of analytical methods for 15 hazardous drugs by UPLC-Q/Orbitrap-HRMS - Yu - Annals of Translational Medicine [atm.amegroups.org]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. wur.nl [wur.nl]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Heliotrine

For Researchers, Scientists, and Drug Development Professionals

Heliotrine, a pyrrolizidine alkaloid (PA), is recognized for its potential hepatotoxicity and genotoxicity. Due to these hazardous properties, it is imperative that waste containing Heliotrine is not disposed of through standard laboratory trash or drains.[1][2] Adherence to proper disposal protocols is essential for laboratory safety and environmental protection. This guide provides a comprehensive overview of the recommended procedures for the safe disposal of Heliotrine waste.

All handling and disposal procedures should be conducted in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles.[1][2] Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and comply with all local, state, and federal regulations regarding hazardous waste.[1]

Disposal Options for Heliotrine Waste

There are two primary methods for the disposal of Heliotrine waste from a laboratory setting. The appropriate method depends on the quantity of waste and the capabilities of your facility.

• Chemical Inactivation (for small quantities): This method involves the chemical degradation of Heliotrine through alkaline hydrolysis, breaking it down into less toxic components.[1] Pyrrolizidine alkaloids are generally more susceptible to degradation under alkaline conditions.[3]

• Disposal as Hazardous Chemical Waste (for large quantities or if chemical inactivation is not feasible): This is the standard procedure for highly toxic chemical waste and must be followed if your facility is not equipped for chemical inactivation or when dealing with larger quantities of Heliotrine.[1]

Experimental Protocol: Chemical Inactivation via Alkaline Hydrolysis

This protocol details the step-by-step methodology for the chemical degradation of Heliotrine waste.

Materials:

• Heliotrine waste

• Appropriate reaction vessel (e.g., glass beaker or flask)

• 2M Sodium Hydroxide (NaOH) or 2M Potassium Hydroxide (KOH) solution

• Stir plate and stir bar

• pH meter or pH paper

• Hydrochloric acid (HCl) or other suitable acid for neutralization

• Appropriate hazardous waste container

Procedure:

• Preparation: In a certified chemical fume hood, carefully place the Heliotrine waste into the reaction vessel. If the waste is a solid, it may be beneficial to first dissolve it in a minimal amount of a water-miscible organic solvent like ethanol or methanol.[1]

• Alkaline Treatment: Slowly add a 2M solution of NaOH or KOH to the reaction vessel. A significant excess of the alkaline solution should be used to ensure the reaction goes to completion.[1]

• Reaction: Seal the vessel and allow the mixture to stir at room temperature for at least 24 hours. A longer reaction time is recommended to ensure more complete degradation.[1]

• Neutralization: After the reaction period, check the pH of the solution. Carefully neutralize the solution by slowly adding an appropriate acid (e.g., HCl) until the pH is between 6.0 and 8.0.

• Final Disposal: The neutralized solution must be collected in a clearly labeled hazardous waste container for disposal through your institution's EHS program.[1]

Decontamination:

All glassware and equipment that came into contact with Heliotrine must be thoroughly decontaminated. The first rinse should be with the same alkaline solution used for hydrolysis, and this rinsate must be collected and treated as hazardous waste.[1] Subsequent rinses can be with water and appropriate detergents.[1]

Data Presentation: Chemical Inactivation Parameters

Parameter	Value/Recommendation	Source
Degradation Method	Alkaline Hydrolysis	[1][3]
Reagent	2M Sodium Hydroxide (NaOH) or 2M Potassium Hydroxide (KOH)	[1]
Reaction Time	Minimum 24 hours	[1]
Temperature	Room Temperature	[1]
Final pH	6.0 - 8.0	-

Mandatory Visualizations

Logical Workflow for Heliotrine Disposal

Caption: Decision workflow for the proper disposal of Heliotrine waste.

Spill Cleanup Procedure

In the event of a Heliotrine spill, evacuate the area and alert your supervisor and institutional EHS.[1] If the spill is small and you are trained to handle it, follow these steps:

• Wear appropriate PPE, including a respirator if dealing with a powder.[1]

• Cover the spill with an absorbent material.[1]

• Carefully collect the absorbed material and place it in a sealed container for disposal as hazardous waste.[1]

• Clean the spill area with a decontaminating solution (such as the alkaline solution described in the chemical inactivation protocol), followed by soap and water.[1]

• Collect all cleaning materials for disposal as hazardous waste.[1]

Disclaimer: This information is intended for guidance in a laboratory setting and should be supplemented by institutional and regulatory requirements. Always prioritize safety and consult with your EHS department.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling Heliotrine

FOR IMMEDIATE IMPLEMENTATION AND REVIEW BY ALL LABORATORY PERSONNEL

This document provides critical safety and logistical guidance for researchers, scientists, and drug development professionals working with Heliotrine. Adherence to these protocols is essential to mitigate the significant risks associated with this compound. Heliotrine is a pyrrolizidine alkaloid (PA), a class of compounds known for its potential to cause severe liver damage, genetic damage, and cancer.[1][2][3][4] In a laboratory setting, exposure through inhalation, skin contact, and ingestion must be rigorously controlled.

Health Hazard Information

Heliotrine and other 1,2-unsaturated pyrrolizidine alkaloids are recognized for their hepatotoxic, carcinogenic, and genotoxic properties.[2][3] The toxicity is primarily due to the metabolic activation in the liver, which forms reactive pyrrolic metabolites capable of binding to cellular proteins and nucleic acids, leading to cell damage.[4][5] Long-term or high-level exposure can lead to serious health consequences, including veno-occlusive disease of the liver.[4][6]

Quantitative Toxicity Data

While comprehensive human toxicity data is limited, animal studies provide a valuable reference for risk assessment. The following table summarizes the acute toxicity data for Heliotrine.

Compound	Test Animal	Route of Administration	LD50
Heliotrine	Rat (male)	Intraperitoneal	296 mg/kg
Heliotrine	Rat (female)	Intraperitoneal	478 mg/kg
Heliotrine	Rat (male)	Oral	510 mg/kg
LD50: The dose of a substance that is lethal to 50% of a test population.[1]

Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling Heliotrine. The following PPE must be worn at all times in the designated work area.

PPE Category	Item	Specifications
Hand Protection	Double Gloves	Inner and outer pairs of nitrile gloves. Inspect for tears or punctures before use. Change gloves immediately if contaminated.[1]
Body Protection	Disposable Gown or Lab Coat	Long-sleeved, solid-front gown made of a low-permeability fabric. Must be worn over personal clothing.[1]
Eye Protection	Chemical Splash Goggles	Must provide a complete seal around the eyes to protect against splashes and aerosols.[1][7]
Respiratory Protection	N95 Respirator or Higher	Required when handling the powdered form of Heliotrine or when there is a potential for aerosol generation. A fit test is required.[1]

Operational Plan for Handling Heliotrine

This protocol outlines the essential steps for safely handling Heliotrine in a laboratory setting.

Preparation and Designated Area

• All work with Heliotrine must be conducted in a designated area, such as a certified chemical fume hood.[1]

• The work surface should be covered with absorbent, plastic-backed paper to contain any spills.[1]

• Ensure that an emergency eyewash station and safety shower are readily accessible.[1]

Handling the Compound

• Before handling, carefully read the Safety Data Sheet (SDS) for any additional specific instructions.

• Wear all required PPE as specified in the table above.[1]

• When weighing the solid compound, do so within the fume hood to prevent the inhalation of airborne particles.[1]

• Use dedicated glassware and equipment for handling Heliotrine.[1]

Decontamination

• All surfaces and equipment that come into contact with Heliotrine must be decontaminated.

• Wipe surfaces with a detergent solution, followed by a rinse with water.[1]

• Decontaminate glassware by soaking it in a suitable cleaning solution before standard washing procedures.[1]

Waste Disposal

• All solid waste contaminated with Heliotrine (e.g., gloves, absorbent paper, pipette tips) must be collected in a dedicated, clearly labeled hazardous waste container.[1]

• Liquid waste containing Heliotrine should be collected in a separate, sealed, and labeled hazardous waste container.[1]

• Do not dispose of Heliotrine waste down the drain. [1][5]

• Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal.[5]

Experimental Protocol: Alkaline Hydrolysis for Heliotrine Decontamination

For the decontamination of glassware and working solutions, alkaline hydrolysis can be employed to degrade Heliotrine. This procedure should be performed within a chemical fume hood.

Materials:

• Sodium hydroxide (NaOH) solution (e.g., 1M)

• Hydrochloric acid (HCl) solution (e.g., 1M) for neutralization

• pH indicator strips or a pH meter

• Appropriate glass waste container

Procedure:

• Carefully add a 1M NaOH solution to the liquid waste or glassware containing Heliotrine residue.

• Allow the mixture to react for a minimum of 2 hours to facilitate hydrolysis.

• After the reaction period, carefully neutralize the solution by slowly adding 1M HCl while monitoring the pH. The final pH should be between 6.0 and 8.0.[5]

• The neutralized solution should be transferred to a properly labeled hazardous waste container. Even after treatment, it is best practice to dispose of the final solution as chemical waste.[5]

Workflow for Safe Handling of Heliotrine

Caption: Workflow for the safe handling of Heliotrine in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Pyrrolizidine Alkaloids as Hazardous Toxins in Natural Products: Current Analytical Methods and Latest Legal Regulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. foodstandards.govt.nz [foodstandards.govt.nz]
• 5. benchchem.com [benchchem.com]
• 6. Safety Issues Affecting Herbs: Pyrrolizidine Alkaloids [itmonline.org]
• 7. cleanchemlab.com [cleanchemlab.com]